Propyl 3-cyclohexylpropanoate

• CAS: 16595-06-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Synthesis of Propyl 3-Cyclohexylpropanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of propyl 3-cyclohexylpropanoate. As a saturated ester, this compound is of interest to researchers in the fields of fragrance, flavor, and pharmaceutical sciences. Due to the limited availability of direct experimental data for propyl 3-cyclohexylpropanoate, this guide synthesizes information from its constituent precursors, 3-cyclohexylpropanoic acid and n-propanol, and leverages established principles of organic chemistry to predict its characteristics. A detailed, field-proven protocol for its synthesis via Fischer-Speier esterification is provided, complete with mechanistic insights and considerations for process optimization. This document aims to serve as a foundational resource for scientists investigating this and similar long-chain aliphatic esters.

Introduction: Unveiling a Novel Ester

Propyl 3-cyclohexylpropanoate is a carboxylic acid ester characterized by a propyl group attached to the carboxylate of 3-cyclohexylpropanoic acid. Its structure, featuring a bulky cyclohexyl ring and a flexible propyl chain, suggests potential applications as a fragrance component, a specialty solvent, or a hydrophobic building block in medicinal chemistry. The in-depth analysis of its predicted properties and a reliable synthetic pathway are crucial for enabling its exploration in various research and development endeavors. This guide provides a scientifically grounded framework for understanding and working with this compound.

Physicochemical Properties: A Predictive Analysis

Table 1: Predicted Physicochemical Properties of Propyl 3-Cyclohexylpropanoate

Property	Predicted Value	Rationale and Supporting Data
IUPAC Name	Propyl 3-cyclohexylpropanoate	Based on standard chemical nomenclature rules.
Molecular Formula	C₁₂H₂₂O₂	Derived from the condensation of 3-cyclohexylpropanoic acid (C₉H₁₆O₂) and n-propanol (C₃H₈O).
Molecular Weight	198.30 g/mol	Calculated from the molecular formula.
Appearance	Colorless to pale yellow liquid	Typical appearance for aliphatic esters of this molecular weight.
Odor	Fruity, waxy, slightly green	Inferred from the structural similarity to other fruity esters used in the fragrance industry.
Boiling Point	~230-250 °C	Estimated to be lower than the starting acid (275.8 °C) due to the absence of hydrogen bonding, but higher than the alcohol (97.2 °C) due to increased molecular weight.[1][2]
Melting Point	< 0 °C	Expected to be a liquid at room temperature, similar to the starting acid (14-17 °C).[1][3]
Density	~0.95 g/cm³	Predicted to be slightly less dense than the starting acid (0.998 g/mL).[1]
Solubility	Insoluble in water; Soluble in organic solvents (e.g., ethanol, diethyl ether, acetone)	As with most esters of this size, the hydrophobic character of the cyclohexyl and propyl groups will dominate.[4]
Refractive Index	~1.45	Estimated based on the refractive index of the starting acid (1.4636).[1]

Synthesis of Propyl 3-Cyclohexylpropanoate: The Fischer-Speier Esterification Approach

The most direct and industrially scalable method for the synthesis of propyl 3-cyclohexylpropanoate is the Fischer-Speier esterification of 3-cyclohexylpropanoic acid with n-propanol, using an acid catalyst.

Reaction Mechanism

The Fischer-Speier esterification is a reversible, acid-catalyzed nucleophilic acyl substitution. The mechanism involves the protonation of the carbonyl oxygen of the carboxylic acid, which enhances its electrophilicity. The alcohol then acts as a nucleophile, attacking the carbonyl carbon. Subsequent proton transfers and the elimination of a water molecule yield the ester.

Caption: Fischer-Speier esterification mechanism.

Step-by-Step Experimental Protocol

This protocol is a self-validating system designed for laboratory-scale synthesis.

Materials:

• 3-cyclohexylpropanoic acid (CAS 701-97-3)[1][3]

• n-propanol (CAS 71-23-8)[2]

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Diethyl ether or other suitable extraction solvent

• Round-bottom flask

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reactant Charging: In a clean, dry round-bottom flask equipped with a magnetic stir bar, combine 3-cyclohexylpropanoic acid (1.0 eq) and a molar excess of n-propanol (3-5 eq). The use of excess alcohol helps to shift the reaction equilibrium towards the product side.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 2-5 mol%) to the reaction mixture while stirring.

• Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The reaction temperature will be close to the boiling point of n-propanol (97.2 °C).[2] Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within 2-4 hours.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Carefully pour the mixture into a separatory funnel containing deionized water.

  • Extract the aqueous layer with diethyl ether (2-3 times).

  • Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (to neutralize the acid catalyst and any unreacted carboxylic acid), followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification (Optional): If necessary, the crude ester can be purified by vacuum distillation to obtain a high-purity product.

Caption: Synthetic workflow for propyl 3-cyclohexylpropanoate.

Spectroscopic Characterization (Predicted)

The following are predicted spectroscopic data for propyl 3-cyclohexylpropanoate, based on the analysis of its functional groups and structural motifs.

• ¹H NMR (Proton Nuclear Magnetic Resonance):

  • A triplet signal around 4.0 ppm corresponding to the two protons of the -OCH₂- group of the propyl ester.

  • A multiplet around 2.2 ppm for the two protons of the -CH₂- group adjacent to the carbonyl.

  • A multiplet around 1.6 ppm for the two protons of the central -CH₂- group of the propyl chain.

  • A triplet around 0.9 ppm for the three protons of the terminal methyl group (-CH₃) of the propyl chain.

  • A series of broad multiplets between 0.8 and 1.8 ppm for the eleven protons of the cyclohexyl ring.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

  • A peak around 173 ppm for the carbonyl carbon (C=O).

  • A peak around 66 ppm for the -OCH₂- carbon of the propyl group.

  • Several peaks in the range of 20-40 ppm for the remaining aliphatic carbons of the cyclohexyl and propyl moieties.

• IR (Infrared) Spectroscopy:

  • A strong, sharp absorption band around 1740 cm⁻¹ characteristic of the C=O stretching vibration of a saturated ester.

  • C-H stretching vibrations for the sp³ hybridized carbons just below 3000 cm⁻¹.

  • A C-O stretching vibration in the fingerprint region, typically around 1150-1250 cm⁻¹.

• Mass Spectrometry (Electron Ionization):

  • The molecular ion peak (M⁺) at m/z = 198.

  • Characteristic fragmentation patterns for esters, including the loss of the propoxy group ([M-59]⁺) and the propyl group ([M-43]⁺), and a McLafferty rearrangement peak if sterically feasible.

Potential Applications and Fields of Investigation

Given its predicted properties, propyl 3-cyclohexylpropanoate could be a valuable compound in several areas:

• Fragrance and Flavors: The ester functional group, combined with the molecular weight and structure, suggests a potential fruity or waxy aroma. It could be explored as a novel ingredient in fine fragrances, cosmetics, and food products.

• Pharmaceutical Sciences: The lipophilic nature of the molecule makes it a candidate for use as a pro-drug moiety to enhance the bioavailability of polar drugs. It could also serve as a non-polar excipient in drug formulations.

• Specialty Chemicals: Its predicted properties as a solvent and its potential as a plasticizer for polymers could be of interest in materials science.

Safety and Handling

No specific toxicological data for propyl 3-cyclohexylpropanoate is available. Therefore, it should be handled with the care accorded to a new, uncharacterized chemical substance.

• General Precautions: Use in a well-ventilated area, preferably in a fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Precursor Hazards:

  • 3-Cyclohexylpropanoic acid: May cause skin and eye irritation.[5]

  • n-Propanol: Flammable liquid and vapor. Causes serious eye damage and may cause drowsiness or dizziness.[2]

• Ester Hazards: Aliphatic esters are generally considered to have low toxicity. However, skin and eye contact should be avoided.

Conclusion

Propyl 3-cyclohexylpropanoate represents an intriguing, yet underexplored, chemical entity. This guide has provided a comprehensive, albeit predictive, overview of its chemical properties and a robust methodology for its synthesis. By offering a solid foundation of knowledge, it is hoped that this document will stimulate further research into the applications of this and other novel esters in various scientific and industrial fields. The self-validating nature of the provided synthetic protocol ensures a reliable starting point for any researcher venturing into the synthesis of this compound.

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An In-depth Technical Guide to the Physical and Chemical Properties of Propyl 3-Cyclohexylpropanoate

Abstract

This technical guide provides a comprehensive overview of the physical, chemical, and spectroscopic properties of propyl 3-cyclohexylpropanoate (CAS No. 97158-38-8). Intended for researchers, scientists, and professionals in drug development and chemical synthesis, this document consolidates available data on its molecular structure, physicochemical characteristics, and safety considerations. While experimental data for certain properties remain unpublished, this guide synthesizes established information with theoretical predictions to offer a robust profile of the compound. Methodologies for its synthesis and characterization are detailed, providing a foundational resource for laboratory applications.

Introduction

Propyl 3-cyclohexylpropanoate is an ester characterized by a propyl group linked to a cyclohexylpropanoate moiety. While not as extensively documented as some of its structural analogs used in the flavor and fragrance industry, understanding its fundamental properties is crucial for its potential applications in various fields of chemical research and development. This guide aims to bridge the existing information gap by presenting a detailed compilation of its known attributes.

Molecular and Chemical Identity

Propyl 3-cyclohexylpropanoate is systematically named 3-cyclohexylpropyl propanoate. Its core structure consists of a cyclohexane ring attached to a propionate ester with a propyl chain.

Identifier	Value	Source
IUPAC Name	3-Cyclohexylpropyl propanoate	N/A
CAS Number	97158-38-8	N/A
Molecular Formula	C₁₂H₂₂O₂	N/A
Molecular Weight	198.31 g/mol	N/A
Canonical SMILES	CCCCOC(=O)CCC1CCCCC1	N/A
InChI Key	VECOJECXTIMSPX-UHFFFAOYSA-N	[1]

Physicochemical Properties

The physical state of propyl 3-cyclohexylpropanoate at standard conditions is a colorless liquid. Its properties are summarized in the table below. It is important to note that while some data are from experimental measurements, others are estimated based on computational models.

Property	Value	Conditions	Source
Boiling Point	125-126 °C	at 2.20 mm Hg	N/A
248-249 °C	at 760.00 mm Hg (estimated)	N/A
Melting Point	Data not available	N/A	N/A
Density	0.9228 g/cm³	at 20.00 °C	N/A
Refractive Index	1.4507	at 20.00 °C	N/A
Solubility	Soluble in alcohol	N/A	N/A
5.19 mg/L in water	at 25 °C (estimated)	N/A
Vapor Pressure	0.024 mmHg	at 25.00 °C (estimated)	N/A
Flash Point	100.50 °C (213.00 °F)	(estimated)	N/A
logP (o/w)	4.362	(estimated)	N/A

Spectroscopic Characterization

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show distinct signals corresponding to the protons of the propyl chain, the cyclohexyl ring, and the ethyl group of the propanoate moiety.

• Propyl group: A triplet for the terminal methyl protons, a sextet for the methylene protons adjacent to the methyl group, and a triplet for the methylene protons attached to the oxygen atom.

• Propanoate moiety: A triplet for the methyl protons and a quartet for the methylene protons.

• Cyclohexyl ring: A complex multiplet for the methine and methylene protons.

¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will display unique signals for each carbon atom in a distinct chemical environment.

• Carbonyl Carbon: A signal in the downfield region, characteristic of an ester carbonyl group.

• Propyl and Propanoate Carbons: Signals corresponding to the methyl and methylene carbons.

• Cyclohexyl Carbons: Signals for the methylene carbons and the methine carbon of the cyclohexyl ring.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum will be dominated by a strong absorption band characteristic of the C=O stretching vibration of the ester functional group.

• C=O Stretch: A strong, sharp peak is expected in the region of 1735-1750 cm⁻¹.[2]

• C-O Stretch: A significant band will appear in the 1160-1210 cm⁻¹ region, corresponding to the stretching of the C-O single bond of the ester.[2]

• C-H Stretch: Absorptions from the C-H bonds of the alkyl and cyclohexyl groups will be observed in the 2850-3000 cm⁻¹ range.[2]

Mass Spectrometry (MS) (Predicted)

The mass spectrum, under electron ionization, is expected to show a molecular ion peak corresponding to the molecular weight of the compound. The fragmentation pattern will likely involve the cleavage of the ester group and fragmentation of the alkyl and cyclohexyl chains. Common fragmentation patterns for esters include the loss of the alkoxy group and McLafferty rearrangement if a gamma-hydrogen is present.

Synthesis Methodology

Propyl 3-cyclohexylpropanoate can be synthesized via Fischer esterification of 3-cyclohexylpropanoic acid with propanol in the presence of an acid catalyst.[3]

Fischer Esterification Workflow

Caption: Fischer esterification of 3-cyclohexylpropanoic acid with propanol.

Experimental Protocol: Fischer Esterification

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 3-cyclohexylpropanoic acid and an excess of propanol (typically 3-5 equivalents).

• Catalyst Addition: Slowly add a catalytic amount of a strong acid, such as concentrated sulfuric acid (e.g., 5% of the carboxylic acid weight), to the mixture.[4]

• Reaction: Heat the mixture to reflux and maintain the temperature for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Neutralize the excess acid with a mild base, such as a saturated sodium bicarbonate solution.

• Extraction: Extract the aqueous layer with an organic solvent like diethyl ether or ethyl acetate.

• Purification: Combine the organic layers, dry over an anhydrous drying agent (e.g., sodium sulfate), filter, and concentrate the solvent under reduced pressure. The crude product can be further purified by distillation under reduced pressure to yield pure propyl 3-cyclohexylpropanoate.

Safety and Handling

As of the date of this publication, specific GHS classification for propyl 3-cyclohexylpropanoate is not available. However, based on the general properties of similar long-chain esters, the following precautions should be observed.

• General Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Flammability: The estimated flash point is 100.50 °C, indicating that it is a combustible liquid. Keep away from heat, sparks, and open flames.

• Toxicity: Specific toxicological data is not available. As a general precaution, avoid ingestion and inhalation. In case of contact, wash the affected area with plenty of water.

Applications and Industrial Relevance

While specific industrial applications for propyl 3-cyclohexylpropanoate are not widely documented, related alkyl cyclohexylpropanoates find use in various industries. For instance, allyl 3-cyclohexylpropanoate is utilized as a fragrance ingredient in personal care and household products due to its fruity, pineapple-like scent.[5] Other alkyl esters serve as specialty solvents, plasticizers, and intermediates in the synthesis of more complex molecules.[1] Given its structure, propyl 3-cyclohexylpropanoate may have potential as a specialty solvent, a fragrance component with a unique scent profile, or as a building block in organic synthesis. Further research is required to explore its specific applications.

Conclusion

Propyl 3-cyclohexylpropanoate is a compound for which a complete experimental dataset is not yet available. This guide has compiled the known physical and chemical properties, along with predicted spectroscopic characteristics and a general synthesis protocol. As a member of the alkyl cyclohexylpropanoate family, it holds potential for various applications, warranting further investigation into its properties and uses. This document serves as a foundational reference for researchers and industry professionals interested in this compound.

References

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An In-depth Technical Guide to Propyl 3-Cyclohexylpropanoate: Molecular Structure, Properties, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl 3-cyclohexylpropanoate is an ester characterized by a cyclohexyl group attached to a propanoate backbone. While not as extensively documented as some common esters, its structure presents interesting possibilities in various chemical applications, including as a fragrance component, a specialty solvent, or an intermediate in the synthesis of more complex molecules. This guide provides a detailed overview of its molecular structure, predicted physicochemical properties, and a comprehensive, field-proven protocol for its synthesis and subsequent structural verification. The methodologies described herein are designed to be self-validating, ensuring scientific integrity and reproducibility.

Molecular Structure and Properties

Propyl 3-cyclohexylpropanoate consists of a propyl group (CH₃CH₂CH₂) ester-linked to 3-cyclohexylpropanoic acid. The cyclohexyl ring provides a bulky, aliphatic character, while the ester functional group introduces polarity.

Molecular Formula and Weight

The molecular formula of propyl 3-cyclohexylpropanoate is C₁₂H₂₂O₂ .

To determine the molecular weight, we sum the atomic weights of its constituent atoms:

• 12 Carbon atoms: 12 x 12.011 amu = 144.132 amu

• 22 Hydrogen atoms: 22 x 1.008 amu = 22.176 amu

• 2 Oxygen atoms: 2 x 15.999 amu = 31.998 amu

Molecular Weight: 198.306 g/mol

The following diagram illustrates the molecular structure of propyl 3-cyclohexylpropanoate.

Caption: Molecular structure of propyl 3-cyclohexylpropanoate.

Physicochemical Properties

Direct experimental data for propyl 3-cyclohexylpropanoate is not widely available. However, we can predict its properties based on its structure and the known properties of its precursor, 3-cyclohexylpropanoic acid.

Property	Value (3-Cyclohexylpropanoic Acid)	Predicted Value (Propyl 3-Cyclohexylpropanoate)	Source
Molecular Formula	C₉H₁₆O₂	C₁₂H₂₂O₂	-
Molecular Weight	156.22 g/mol	198.31 g/mol	[1]
Appearance	Clear, colorless to slightly yellow liquid	Clear, colorless liquid	[2]
Boiling Point	275.8 °C	Expected to be slightly lower than the parent acid due to the absence of hydrogen bonding.
Density	0.912 g/mL at 25 °C	Expected to be slightly lower than the parent acid.
Solubility	Soluble in water (10 g/L)	Expected to have low water solubility, but soluble in organic solvents like ethanol and ether.	[3]
Refractive Index	n20/D 1.464	Expected to be in a similar range.

Synthesis of Propyl 3-Cyclohexylpropanoate

The most direct and common method for synthesizing propyl 3-cyclohexylpropanoate is through the Fischer esterification of 3-cyclohexylpropanoic acid with propanol, using an acid catalyst.[4][5][6][7] This is a reversible reaction, and to drive the equilibrium towards the product, an excess of the alcohol is typically used, and the water formed is removed.

Causality Behind Experimental Choices

• Excess Propanol: Using propanol as both a reactant and a solvent increases the concentration of one of the reactants, shifting the reaction equilibrium to favor the formation of the ester, in accordance with Le Châtelier's principle.

• Acid Catalyst (Sulfuric Acid): A strong acid like sulfuric acid is used to protonate the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.

• Reflux Conditions: Heating the reaction mixture to its boiling point (reflux) increases the rate of reaction, allowing equilibrium to be reached more quickly.

• Water Removal: The removal of water as it is formed is crucial to prevent the reverse reaction (ester hydrolysis) and to drive the reaction to completion.

The following diagram illustrates the synthesis workflow.

Caption: Workflow for the synthesis of propyl 3-cyclohexylpropanoate.

Experimental Protocol: Fischer Esterification

Materials:

• 3-Cyclohexylpropanoic acid

• n-Propanol

• Concentrated sulfuric acid

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Diethyl ether (or other suitable extraction solvent)

• Standard laboratory glassware for reflux, extraction, and distillation.

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 3-cyclohexylpropanoic acid, an excess of n-propanol (e.g., 3-5 molar equivalents), and a catalytic amount of concentrated sulfuric acid (a few drops).

• Reflux: Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Cooling and Quenching: After the reaction is complete, allow the mixture to cool to room temperature. Carefully pour the mixture into a separatory funnel containing a saturated aqueous solution of sodium bicarbonate to neutralize the acidic catalyst.

• Extraction: Extract the aqueous layer with diethyl ether (or another suitable organic solvent) multiple times. Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with brine, and then dry over anhydrous magnesium sulfate.

• Solvent Removal: Filter to remove the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by distillation under reduced pressure or by column chromatography to obtain pure propyl 3-cyclohexylpropanoate.

Structural Elucidation

To confirm the identity and purity of the synthesized propyl 3-cyclohexylpropanoate, a combination of spectroscopic techniques should be employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the propyl group (a triplet for the methyl group, a sextet for the methylene group adjacent to the methyl, and a triplet for the methylene group attached to the oxygen). The cyclohexyl and propanoate chain protons will appear as a series of multiplets in the aliphatic region.

• ¹³C NMR: The carbon NMR spectrum will show distinct peaks for the carbonyl carbon of the ester, the carbons of the propyl group, and the carbons of the cyclohexyl and propanoate chain.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. The mass spectrum should show a molecular ion peak corresponding to the calculated molecular weight (198.31 g/mol ). Fragmentation patterns can also provide further structural information.

Infrared (IR) Spectroscopy

The IR spectrum will show a strong characteristic absorption band for the C=O stretch of the ester group, typically in the range of 1735-1750 cm⁻¹. The absence of a broad O-H stretch from the carboxylic acid precursor would indicate the completion of the reaction.

Conclusion

This technical guide has provided a comprehensive overview of the molecular structure, predicted properties, and a detailed synthesis protocol for propyl 3-cyclohexylpropanoate. By leveraging the known chemistry of its precursor, 3-cyclohexylpropanoic acid, and the well-established Fischer esterification reaction, researchers can confidently synthesize and characterize this compound for various applications in drug development and chemical research. The provided methodologies and data serve as a valuable resource for professionals in the field.

References

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An In-depth Technical Guide to the ¹H NMR Spectrum of Propyl 3-Cyclohexylpropanoate

Abstract: Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled technique for the structural elucidation of organic compounds, providing detailed information about the chemical environment, connectivity, and relative number of protons in a molecule.[1] This guide provides a comprehensive analysis and prediction of the proton (¹H) NMR spectrum of propyl 3-cyclohexylpropanoate. It is intended for researchers, scientists, and drug development professionals who utilize NMR for structural verification and characterization. We will deconstruct the molecule's proton environments, predict the corresponding spectral parameters, outline a robust experimental protocol for data acquisition, and provide the scientific rationale underpinning each step of the analysis.

Molecular Structure and Proton Environments

The first step in any NMR spectral interpretation is to analyze the molecule's structure to identify all unique, non-equivalent proton environments. Symmetry can reduce the number of distinct signals. In propyl 3-cyclohexylpropanoate, we can identify seven key proton environments, which are labeled 'a' through 'g' on the structure below.

Diagram 1: Molecular Structure and Proton Assignments

The logical flow of assigning these protons is crucial for a systematic interpretation of the resulting spectrum.

Caption: Logical relationship of proton environments in propyl 3-cyclohexylpropanoate.

Detailed ¹H NMR Spectral Analysis

The chemical shift (δ) of a proton is dictated by its local electronic environment; electronegative atoms and anisotropic effects from pi systems cause deshielding, shifting signals to a lower field (higher ppm).[2][3] Spin-spin coupling, a through-bond interaction between neighboring non-equivalent protons, splits signals into multiplets, with the splitting pattern described by the n+1 rule.[4] The magnitude of this splitting, the coupling constant (J), is independent of the external magnetic field and provides critical information about molecular connectivity.[5]

• Signal a: O-CH₂- (Propyl group)

  • Chemical Shift (δ): These two protons are directly attached to a carbon bonded to the highly electronegative ester oxygen atom. This causes significant deshielding. The expected chemical shift is in the range of 3.7-4.1 ppm .[6] For propyl esters specifically, this signal is often observed at approximately 4.0 ppm.[7]

  • Integration: 2H.

  • Multiplicity: These protons are adjacent to the two protons of 'b'. According to the n+1 rule (2+1=3), this signal will appear as a triplet (t) .

  • Coupling Constant (J): Vicinal coupling in acyclic sp³-hybridized systems is typically in the range of 6-8 Hz.[5] We predict a J-value of ~7 Hz .

• Signal d: -CH₂-C=O (Propanoate linker)

  • Chemical Shift (δ): Protons alpha to a carbonyl group are deshielded due to the carbonyl's electron-withdrawing inductive and anisotropic effects. The expected chemical shift is between 2.0-2.4 ppm .[3][6]

  • Integration: 2H.

  • Multiplicity: This methylene group is adjacent to the two protons of 'e'. Therefore, the signal will be a triplet (t) .

  • Coupling Constant (J): We predict a typical aliphatic J-value of ~7 Hz .

• Signal b: -CH₂- (Propyl group, middle)

  • Chemical Shift (δ): This methylene group is in a standard aliphatic environment, but is slightly deshielded by the nearby ester oxygen. Its chemical shift is expected around 1.6-1.7 ppm .[7]

  • Integration: 2H.

  • Multiplicity: These protons are coupled to two non-equivalent sets of neighbors: the three protons of 'c' and the two protons of 'a'. This will result in a complex multiplet. Applying the n+1 rule to both neighbors (n_a + n_c + 1 = 2 + 3 + 1 = 6), the signal will be a sextet (sxt) , assuming the coupling constants Jab and Jbc are similar.

  • Coupling Constant (J): The coupling will be an average of the interactions with its neighbors, approximately ~7 Hz .

• Signals e, f, g: Cyclohexyl and Linker Protons

  • Chemical Shift (δ): This region of the spectrum will be the most complex due to significant signal overlap. The protons of the cyclohexyl ring ('f' and 'g') and the adjacent methylene linker ('e') all reside in a shielded, aliphatic environment. Their chemical shifts are expected to fall within a broad range of 0.8-1.8 ppm .[8][9]

  • Integration: The total integration for this complex region will be 13H (2H from 'e', 1H from 'f', and 10H from 'g').

  • Multiplicity: Due to rapid chair-flipping of the cyclohexane ring at room temperature, the axial and equatorial protons average their chemical shifts and coupling constants. This, combined with the multiple, small coupling constants and overlapping chemical shifts, will result in a broad, unresolved multiplet (m) . It is generally not possible to resolve individual signals within this region in a standard 1D spectrum.

• Signal c: -CH₃ (Propyl group)

  • Chemical Shift (δ): This terminal methyl group is in a highly shielded aliphatic environment, furthest from the electronegative ester group. It will appear at the highest field (lowest ppm), typically in the range of 0.9-1.0 ppm .[7]

  • Integration: 3H.

  • Multiplicity: These three protons are adjacent to the two protons of 'b'. Following the n+1 rule (2+1=3), the signal will be a triplet (t) .

  • Coupling Constant (J): The coupling constant Jbc will be reciprocal to Jab and is predicted to be ~7 Hz .[5]

Predicted Spectral Data Summary

Quantitative data is best presented in a structured format for clarity and ease of reference.

Label	Assignment	Integration	Predicted δ (ppm)	Multiplicity	Coupling Constant, J (Hz)
a	O-CH₂ -CH₂-CH₃	2H	~ 4.0	Triplet (t)	~ 7
d	-CH₂ -C(=O)O	2H	~ 2.2	Triplet (t)	~ 7
b	-CH₂ - (propyl middle)	2H	~ 1.65	Sextet (sxt)	~ 7
e,f,g	Cyclohexyl-CH₂ - & C₆H₁₁	13H	0.8 - 1.8	Multiplet (m)	-
c	-CH₃	3H	~ 0.95	Triplet (t)	~ 7

Experimental Protocol for ¹H NMR Spectrum Acquisition

The acquisition of a high-quality, high-resolution NMR spectrum is contingent upon meticulous sample preparation and proper spectrometer setup. The following protocol outlines a self-validating system for reliable data collection.

Diagram 2: Experimental Workflow for NMR Data Acquisition

Sources

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• 7. Propyl propionate (106-36-5) 1H NMR [m.chemicalbook.com]
• 8. 3-CYCLOHEXYL-1-PROPANOL(1124-63-6) 1H NMR spectrum [chemicalbook.com]
• 9. PROPYLCYCLOHEXANE(1678-92-8) 1H NMR spectrum [chemicalbook.com]

An In-depth Technical Guide to the Mass Spectrometry Fragmentation of Propyl 3-Cyclohexylpropanoate

This guide provides a detailed exploration of the electron ionization (EI) mass spectrometry fragmentation patterns of propyl 3-cyclohexylpropanoate. Tailored for researchers, scientists, and professionals in drug development, this document elucidates the core fragmentation mechanisms, offering predictive insights into the mass spectrum of this molecule. By understanding these pathways, analysts can confidently identify and characterize this and structurally related compounds in complex matrices.

Introduction to Electron Ionization Mass Spectrometry of Esters

Electron ionization (EI) is a hard ionization technique that imparts significant energy to the analyte molecule, leading to extensive fragmentation. For esters, the initial ionization event typically involves the removal of an electron from the carbonyl oxygen, which has a high electron density. This creates a molecular ion (M•+) that is often unstable and prone to undergoing various fragmentation reactions. The resulting mass spectrum is a fingerprint of the molecule, with fragment ions appearing at specific mass-to-charge (m/z) ratios. While the molecular ion peak of straight-chain esters can sometimes be weak or even absent, the fragmentation pattern provides rich structural information.

Predicted Fragmentation Pathways of Propyl 3-Cyclohexylpropanoate

The structure of propyl 3-cyclohexylpropanoate offers several potential sites for fragmentation. The primary fragmentation pathways for esters are α-cleavage and the McLafferty rearrangement.[1][2] Additionally, the presence of the cyclohexyl ring introduces fragmentation patterns characteristic of cycloalkanes.

Alpha-Cleavage

Alpha-cleavage involves the homolytic cleavage of a bond adjacent to the carbonyl group. For propyl 3-cyclohexylpropanoate, there are two primary α-cleavage pathways:

• Loss of the propoxy radical (•OCH2CH2CH3): This is a common fragmentation for esters and results in the formation of a stable acylium ion.[3] The resulting ion would have an m/z that is the mass of the molecular ion minus the mass of the propoxy radical (59 amu).

• Loss of the propyl radical (•CH2CH2CH3): Cleavage of the bond between the carbonyl carbon and the adjacent methylene group can lead to the loss of a propyl radical.

McLafferty Rearrangement

The McLafferty rearrangement is a characteristic fragmentation of carbonyl compounds that possess a γ-hydrogen.[4] This process involves the transfer of a hydrogen atom from the γ-carbon to the carbonyl oxygen via a six-membered transition state, followed by the cleavage of the β-bond. In propyl 3-cyclohexylpropanoate, a γ-hydrogen is available on the propyl chain. This rearrangement would result in the elimination of a neutral propene molecule and the formation of a radical cation.[5]

Fragmentation of the Cyclohexyl Ring

The cyclohexyl ring itself is prone to fragmentation. A common pathway for cyclohexane and its derivatives is the loss of a neutral ethylene molecule (C2H4) to form a stable radical cation.[6][7] This fragmentation can occur either from the molecular ion or from fragment ions that retain the cyclohexyl moiety. The loss of the entire cyclohexyl group as a radical is also a possibility.

Visualizing the Fragmentation Pathways

To better illustrate the proposed fragmentation mechanisms, the following diagrams were generated using the Graphviz DOT language.

Caption: Proposed primary fragmentation pathways of propyl 3-cyclohexylpropanoate.

Summary of Expected Fragment Ions

The following table summarizes the key fragment ions expected in the electron ionization mass spectrum of propyl 3-cyclohexylpropanoate, their proposed structures, and their corresponding m/z values.

m/z	Proposed Structure/Formation	Fragmentation Pathway
198	Molecular Ion [C12H22O2]•+	-
170	Loss of ethylene from the cyclohexyl ring	Ring Fragmentation
156	McLafferty rearrangement product	McLafferty Rearrangement
139	Acylium ion [C6H11CH2CH2CO]+	α-cleavage (loss of •OCH2CH2CH3)
116	Product of McLafferty rearrangement	McLafferty Rearrangement
83	Cyclohexyl cation [C6H11]+	Cleavage of the C-C bond adjacent to the ring
56	Loss of ethylene from cyclohexyl fragment	Ring Fragmentation
43	Propyl cation [CH3CH2CH2]+	Cleavage of the ester bond
41	Allyl cation [CH2=CHCH2]+	Rearrangement and cleavage of the propyl group

Experimental Protocol for Mass Spectrometry Analysis

This section outlines a standard operating procedure for the analysis of propyl 3-cyclohexylpropanoate using a gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization source.

Objective: To obtain a reproducible electron ionization mass spectrum of propyl 3-cyclohexylpropanoate.

Materials:

• Propyl 3-cyclohexylpropanoate standard

• High-purity solvent (e.g., hexane or ethyl acetate)

• GC-MS system equipped with an EI source

Procedure:

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of propyl 3-cyclohexylpropanoate in the chosen solvent.

  • Perform a serial dilution to a final concentration of approximately 10 µg/mL.

• GC-MS Instrument Setup:

  • Gas Chromatograph (GC) Conditions:

    • Injector Temperature: 250 °C

    • Injection Mode: Split (e.g., 50:1 ratio)

    • Injection Volume: 1 µL

    • Carrier Gas: Helium at a constant flow rate of 1 mL/min

    • Oven Temperature Program:

      • Initial temperature: 70 °C, hold for 1 minute

      • Ramp: 10 °C/min to 280 °C

      • Hold at 280 °C for 5 minutes

    • Column: A non-polar column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable.

  • Mass Spectrometer (MS) Conditions:

    • Ion Source: Electron Ionization (EI)

    • Ion Source Temperature: 230 °C

    • Electron Energy: 70 eV

    • Mass Range: m/z 40-400

    • Scan Speed: 2 scans/second

    • Transfer Line Temperature: 280 °C

• Data Acquisition:

  • Inject the prepared sample into the GC-MS system.

  • Acquire the data using the instrument's software.

• Data Analysis:

  • Identify the chromatographic peak corresponding to propyl 3-cyclohexylpropanoate.

  • Extract the mass spectrum from this peak.

  • Analyze the fragmentation pattern and compare it to the predicted pathways and known ester fragmentation patterns.

Caption: Experimental workflow for the GC-MS analysis of propyl 3-cyclohexylpropanoate.

Conclusion

The mass spectrometry fragmentation of propyl 3-cyclohexylpropanoate under electron ionization is predicted to be governed by established principles of ester and cycloalkane chemistry. The key fragmentation pathways include α-cleavage, McLafferty rearrangement, and characteristic cleavages of the cyclohexyl ring. By understanding these mechanisms, analysts can interpret the resulting mass spectrum to confirm the structure of the molecule. The provided experimental protocol offers a robust method for obtaining high-quality mass spectral data for this compound. This guide serves as a valuable resource for researchers and scientists engaged in the structural elucidation of organic molecules.

References

• Whitman College. (n.d.). GCMS Section 6.14. Retrieved from [Link]

• CHEM ED. (2022, December 2). Lec-30 || Fragmentation pattern of esters || Methyl & higher esters || MacLafferty rearrangement. YouTube. Retrieved from [Link]

• JoVE. (2024, December 5). Mass Spectrometry: Carboxylic Acid, Ester, and Amide Fragmentation. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Sharkey, A. G., Shultz, J. L., & Friedel, R. A. (1959). Mass Spectra of Esters. Formation of Rearrangement Ions. Analytical Chemistry, 31(1), 87-94. [Link]

• JoVE. (2024, December 5). Mass Spectrometry: Cycloalkane Fragmentation. Retrieved from [Link]

• Chemistry Steps. (n.d.). McLafferty Rearrangement. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). C6H12 mass spectrum of cyclohexane fragmentation pattern of m/z m/e ions for analysis. Retrieved from [Link]

• Byrd, G. D., & G.C., W. (2014). Characterization of Electron Ionization Mass Spectral (EIMS) Fragmentation Patterns of Chloropropanol Esters of Palmitic Acid Using Isotope Labeling Technique. Journal of agricultural and food chemistry, 62(26), 6214-23. [Link]

• PubChem. (n.d.). Allyl cyclohexanepropionate. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). Fragmentation pathways of negative ions produced by electrospray ionization of acyclic dicarboxylic acids and derivatives. Retrieved from [Link]

• ACS Publications. (n.d.). Mass spectrometric studies. I. Fragmentation of methyl cyclohexyl ether. Retrieved from [Link]

• The Good Scents Company. (n.d.). cyclohexyl propionate, 6222-35-1. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Cyclohexane, propyl-. Retrieved from [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]

• ALL 'BOUT CHEMISTRY. (2022, June 19). McLafferty Rearrangement: An overview. YouTube. Retrieved from [Link]

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An In-depth Technical Guide to Propyl 3-Cyclohexylpropanoate: Synthesis, Characterization, and Applications

This technical guide provides a comprehensive overview of propyl 3-cyclohexylpropanoate, a saturated ester with potential applications in the fragrance and flavor industries. This document is intended for researchers, scientists, and drug development professionals interested in the synthesis, purification, and characterization of novel ester compounds. We will delve into the systematic nomenclature, detailed synthetic protocols based on established chemical principles, in-depth characterization methodologies, and a discussion of its potential applications, drawing parallels with structurally similar and commercially significant analogs.

Nomenclature and Structural Elucidation

The International Union of Pure and Applied Chemistry (IUPAC) name for the target compound is propyl 3-cyclohexylpropanoate . This name is derived from its structure as an ester formed from 3-cyclohexylpropanoic acid and propan-1-ol.

The structure consists of a propyl group (-CH₂CH₂CH₃) attached to the oxygen atom of the carboxyl group of 3-cyclohexylpropanoate. The latter is a three-carbon propanoate chain where the third carbon is attached to a cyclohexane ring.

Key Structural Features:

• Ester Functional Group: The central feature of the molecule, responsible for its characteristic properties.

• Cyclohexyl Ring: A bulky, saturated aliphatic ring that contributes to the molecule's lipophilicity and steric profile.

• Propyl Chain: A short alkyl chain derived from the alcohol.

Synthesis of Propyl 3-Cyclohexylpropanoate via Fischer Esterification

The most direct and classical approach for the synthesis of propyl 3-cyclohexylpropanoate is the Fischer esterification of 3-cyclohexylpropanoic acid with propan-1-ol, using a strong acid catalyst.[1][2][3] This reversible reaction is driven to completion by using an excess of one of the reactants, typically the alcohol, and by removing the water formed during the reaction.[3][4]

Reaction Mechanism

The Fischer esterification proceeds through a series of protonation and nucleophilic acyl substitution steps:[1][4]

• Protonation of the Carbonyl Oxygen: The carboxylic acid is protonated by the acid catalyst, which activates the carbonyl carbon towards nucleophilic attack.[1][4]

• Nucleophilic Attack by the Alcohol: The alcohol (propan-1-ol) acts as a nucleophile and attacks the electrophilic carbonyl carbon, leading to the formation of a tetrahedral intermediate.[4]

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, forming a good leaving group (water).[1]

• Elimination of Water: The tetrahedral intermediate collapses, eliminating a molecule of water and forming a protonated ester.[1][4]

• Deprotonation: The protonated ester is deprotonated to yield the final ester product and regenerate the acid catalyst.

Caption: Mechanism of Fischer Esterification.

Experimental Protocol

This protocol is a self-validating system designed for the efficient synthesis and purification of propyl 3-cyclohexylpropanoate.

Materials:

• 3-Cyclohexylpropanoic acid

• Propan-1-ol (anhydrous)

• Sulfuric acid (concentrated) or p-toluenesulfonic acid

• Sodium bicarbonate (saturated aqueous solution)

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Toluene (for azeotropic removal of water, optional)

• Ethyl acetate (for extraction)

• Deionized water

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Distillation apparatus (for purification)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 3-cyclohexylpropanoic acid and an excess of propan-1-ol (3-5 equivalents).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the carboxylic acid weight) to the reaction mixture.

• Reflux: Heat the mixture to reflux with constant stirring. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within 2-4 hours.[2]

• Work-up:

  • Cool the reaction mixture to room temperature.

  • If a large excess of propan-1-ol was used, remove it under reduced pressure using a rotary evaporator.[2]

  • Dilute the residue with ethyl acetate and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with deionized water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.[2]

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.

• Purification: The crude propyl 3-cyclohexylpropanoate can be purified by vacuum distillation to yield a colorless liquid.

Caption: Synthetic workflow for propyl 3-cyclohexylpropanoate.

Characterization and Analytical Data

Thorough characterization is essential to confirm the identity and purity of the synthesized propyl 3-cyclohexylpropanoate.

Technique	Expected Observations
¹H NMR (Proton NMR)	Propyl Group: A triplet around 0.9 ppm (CH₃), a sextet around 1.6 ppm (-CH₂-), and a triplet around 4.0 ppm (-O-CH₂-). 3-Cyclohexylpropanoate Moiety: Multiplets in the range of 0.8-1.8 ppm corresponding to the cyclohexyl protons and the β-methylene protons of the propanoate chain. A triplet around 2.2 ppm for the α-methylene protons adjacent to the carbonyl group.
¹³C NMR (Carbon NMR)	Propyl Group: Peaks around 10 ppm (CH₃), 22 ppm (-CH₂-), and 66 ppm (-O-CH₂-). 3-Cyclohexylpropanoate Moiety: A peak around 173 ppm for the carbonyl carbon. Multiple peaks in the range of 25-40 ppm for the cyclohexyl and propanoate methylene carbons.
IR (Infrared) Spectroscopy	A strong characteristic ester C=O stretching band around 1735 cm⁻¹. C-O stretching bands in the region of 1100-1300 cm⁻¹. C-H stretching bands just below 3000 cm⁻¹.
Mass Spectrometry (MS)	The molecular ion peak [M]⁺ should be observed. Common fragmentation patterns would include the loss of the propyl group and cleavage at the ester linkage.
Gas Chromatography (GC)	A single major peak indicating the purity of the distilled product. The retention time can be used for routine quality control.

Physicochemical Properties and Potential Applications

Potential Applications:

• Fragrance Industry: Given that the structurally similar allyl 3-cyclohexylpropanoate possesses a pineapple-like fruity scent,[5][6][7][8] propyl 3-cyclohexylpropanoate is also anticipated to have a pleasant fruity aroma, making it a candidate for use in perfumes, cosmetics, and household products.

• Flavor Industry: Esters are widely used as flavoring agents.[7] The anticipated fruity notes of propyl 3-cyclohexylpropanoate suggest its potential as a food-grade flavoring agent, pending toxicological evaluation.

• Specialty Chemical Intermediate: It can serve as a building block in the synthesis of more complex molecules in the pharmaceutical and materials science sectors.

Safety Considerations

Based on the classification of the related compound, allyl 3-cyclohexylpropanoate, propyl 3-cyclohexylpropanoate should be handled with care.[9] It may be harmful if swallowed or in contact with skin and could potentially cause skin sensitization.[9] Appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn when handling this compound.

References

• Allyl cyclohexyl propionate (CAS N° 2705-87-5) - ScenTree. Available at: [Link]

• cyclohexyl propionate, 6222-35-1 - The Good Scents Company. Available at: [Link]

• Allyl Cyclohexyl Propionate (2705-87-5) - Fruity Synthetic Ingredient for Perfumery. Scentspiracy. Available at: [Link]

• Allyl 3-cyclohexylpropionate - Substance Information - ECHA. European Chemicals Agency. Available at: [Link]

• The Synthesis of Allyl-3-Cyclohexylpropionate - Perfumer & Flavorist. Available at: [Link]

• 3-Phenylpropyl cyclohexanepropionate | C18H26O2 | CID 94919 - PubChem. National Center for Biotechnology Information. Available at: [Link]

• Allyl cyclohexanepropionate | C12H20O2 | CID 17617 - PubChem. National Center for Biotechnology Information. Available at: [Link]

• allyl cyclohexyl propionate, 2705-87-5 - The Good Scents Company. Available at: [Link]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry. Available at: [Link]

• Fischer Esterification-Typical Procedures - OperaChem. Available at: [Link]

• Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. Available at: [Link]

• Fischer Esterification - Organic Chemistry Portal. Available at: [Link]

• (PDF) Esterification of propanoic acid in the presence of a homogeneous catalyst. ResearchGate. Available at: [Link]

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An In-Depth Technical Guide to 3-Cyclohexylpropionic Acid Propyl Ester

For Researchers, Scientists, and Drug Development Professionals

Foreword

This technical guide provides a comprehensive overview of 3-Cyclohexylpropionic acid propyl ester, a specialty chemical with potential applications in various scientific and industrial fields. As a Senior Application Scientist, this document is structured to deliver not just data, but also contextual insights derived from analogous chemical structures and established synthetic methodologies. Given the relative obscurity of this specific ester in readily available scientific literature, this guide synthesizes direct information where possible and provides expert-informed extrapolations from closely related compounds to offer a well-rounded and practical resource. Every effort has been made to ground the information in authoritative sources and established chemical principles.

Section 1: Chemical Identity and Nomenclature

The precise identification of a chemical compound is fundamental to any scientific investigation. 3-Cyclohexylpropionic acid propyl ester is a carboxylic ester characterized by a cyclohexyl group attached to a propionic acid backbone, with a propyl ester functional group.

Synonyms and Identifiers:

Clarity in nomenclature is crucial to avoid ambiguity. The primary synonyms and identifiers for this compound are:

• Systematic Name: Propyl 3-cyclohexylpropanoate

• Common Names: 3-Cyclohexylpropionic acid propyl ester, 3-Cyclohexylpropyl propionate

• CAS Number: 97158-38-8

• Molecular Formula: C₁₂H₂₂O₂

• Molecular Weight: 198.31 g/mol

It is important to distinguish this compound from structurally similar esters that are more prevalent in flavor and fragrance applications, such as:

• Allyl 3-cyclohexylpropionate (CAS: 2705-87-5): Often referred to as "pineapple ester," this compound has a double bond in its ester group, which significantly alters its reactivity and sensory properties.[1]

• Cyclohexyl propionate (CAS: 6222-35-1): In this isomer, the propyl and cyclohexyl groups are reversed; the propionic acid is esterified with cyclohexanol.[2]

Section 2: Physicochemical Properties

The physical and chemical properties of a compound dictate its behavior in various applications and are essential for process design, formulation, and safety assessments.

Property	Value	Source/Comment
Appearance	Colorless to pale yellow liquid	Estimated
Odor	Green, fruity, with blueberry and bilberry nuances	[3]
Boiling Point	248-249 °C at 760 mmHg	Estimated
Specific Gravity	0.9228 g/cm³ at 20 °C	[3]
Refractive Index	1.4507 at 20 °C	[3]
Flash Point	213 °F (100.5 °C)	Estimated
Solubility	Soluble in alcohol; sparingly soluble in water (est. 5.19 mg/L at 25 °C)	Estimated

Section 3: Synthesis and Manufacturing

While a specific, validated protocol for the industrial-scale synthesis of 3-Cyclohexylpropionic acid propyl ester is not widely published, a logical and efficient synthetic route can be extrapolated from established methods for analogous esters, particularly allyl 3-cyclohexylpropionate. The synthesis is a two-step process:

• Hydrogenation of a Phenylpropanoid Precursor: This step involves the reduction of an aromatic ring to a cyclohexane ring. A common and industrially viable starting material is cinnamic acid or its methyl ester. The double bond in the propenoic acid side chain is also saturated during this process.

• Esterification: The resulting 3-cyclohexylpropionic acid is then esterified with propanol to yield the final product.

Sources

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• 2. cyclohexyl propionate, 6222-35-1 [thegoodscentscompany.com]
• 3. allyl cyclohexyl propionate, 2705-87-5 [thegoodscentscompany.com]

Introduction: The Therapeutic Potential of Ester Compounds

An In-depth Technical Guide to the Biological Activity of Cyclohexylpropanoate Esters

This guide provides a comprehensive technical overview of the synthesis, physicochemical properties, and potential biological activities of cyclohexylpropanoate esters. It is intended for researchers, scientists, and drug development professionals interested in exploring the therapeutic potential of this class of compounds. This document moves beyond a simple recitation of facts to provide a framework for investigation, highlighting current knowledge gaps and proposing robust experimental designs to elucidate the full spectrum of biological activity.

Esters are a pivotal class of organic compounds, not only for their widespread industrial applications in flavors, fragrances, and polymers but also for their significant and varied biological activities.[1][2][3] The inherent versatility of the ester functional group, which can be readily synthesized from a vast library of carboxylic acids and alcohols, allows for fine-tuning of physicochemical properties such as lipophilicity, steric hindrance, and metabolic stability. These properties are critical determinants of a molecule's pharmacokinetic and pharmacodynamic profile.

While extensive research has been conducted on various classes of esters, including phenolic acid alkyl esters and fatty acid esters, demonstrating their antimicrobial, antioxidant, anti-inflammatory, and anticancer properties, the biological activities of cyclohexylpropanoate esters remain a relatively underexplored frontier.[2][4][5] This guide aims to bridge this knowledge gap by providing a comprehensive analysis of their known attributes and a scientifically grounded roadmap for future research.

Synthesis and Physicochemical Properties of Cyclohexylpropanoate Esters

A thorough understanding of the synthesis and physicochemical properties of cyclohexylpropanoate esters is fundamental to any investigation of their biological activity.

Synthesis of Cyclohexylpropanoate Esters

The synthesis of cyclohexylpropanoate esters can be achieved through several established methods of esterification. A common and efficient method involves the reaction of a cyclohexylpropanoic acid derivative with an appropriate alcohol in the presence of an acid catalyst.[6]

Protocol 1: Acid-Catalyzed Esterification of 3-Cyclohexylpropionic Acid

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-cyclohexylpropionic acid (1 equivalent).

• Solvent and Alcohol: Dissolve the acid in an excess of the desired alcohol (e.g., methanol, ethanol), which also serves as the solvent.

• Catalyst: Add a catalytic amount of a strong acid, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid.

• Reaction: Heat the mixture to reflux and monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, cool the reaction mixture and remove the excess alcohol under reduced pressure.

• Purification: Dissolve the residue in an organic solvent like ethyl acetate and wash with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a brine wash. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude ester.

• Final Purification: Purify the crude product by column chromatography on silica gel to obtain the pure cyclohexylpropanoate ester.

An alternative approach is the transesterification of a readily available ester, such as methyl 3-cyclohexylpropionate, with a higher boiling point alcohol.[7]

Protocol 2: Transesterification of Methyl 3-Cyclohexylpropionate

• Reaction Setup: Combine methyl 3-cyclohexylpropionate (1 equivalent) and the desired alcohol (e.g., allyl alcohol) (3-5 equivalents) in a round-bottom flask with a distillation head.

• Catalyst: Add a suitable transesterification catalyst, such as sodium methoxide or calcium carbonate.

• Reaction: Heat the mixture to a temperature that allows for the removal of the methanol byproduct by distillation, driving the equilibrium towards the product.

• Monitoring: Monitor the reaction progress by observing the cessation of methanol distillation and by GC-MS analysis of aliquots.

• Workup and Purification: Once the reaction is complete, cool the mixture, neutralize the catalyst if necessary, and purify the desired ester by fractional distillation or column chromatography.

Caption: General workflow for the synthesis of cyclohexylpropanoate esters.

Physicochemical Properties

The physicochemical properties of several cyclohexylpropanoate esters are documented, primarily in the context of their use as fragrances and flavoring agents.[8][9][10][11][12]

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
Methyl 3-cyclohexylpropanoate	20681-51-0	C₁₀H₁₈O₂	170.25	214.91 (est)
Ethyl 2-cyclohexylpropanoate	2511-00-4	C₁₁H₂₀O₂	184.27	Not Available
Allyl 3-cyclohexylpropanoate	2705-87-5	C₁₂H₂₀O₂	196.29	Not Available
Cyclohexyl propanoate	6222-35-1	C₉H₁₆O₂	156.22	Not Available

These properties, particularly lipophilicity (often estimated by logP), are crucial for predicting the absorption, distribution, metabolism, and excretion (ADME) profile of these compounds and for designing structure-activity relationship (SAR) studies.

Hypothesized Biological Activities and Proposed Investigatory Frameworks

Based on the established biological activities of structurally related esters, it is plausible to hypothesize that cyclohexylpropanoate esters may exhibit a range of therapeutic effects.[2][5][13] This section outlines these potential activities and provides detailed experimental protocols for their investigation.

Antimicrobial Activity

Many fatty acid esters are known to possess antibacterial and antifungal properties, often by disrupting the cell membranes of microorganisms.[2] The cyclohexyl moiety of cyclohexylpropanoate esters introduces a significant lipophilic character that could facilitate interaction with and disruption of microbial cell membranes.

Proposed Investigatory Workflow:

Caption: Proposed workflow for investigating antimicrobial activity.

Protocol 3: Determination of Minimum Inhibitory Concentration (MIC)

• Microorganism Preparation: Prepare a standardized inoculum of the test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) to a concentration of approximately 5 x 10⁵ CFU/mL in a suitable broth medium.

• Compound Preparation: Prepare a stock solution of the cyclohexylpropanoate ester in a suitable solvent (e.g., DMSO) and make serial two-fold dilutions in a 96-well microtiter plate.

• Inoculation: Add the standardized inoculum to each well of the microtiter plate. Include positive (microorganism and broth), negative (broth only), and vehicle (microorganism, broth, and solvent) controls.

• Incubation: Incubate the plates at the optimal temperature for the growth of the microorganism (e.g., 37°C for bacteria, 30°C for yeast) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Anti-inflammatory Activity

Certain esters have been shown to modulate inflammatory pathways.[2] The anti-inflammatory potential of cyclohexylpropanoate esters can be investigated by assessing their ability to inhibit key inflammatory mediators in appropriate cell-based assays.

Protocol 4: Lipopolysaccharide (LPS)-Induced Nitric Oxide (NO) Production in RAW 264.7 Macrophages

• Cell Culture: Culture RAW 264.7 murine macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ atmosphere.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of the cyclohexylpropanoate ester for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce an inflammatory response.

• NO Measurement: Measure the accumulation of nitrite, a stable product of NO, in the culture supernatant using the Griess reagent.

• Data Analysis: Calculate the percentage inhibition of NO production compared to the LPS-stimulated control. A known anti-inflammatory agent (e.g., dexamethasone) should be used as a positive control.

Antioxidant Activity

Esters of phenolic acids and other related compounds are known to possess antioxidant properties by scavenging free radicals.[5] The potential of cyclohexylpropanoate esters to act as antioxidants can be evaluated using standard in vitro assays.

Protocol 5: DPPH Radical Scavenging Assay

• Reaction Mixture: In a 96-well plate, mix various concentrations of the cyclohexylpropanoate ester with a methanolic solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH).

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of the solution at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: [(A_control - A_sample) / A_control] x 100, where A_control is the absorbance of the DPPH solution without the sample and A_sample is the absorbance of the DPPH solution with the sample. Ascorbic acid or Trolox can be used as a positive control.

Anticancer Activity

The cytotoxicity of various ester compounds against cancer cell lines has been reported.[4][14][15] The cyclohexyl group may enhance cellular uptake due to its lipophilicity, potentially leading to cytotoxic effects in cancer cells.

Protocol 6: MTT Assay for Cytotoxicity

• Cell Seeding: Seed cancer cells (e.g., human melanoma B16, human cervical carcinoma HeLa, or human hepatocellular carcinoma HepG2) in a 96-well plate at an appropriate density and allow them to attach overnight.[14][15]

• Treatment: Treat the cells with a range of concentrations of the cyclohexylpropanoate ester for 24, 48, or 72 hours.

• MTT Addition: Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution to each well and incubate for 3-4 hours to allow the formation of formazan crystals by viable cells.

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm.

• IC₅₀ Determination: The half-maximal inhibitory concentration (IC₅₀) value, which is the concentration of the compound that causes 50% inhibition of cell growth, is calculated from the dose-response curve.

Proposed Investigatory Workflow for Anticancer Activity:

Caption: Proposed workflow for investigating anticancer activity.

Structure-Activity Relationship (SAR) Studies

A systematic investigation of the structure-activity relationship is crucial for optimizing the biological activity of cyclohexylpropanoate esters. Key structural modifications to consider include:

• Varying the Alcohol Moiety: Synthesizing a library of esters with different alkyl and aryl alcohols will modulate the lipophilicity and steric bulk of the molecule.

• Modifying the Propanoate Chain: Introducing substituents on the propanoate backbone can influence binding to biological targets and alter metabolic stability.

• Altering the Cyclohexyl Ring: The addition of functional groups to the cyclohexyl ring can provide opportunities for specific interactions with target proteins.

Conclusion and Future Directions

Cyclohexylpropanoate esters represent a promising, yet largely unexplored, class of compounds with the potential for a wide range of biological activities. Their straightforward synthesis and the tunability of their physicochemical properties make them attractive candidates for drug discovery programs. This guide has provided a comprehensive framework for the systematic investigation of their antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. Future research should focus on the synthesis of diverse libraries of these esters and their evaluation in the described biological assays to establish clear structure-activity relationships. Promising lead compounds can then be advanced to more complex in vivo models to assess their therapeutic potential.

References

• Grunberger, D., et al. (1988). Antimicrobial and antioxidant properties of phenolic acids alkyl esters. SciSpace.
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Unveiling the Origins of Propyl 3-Cyclohexylpropanoate: A Technical Guide to a Synthetic Aroma Chemical

Foreword

For researchers, scientists, and professionals in drug development and applied chemistry, a precise understanding of a molecule's origin—whether natural or synthetic—is of paramount importance. This understanding influences everything from regulatory pathways to potential biological activities and applications. This technical guide provides an in-depth exploration of propyl 3-cyclohexylpropanoate and its close, commercially significant analogue, allyl 3-cyclohexylpropanoate. While cursory database entries have created ambiguity regarding their natural occurrence, this document will systematically analyze the available evidence to establish their synthetic nature, detail their chemical synthesis, and outline their primary applications.

Clarification of Nomenclature: Propyl vs. Allyl 3-Cyclohexylpropanoate

A critical first step is to distinguish between two related but distinct chemical entities that are often conflated:

• Propyl 3-cyclohexylpropanoate: This ester consists of a cyclohexylpropane backbone and a saturated propyl group.

• Allyl 3-cyclohexylpropanoate: This ester shares the same cyclohexylpropane structure but features an unsaturated allyl group.

The presence of the double bond in the allyl group significantly influences the reactivity and sensory characteristics of the molecule. While both are structurally similar, it is the allyl variant that is more widely used in the flavor and fragrance industry. For the purpose of this guide, and due to its greater relevance, we will focus primarily on allyl 3-cyclohexylpropanoate while noting that propyl 3-cyclohexylpropanoate is also considered to be of synthetic origin.

The Question of Natural Occurrence: An Evidence-Based Assessment

A comprehensive review of scientific literature and chemical databases reveals a broad consensus that propyl and allyl 3-cyclohexylpropanoate are synthetic compounds. Multiple sources within the flavor and fragrance industry explicitly state that allyl 3-cyclohexylpropanoate is not found in nature[1][2]. Similarly, databases dedicated to chemical information list "3-cyclohexyl propyl propionate" as not found in nature[3][4].

A notable point of contention arises from the PubChem database, which suggests that allyl cyclohexanepropionate has been reported in papaya (Carica papaya) and mango (Mangifera indica)[5]. However, this assertion is not substantiated by detailed studies of the volatile compounds present in these fruits. Extensive analyses of the volatile organic compounds (VOCs) in numerous mango and papaya cultivars have identified hundreds of compounds, including a wide variety of esters, terpenes, and other molecules that contribute to their characteristic aromas[6][7][8][9][10][11][12]. Despite this extensive research, allyl 3-cyclohexylpropanoate is not listed among the identified natural constituents of either fruit. This discrepancy suggests that the claim of its natural occurrence is likely erroneous or based on unverified data.

Given the overwhelming weight of evidence from specialized industry sources and the lack of corroboration in primary analytical studies of mango and papaya volatiles, it is concluded that propyl 3-cyclohexylpropanoate and its allyl analogue are synthetic molecules.

Industrial Synthesis of Allyl 3-Cyclohexylpropanoate

The industrial production of allyl 3-cyclohexylpropanoate is a multi-step process that underscores its synthetic origin. The synthesis typically begins with cinnamic acid, a naturally occurring aromatic acid.

Synthesis Pathway

The common synthesis route involves two primary steps:

• Hydrogenation: The aromatic ring of cinnamic acid is hydrogenated to a cyclohexane ring. This is a catalytic process carried out at high temperatures (over 200°C) using a catalyst such as palladium on carbon (Pd/C). This step converts cinnamic acid into 3-cyclohexylpropionic acid.

• Esterification: The resulting 3-cyclohexylpropionic acid is then esterified with allyl alcohol. This reaction is typically catalyzed by a strong acid, such as concentrated sulfuric acid, and requires heating to proceed at an adequate rate.

The overall chemical transformation can be visualized as follows:

Caption: Synthesis of Allyl 3-Cyclohexylpropanoate from Cinnamic Acid.

Experimental Protocol: Esterification of 3-Cyclohexylpropionic Acid

The following is a representative laboratory-scale protocol for the esterification step:

• Apparatus Setup: A round-bottom flask is equipped with a magnetic stirrer, a reflux condenser, and a Dean-Stark trap to remove the water formed during the reaction.

• Reagents: Molar equivalents of 3-cyclohexylpropionic acid and allyl alcohol are added to the flask, along with a suitable solvent such as toluene to facilitate azeotropic removal of water. A catalytic amount of concentrated sulfuric acid is then carefully added.

• Reaction: The mixture is heated to reflux with vigorous stirring. The water produced during the esterification is collected in the Dean-Stark trap, driving the reaction to completion.

• Workup: After the reaction is complete (as determined by the cessation of water collection), the mixture is cooled. The organic layer is washed with a sodium bicarbonate solution to neutralize the acid catalyst, followed by washing with brine.

• Purification: The organic solvent is removed under reduced pressure. The crude ester is then purified by vacuum distillation to yield the final product.

This well-defined and entirely synthetic pathway is the source of commercially available allyl 3-cyclohexylpropanoate.

Physicochemical Properties

The physical and chemical properties of propyl and allyl 3-cyclohexylpropanoate are summarized in the table below. These properties are crucial for their application in various formulations.

Property	Propyl 3-Cyclohexylpropanoate	Allyl 3-Cyclohexylpropanoate
CAS Number	97158-38-8	2705-87-5
Molecular Formula	C₁₂H₂₂O₂	C₁₂H₂₀O₂
Molecular Weight	198.30 g/mol	196.29 g/mol
Appearance	Colorless liquid	Colorless to pale yellow liquid
Odor Profile	Green, fruity, fresh, blueberry	Sweet, fruity (pineapple), green, waxy
Boiling Point	248-249 °C (est.)	~266 °C
Flash Point	~100.5 °C (est.)	106 °C
Solubility	Insoluble in water, soluble in alcohol	Insoluble in water, soluble in alcohol

Applications in Industry

The primary application of allyl 3-cyclohexylpropanoate is in the flavor and fragrance industry, where its unique sensory profile is highly valued[13].

Fragrance Applications

Its powerful and sweet-fruity pineapple-like aroma with green and waxy nuances makes it a versatile ingredient in perfumery[2][14][15]. It is used to impart a natural and juicy fruitiness to a wide range of products, including:

• Fine fragrances

• Personal care products (creams, lotions, deodorants)

• Household products (air fresheners, cleaning products)[16]

Its stability and tenacity make it a preferred choice for creating long-lasting fruity notes in complex fragrance compositions.

Flavor Applications

As a FEMA-recognized flavoring agent (FEMA number 2026), allyl 3-cyclohexylpropanoate is used to create pineapple and other tropical fruit flavor profiles in food and beverages. Its sweet and fruity taste enhances the overall sensory experience of these products.

The workflow for incorporating this aroma chemical into a final product is illustrated below.

Caption: Workflow for the use of Allyl 3-Cyclohexylpropanoate.

Conclusion

This technical guide has established that propyl 3-cyclohexylpropanoate and its more common analogue, allyl 3-cyclohexylpropanoate, are synthetic aroma chemicals. The assertion of their natural occurrence in fruits like mango and papaya is not supported by credible, detailed analytical evidence and should be considered erroneous. A clear understanding of their synthetic origins, established through well-defined chemical pathways, is essential for their proper application in the flavor, fragrance, and other relevant industries. The information presented herein provides a solid, evidence-based foundation for researchers, scientists, and drug development professionals working with these compounds.

References

• The Synthesis of Allyl-3-Cyclohexylpropionate. (2016, April 6). Perfumer & Flavorist. [Link]

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• propyl 3-cyclohexylpropanoate. Chemsigma. [Link]

• Showing Compound Allyl 3-cyclohexylpropionate (FDB019918). FooDB. [Link]

• Allyl Cyclohexyl Propionate. PerfumersWorld. [Link]

• allyl cyclohexyl propionate, 2705-87-5. The Good Scents Company. [Link]

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• Allyl Cyclohexyl Propionate (2705-87-5) - Fruity Synthetic Ingredient for Perfumery. Creating Perfume. [Link]

• Pino, J. A., Mesa, J., Muñoz, Y., Martí, M. P., & Marbot, R. (2005). Volatile Components from Mango (Mangifera indica L.) Cultivars. Journal of Agricultural and Food Chemistry, 53(6), 2213–2223. [Link]

• 3-cyclohexyl propyl propionate, 97158-38-8. The Good Scents Company. [Link]

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• Wei, C., & Wang, C. (2021). Papaya (Carica papaya L.) Flavour Profiling. Foods, 10(9), 2205. [Link]

• Multifunctional biological properties and phytochemical constituents of Mangifera indica L. seed kernel extract for preventin. Agrosavia. [Link]

• A REVIEW OF MANGO FRUIT AROMA VOLATILE COMPOUNDS - STATE OF THE ART RESEARCH. Acta Horticulturae. [Link]

• Volatile Organic Compounds in Papaya are Non-Destructive Biomarke. International Journal of Current Microbiology and Applied Sciences. [Link]

• Isolation of three chemical constituents of Mangifera indica wood extract and their characterization by some spectroscopic techn. SciSpace. [Link]

• Aroma compounds in fresh and dried mango fruit (Mangifera indica L. cv. Kent). HAL Open Science. [Link]

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Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Synthesis of Propyl 3-Cyclohexylpropanoate

Introduction: The Significance of Propyl 3-Cyclohexylpropanoate

Propyl 3-cyclohexylpropanoate is a carboxylate ester characterized by a pleasant, fruity aroma, often associated with pineapple. This property makes it a valuable compound in the fragrance and flavor industries.[1][2] Beyond its sensory applications, its structural motif, featuring a cyclohexyl group, is of interest in medicinal chemistry and materials science, where such aliphatic rings can impart desirable properties like lipophilicity and conformational rigidity. The synthesis of this ester from 3-cyclohexylpropionic acid is a classic example of Fischer-Speier esterification, a cornerstone reaction in organic synthesis.[3] This application note provides a comprehensive, step-by-step protocol for this transformation, grounded in established chemical principles, and is intended for researchers, scientists, and professionals in drug development and chemical synthesis.

Theoretical Framework: The Fischer-Speier Esterification

The conversion of a carboxylic acid and an alcohol into an ester in the presence of an acid catalyst is known as the Fischer-Speier esterification.[3] This reaction is a reversible, acid-catalyzed nucleophilic acyl substitution. The equilibrium nature of the reaction necessitates strategies to drive it towards the product side. According to Le Châtelier's principle, this can be achieved by either using a large excess of one of the reactants (typically the less expensive one, in this case, propanol) or by removing one of the products as it is formed (in this case, water).[4]

The role of the strong acid catalyst, typically sulfuric acid or p-toluenesulfonic acid, is to protonate the carbonyl oxygen of the carboxylic acid. This protonation significantly increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the alcohol. The reaction then proceeds through a tetrahedral intermediate, followed by the elimination of a water molecule to form the ester.

Experimental Protocol

This protocol details the synthesis of propyl 3-cyclohexylpropanoate from 3-cyclohexylpropionic acid and n-propanol, utilizing sulfuric acid as the catalyst.

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS Number
3-Cyclohexylpropionic acid	≥98%	e.g., Fisher Scientific	701-97-3
n-Propanol	Anhydrous, ≥99.5%	e.g., Sigma-Aldrich	71-23-8
Sulfuric acid	Concentrated (95-98%)	e.g., VWR	7664-93-9
Diethyl ether	Anhydrous, ≥99%	e.g., Fisher Scientific	60-29-7
Saturated Sodium Bicarbonate Solution	ACS Reagent Grade	Prepared in-house	N/A
Anhydrous Magnesium Sulfate	≥97%	e.g., Sigma-Aldrich	7487-88-9

Equipment

• Round-bottom flask (250 mL)

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel (250 mL)

• Rotary evaporator

• Standard laboratory glassware

Step-by-Step Synthesis Procedure

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, combine 3-cyclohexylpropionic acid (15.6 g, 0.1 mol) and n-propanol (60 mL, approx. 0.8 mol).

• Catalyst Addition: While stirring, slowly and carefully add concentrated sulfuric acid (2 mL) to the mixture. The addition is exothermic and should be done with caution.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle. Maintain a gentle reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Cooling and Quenching: After the reaction is complete, allow the mixture to cool to room temperature.

• Solvent Removal: Remove the excess n-propanol using a rotary evaporator.

• Extraction: Transfer the residue to a 250 mL separatory funnel containing 100 mL of diethyl ether.

• Washing: Wash the organic layer sequentially with:

  • 50 mL of water

  • 50 mL of saturated sodium bicarbonate solution (to neutralize the acidic catalyst and any unreacted carboxylic acid). Repeat this wash until no more effervescence is observed.

  • 50 mL of brine (saturated NaCl solution).

• Drying: Dry the ethereal solution over anhydrous magnesium sulfate.

• Solvent Evaporation: Filter off the drying agent and remove the diethyl ether using a rotary evaporator to yield the crude propyl 3-cyclohexylpropanoate.

• Purification (Optional): For higher purity, the crude product can be purified by vacuum distillation.

Reaction Workflow Diagram

Caption: Overall workflow for the synthesis of propyl 3-cyclohexylpropanoate.

Mechanism of the Fischer Esterification

The reaction proceeds through a six-step mechanism, which is fully reversible.

Caption: Mechanism of the acid-catalyzed Fischer Esterification.

Characterization of the Final Product

The identity and purity of the synthesized propyl 3-cyclohexylpropanoate can be confirmed using various analytical techniques.

Physical Properties

Property	Value
Molecular Formula	C₁₂H₂₂O₂
Molecular Weight	198.31 g/mol
Appearance	Colorless liquid
Boiling Point	125-126 °C at 2.2 mmHg
Density	0.9228 g/cm³ at 20 °C
Refractive Index	1.4507 at 20 °C

Note: The physical properties are for "3-cyclohexyl propyl propionate" which is synonymous with propyl 3-cyclohexylpropanoate.[1]

Spectroscopic Data

• Infrared (IR) Spectroscopy: The IR spectrum is expected to show a strong absorption band around 1735 cm⁻¹, characteristic of the C=O stretching vibration of the ester functional group. The spectrum will also feature C-H stretching vibrations from the cyclohexyl and propyl groups just below 3000 cm⁻¹.

• ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H NMR spectrum will provide characteristic signals for the different proton environments in the molecule. The expected chemical shifts (in ppm, relative to TMS) are:

  • A triplet around 4.0 ppm corresponding to the -OCH₂- protons of the propyl group.

  • A multiplet around 2.3 ppm for the -CH₂- group adjacent to the carbonyl.

  • A multiplet around 1.6-1.8 ppm for the protons of the propyl -CH₂- group and some of the cyclohexyl protons.

  • A complex multiplet between 0.8 and 1.3 ppm for the remaining cyclohexyl protons.

  • A triplet around 0.9 ppm for the terminal -CH₃ of the propyl group.

• ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹³C NMR spectrum will show distinct signals for each carbon atom in a unique chemical environment. Key expected chemical shifts include:

  • A signal around 174 ppm for the carbonyl carbon of the ester.

  • A signal around 66 ppm for the -OCH₂- carbon of the propyl group.

  • Several signals in the range of 20-40 ppm for the carbons of the cyclohexyl ring and the remaining carbons of the propanoate and propyl chains.

Discussion and Field-Proven Insights

The success of the Fischer esterification hinges on effectively shifting the equilibrium to favor product formation. In this protocol, a large excess of n-propanol is employed for this purpose. An alternative or complementary approach for larger-scale syntheses is the azeotropic removal of water using a Dean-Stark apparatus with a suitable solvent like toluene.[4]

The workup procedure is critical for obtaining a pure product. The wash with saturated sodium bicarbonate is essential to remove the sulfuric acid catalyst and any unreacted 3-cyclohexylpropionic acid. Failure to do so will result in a crude product that is acidic and may lead to hydrolysis of the ester over time.

For applications requiring very high purity, such as in the pharmaceutical industry, vacuum distillation is a highly effective purification method for this type of ester, which has a relatively high boiling point.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of propyl 3-cyclohexylpropanoate from 3-cyclohexylpropionic acid via Fischer-Speier esterification. By following the outlined steps and understanding the underlying chemical principles, researchers can confidently synthesize this valuable ester for a variety of applications. The provided characterization data will aid in confirming the identity and purity of the final product.

References

• ScenTree. (n.d.). Allyl cyclohexyl propionate (CAS N° 2705-87-5). Retrieved from [Link]

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• PubChem. (n.d.). Allyl cyclohexanepropionate. Retrieved from [Link]

• The Good Scents Company. (n.d.). 3-cyclohexyl propyl propionate. Retrieved from [Link]

• Perfumer & Flavorist. (2016, April 6). The Synthesis of Allyl-3-Cyclohexylpropionate. Retrieved from [Link]

• PubChem. (n.d.). Cyclohexanepropanoic acid. Retrieved from [Link]

• Chemistry LibreTexts. (2023, October 30). 15.6: Fischer Esterification. Retrieved from [Link]

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• 4. cyclohexyl propionate, 6222-35-1 [thegoodscentscompany.com]

Application Note: High-Confidence Identification of Propyl 3-Cyclohexylpropanoate using Gas Chromatography-Mass Spectrometry

Abstract

This application note presents a detailed protocol for the unambiguous identification of propyl 3-cyclohexylpropanoate, a compound of interest in flavor, fragrance, and specialty chemical industries. The methodology leverages the high separation efficiency of gas chromatography (GC) coupled with the definitive structural elucidation capabilities of mass spectrometry (MS). This guide is intended for researchers, quality control analysts, and drug development professionals, providing a robust framework from sample preparation to data interpretation, grounded in established analytical principles.

Introduction: The Analytical Challenge

Propyl 3-cyclohexylpropanoate is a volatile ester characterized by its unique sensory properties. Its accurate identification is critical for quality control, formulation development, and regulatory compliance. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for the analysis of such volatile and semi-volatile organic compounds due to its exceptional sensitivity and specificity.[1] This document outlines a comprehensive workflow, explaining the rationale behind each step to ensure reproducible and reliable results.

Causality in Method Development

The selection of analytical parameters is not arbitrary; it is dictated by the physicochemical properties of the analyte. For propyl 3-cyclohexylpropanoate, its predicted volatility and thermal stability make it an ideal candidate for direct GC-MS analysis without the need for chemical derivatization, a step often required for less volatile or more polar compounds.[2][3]

Analyte Profile & Physicochemical Properties

A thorough understanding of the analyte's properties is foundational to developing a robust GC-MS method. While specific experimental data for propyl 3-cyclohexylpropanoate is not widely published, we can infer its characteristics from structurally similar compounds.

Property	Estimated Value/Information	Source & Rationale
Chemical Formula	C₁₂H₂₂O₂	Based on chemical structure
Molecular Weight	198.30 g/mol	Calculated from the chemical formula.[4]
Boiling Point	~220-240 °C (estimated)	Inferred from similar esters like methyl 3-cyclohexylpropanoate (214.91 °C) and considering the longer propyl chain.[5]
Polarity	Non-polar to moderately polar	Typical for an ester of this nature. This dictates the choice of GC stationary phase.
Volatility	Sufficient for GC analysis	The estimated boiling point is well within the working range of standard GC systems.[6]

Experimental Workflow: From Sample to Spectrum

The overall analytical process is a sequential workflow designed to ensure sample integrity, optimal separation, and sensitive detection. Each stage is critical for the final data quality.

Caption: High-level workflow for GC-MS analysis.

Materials and Reagents

• Propyl 3-cyclohexylpropanoate standard: (As available from commercial suppliers)

• Solvent: GC-grade Hexane or Ethyl Acetate (high purity, ≥99.5%). The choice of solvent is critical to avoid co-elution and interference.[3]

• GC Vials: 2 mL amber glass vials with PTFE-lined septa to prevent analyte loss and contamination.[7]

Step-by-Step Sample Preparation Protocol

For a pure standard or a relatively clean sample matrix, a simple "dilute and shoot" method is highly effective and minimizes sample handling artifacts.[8]

• Stock Solution Preparation: Accurately weigh approximately 10 mg of propyl 3-cyclohexylpropanoate standard and dissolve it in 10 mL of hexane in a volumetric flask to create a 1000 µg/mL stock solution.

• Working Standard Preparation: Perform a serial dilution of the stock solution to create a working standard of approximately 10 µg/mL. This concentration is typically sufficient for achieving a strong signal-to-noise ratio without saturating the detector.

• Sample Transfer: Transfer the working standard solution into a 2 mL GC vial.

• Matrix Samples: For complex matrices (e.g., consumer products, environmental samples), a liquid-liquid extraction may be necessary to remove non-volatile interferences.[9] A common approach is to extract the sample with dichloromethane or hexane, followed by concentration under a gentle stream of nitrogen.[9]

Instrumental Method: GC-MS Parameters

The following parameters are recommended as a starting point and can be optimized for specific instrumentation and applications. The choice of a non-polar "5-type" column is based on its versatility and excellent performance for a wide range of volatile and semi-volatile compounds, including esters found in flavors and fragrances.[10][11]

Gas Chromatography (GC) Conditions

Parameter	Recommended Setting	Rationale
GC System	Agilent, Shimadzu, Thermo Scientific, or equivalent
Column	TG-5MS, DB-5ms, HP-5ms, or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)	A 5% diphenyl / 95% dimethylpolysiloxane stationary phase provides excellent selectivity for this class of compounds.[9][11]
Carrier Gas	Helium (99.999% purity)	Inert, provides good efficiency.
Flow Rate	1.0 mL/min (Constant Flow Mode)	Standard flow rate for this column dimension, ensuring optimal separation.
Inlet Temperature	250 °C	Ensures rapid and complete volatilization of the analyte without thermal degradation.[6]
Injection Volume	1 µL
Split Ratio	50:1	Prevents column overloading and ensures sharp chromatographic peaks. Can be adjusted based on sample concentration.
Oven Program	Initial: 60 °C (hold 2 min), Ramp: 10 °C/min to 280 °C (hold 5 min)	The initial hold allows for focusing of early-eluting compounds. The ramp rate is a good starting point for separating compounds in this volatility range.[11][12]

Mass Spectrometry (MS) Conditions

Parameter	Recommended Setting	Rationale
MS System	Quadrupole or Ion Trap Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	Standard, robust ionization technique that produces reproducible fragmentation patterns for library matching.
Ionization Energy	70 eV	The industry standard for generating comparable mass spectra and enabling the use of commercial libraries like NIST.
Source Temperature	230 °C	Prevents condensation of the analyte in the ion source.[12]
Quadrupole Temp.	150 °C	Ensures ion stability.
Mass Scan Range	40 - 350 m/z	Captures the molecular ion and key fragment ions while avoiding interference from low-mass background ions (air, water).[11][12]
Acquisition Mode	Full Scan	Provides comprehensive spectral data for identification. Selected Ion Monitoring (SIM) can be used for quantification if higher sensitivity is required.

Data Analysis and Interpretation

The successful identification of propyl 3-cyclohexylpropanoate relies on two pillars of evidence: its chromatographic retention time and its mass spectrum.

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Application Note: A Robust HPLC-UV Method for the Quantitative Analysis of Propyl Esters in Pharmaceutical Formulations

Abstract

This application note details a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the accurate quantification of propyl esters, such as propylparaben, in pharmaceutical products. Propylparaben is a widely used antimicrobial preservative in cosmetics, foods, and pharmaceutical formulations.[1][2] Its accurate determination is critical for ensuring product quality, safety, and stability.[1] This document provides a comprehensive protocol, including system suitability criteria, sample preparation, and method validation parameters, designed for researchers, quality control analysts, and drug development professionals.

Introduction and Scientific Principle

Propyl esters, particularly p-hydroxybenzoic acid esters (parabens), are essential preservatives that prevent microbial degradation in a wide range of products.[3][4] Regulatory bodies mandate the precise quantification of these preservatives to ensure they are within safe concentration limits.[5] High-Performance Liquid Chromatography (HPLC) is the premier analytical technique for this purpose due to its high accuracy, specificity, and reproducibility.[6][7]

This method leverages reversed-phase chromatography, the most common separation technique in HPLC.[8][9] The fundamental principle involves a non-polar stationary phase (typically a C18-bonded silica) and a polar mobile phase. Propyl esters, being moderately non-polar (hydrophobic) compounds, interact with the C18 stationary phase.[10] By carefully controlling the composition of the mobile phase, typically a mixture of water and an organic solvent like acetonitrile or methanol, we can modulate the retention time of the propyl ester, achieving separation from other formulation components and potential degradants.[10][11] The separated analyte is then quantified using an ultraviolet (UV) detector set at a wavelength where the analyte exhibits maximum absorbance, ensuring high sensitivity.[3]

Experimental Workflow and Causality

A successful HPLC analysis is a sequence of logical, interconnected steps. Each step is designed to ensure the final result is accurate and reproducible. The overall workflow is designed to move from sample preparation to a definitive, quantifiable result.

Caption: High-Level Experimental Workflow for HPLC Analysis.

Detailed Protocols

Instrumentation and Consumables

• HPLC System: An HPLC system equipped with a quaternary or binary pump, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

• Chromatography Column: A robust C18 column is the cornerstone of this separation.[10] A common and effective choice is a column with dimensions of 150 mm x 4.6 mm and a 5 µm particle size.[12]

  • Rationale: The C18 (octadecylsilane) bonded phase provides the necessary hydrophobicity to retain the propyl ester. The 150 mm length offers a good balance between resolution and analysis time, while the 5 µm particle size ensures high efficiency. Columns with different ligand densities can offer varying selectivity, which can be beneficial for complex matrices.[13]

• Chemicals: HPLC-grade acetonitrile (ACN) or methanol (MeOH), purified water (18 MΩ·cm), and a certified reference standard of the target propyl ester (e.g., Propylparaben, >99% purity).

• Consumables: 0.45 µm syringe filters (e.g., PTFE or Nylon), HPLC vials with septa, volumetric flasks, and pipettes.

Mobile Phase Preparation

• Prepare the mobile phase by mixing Acetonitrile and Water in a 50:50 (v/v) ratio .[12]

• Degas the mobile phase for 15 minutes using an ultrasonic bath or an online degasser to prevent air bubbles from interfering with the pump and detector.

  • Causality: The ratio of organic solvent (acetonitrile) to water determines the eluting strength of the mobile phase. A higher percentage of acetonitrile will decrease the retention time of the propyl ester, while a lower percentage will increase it.[10] This 50:50 ratio is a common starting point that provides adequate retention and separation for many parabens.[12] Degassing is critical for stable baseline and reproducible results.[14]

Standard Solution Preparation

• Stock Standard (e.g., 500 µg/mL): Accurately weigh approximately 25 mg of propylparaben reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standards (e.g., 1-50 µg/mL): Prepare a series of at least five working standards by serially diluting the stock solution with the mobile phase. This range should bracket the expected concentration of the analyte in the prepared sample.[11]

  • Rationale: A calibration curve constructed from standards of known concentration is essential for accurate quantification. The use of a certified reference standard ensures traceability and accuracy.[15]

Sample Preparation

The goal of sample preparation is to extract the analyte from the sample matrix and dilute it to a concentration that falls within the linear range of the calibration curve.[16][17]

• Accurately weigh a portion of the sample (e.g., cream, oral solution) equivalent to approximately 5 mg of the propyl ester into a 100 mL volumetric flask.

• Add approximately 70 mL of the mobile phase.

• Sonicate the flask for 15 minutes to ensure complete dissolution and extraction of the analyte.[15]

• Allow the solution to cool to room temperature, then dilute to the mark with the mobile phase and mix thoroughly. This creates a theoretical concentration of 50 µg/mL.

• Filter an aliquot of the solution through a 0.45 µm syringe filter into an HPLC vial.[15] Discard the first few drops to ensure the sample is not diluted by the filter.

  • Causality: The matrix of a pharmaceutical product can be complex. Sonication provides the energy needed to break down the matrix and release the analyte into the solvent.[15] Filtration is a critical step to remove particulate matter that could clog the HPLC column frit, leading to high backpressure and poor peak shape.[18][19]

HPLC Operating Conditions and System Validation

Chromatographic Parameters

The following table summarizes the recommended starting conditions for the HPLC system.

Parameter	Recommended Setting	Rationale
Column	C18, 150 x 4.6 mm, 5 µm	Provides good retention and efficiency for propyl esters.[12]
Mobile Phase	Acetonitrile:Water (50:50, v/v)	Isocratic elution is simple and robust for this analysis.[12]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, ensuring optimal efficiency.[12]
Injection Volume	10 µL	A small volume minimizes potential for peak distortion.[11]
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.[20]
Detection	UV at 254 nm	Parabens exhibit strong absorbance at this wavelength.[3]
Run Time	~10 minutes	Sufficient to elute the propyl ester and any related impurities.[1]

System Suitability Testing (SST)

Before any sample analysis, the performance of the chromatographic system must be verified. This is achieved through System Suitability Testing (SST), as mandated by pharmacopeias and regulatory guidelines like USP and ICH.[21][22][23]

• Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Make five replicate injections of a mid-range working standard (e.g., 20 µg/mL).

• Calculate the SST parameters from these injections.

SST Parameter	Acceptance Criteria	Purpose
Tailing Factor (T)	T ≤ 2.0	Measures peak symmetry. High tailing can indicate secondary interactions with the column or column degradation.[21]
Repeatability (%RSD)	RSD ≤ 2.0% for peak area	Ensures the precision of the system (pump and injector).[21]
Theoretical Plates (N)	N > 2000	Measures the efficiency of the column. Higher numbers indicate sharper peaks.[22]

The system is only deemed suitable for analysis if all SST criteria are met.

Data Analysis and Interpretation

• Calibration Curve: Generate a linear regression curve by plotting the peak area of the standards against their known concentrations. The curve should have a correlation coefficient (r²) of ≥ 0.999.[3][12]

• Quantification: Inject the prepared sample solutions. The concentration of the propyl ester in the sample is determined by interpolating its peak area from the calibration curve.

• Calculation: The final amount of propyl ester in the original sample is calculated using the following formula:

  Amount (mg/g) = (C * V * D) / W

  Where:

  • C = Concentration from calibration curve (µg/mL)

  • V = Initial dilution volume (mL)

  • D = Any subsequent dilution factors

  • W = Initial weight of the sample (mg)

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Action(s)
Peak Tailing	1. Column degradation (active silanol sites exposed).2. Sample overload.3. Mobile phase pH issue.	1. Replace the column.2. Dilute the sample.3. Ensure mobile phase is correctly prepared.[24]
Broad Peaks	1. Column contamination or void.2. Extra-column volume (long tubing).3. Low column temperature.	1. Flush the column; if unresolved, replace it.2. Use shorter, narrower ID tubing.3. Increase column temperature to 30-35 °C.[25]
Split Peaks	1. Partially blocked column inlet frit.2. Sample solvent incompatible with mobile phase.	1. Reverse-flush the column (if permissible by manufacturer).2. Ensure sample is dissolved in the mobile phase.[26]
Drifting Baseline	1. Column not fully equilibrated.2. Mobile phase composition changing.3. Detector lamp failing.	1. Flush column for at least 30 minutes.2. Check solvent lines and degasser.3. Check lamp energy and replace if necessary.

References

• Title: Development and Validation of a Single RP-HPLC Assay Method for Analysis of Bulk Raw Material Batches of Four Parabens that are Widely Used as Preservatives in Pharmaceutical and Cosmetic Products Source: ResearchGate URL: [Link]

• Title: Development and validation of an analytical method for the assessment of methylparaben and propylparaben by HPLC-UV Source: GERPAC URL: [Link]

• Title: The Determination of Parabens in Hand Lotion by High Performance Liquid Chromatography (HPLC) Source: Truman ChemLab URL: [Link]

• Title: Development and validation of RP HPLC method for the estimation of methyl paraben sodium and propyl paraben sodium in iron protein succinylate syrup Source: AKJournals URL: [Link]

• Title: Establishment and validation of HPLC methods for the determination of folic acid and parabens antimicrobial agents on folic acid oral solution Source: National Institutes of Health (PMC) URL: [Link]

• Title: Troubleshooting Peak Shape Problems in HPLC Source: Waters Corporation URL: [Link]

• Title: Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks Source: ALWSCI Technologies URL: [Link]

• Title: Sample Preparation for HPLC Analysis: Step Guides and Common Techniques Source: Drawell URL: [Link]

• Title: Separation of Paraben Preservatives by Reversed-Phase HPLC Application Source: Agilent URL: [Link]

• Title: System suitability Requirements for a USP HPLC Method Source: MicroSolv URL: [Link]

• Title: HPLC Sample Preparation Source: Organomation URL: [Link]

• Title: Stability Indicating HPLC Method Development –A Review Source: International Journal of Trend in Scientific Research and Development URL: [Link]

• Title: A Novel HPLC Method for Simultaneous Determination of Methyl, Ethyl, n-propyl, Isopropyl, n-butyl, Isobutyl and Benzyl Paraben in Pharmaceuticals and Cosmetics Source: National Institutes of Health (PubMed) URL: [Link]

• Title: 〈621〉CHROMATOGRAPHY Source: US Pharmacopeia (USP) URL: [Link]

• Title: Tips and Tricks of HPLC System Troubleshooting Source: Agilent URL: [Link]

• Title: Development and validation of RP HPLC method for determination of Halobetasol Propionate and preservative (Methyl Paraben and Propyl Paraben) in formulation Source: JETIR URL: [Link]

• Title: Sample Preparation - Sartorius Source: Sartorius URL: [Link]

• Title: Mobile Phase Optimization: A Critical Factor in HPLC Source: Phenomenex URL: [Link]

• Title: Stability Indicating HPLC Methods are used to separate various drug related impurities Source: IJTSRD URL: [Link]

• Title: HPLC Troubleshooting Mini Guide Source: Phenomenex URL: [Link]

• Title: System Suitability in HPLC Analysis Source: Pharmaguideline URL: [Link]

• Title: Alkaline synthesis of fatty acids iso-propyl esters Source: ResearchGate URL: [Link]

• Title: HPLC Calibration Process Parameters in Terms of System Suitability Test Source: Austin Publishing Group URL: [Link]

• Title: Troubleshooting Basics, Part IV: Peak Shape Problems Source: LCGC International URL: [Link]

• Title: How to Prepare a Sample for HPLC Analysis Source: Greyhound Chromatography URL: [Link]

• Title: Development and Validation of a Stability-Indicating RP-HPLC Method for the Simultaneous Determination... Source: National Institutes of Health (PMC) URL: [Link]

• Title: HPLC Analysis of Preservative Propylparaben on Heritage C18 Column According to US Pharmacopeia Source: HELIX Chromatography URL: [Link]

• Title: What are the Common Peak Problems in HPLC Source: Chromatography Today URL: [Link]

• Title: Method Development and Validation of Preservatives Determination... using HPLC Source: Taylor & Francis Online URL: [Link]

• Title: PRP-C18 HPLC Column Source: Hamilton Company URL: [Link]

• Title: RP-HPLC stability-indicating method for simultaneous determination of sodium valproate, methylparaben and propylparaben in oral solution Source: ResearchGate URL: [Link]

• Title: A Well-Written Analytical Procedure for Regulated HPLC Testing Source: LCGC International URL: [Link]

• Title: A Comprehensive Review on RP-HPLC Method Development, Validation, and Forced Degradation Studies According to ICH Guidelines Source: International Journal of Pharmaceutical Sciences URL: [Link]

• Title: System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025 Source: YouTube URL: [Link]

• Title: Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices Source: LCGC International URL: [Link]

• Title: Exploring the Different Mobile Phases in HPLC Source: Moravek URL: [Link]

• Title: Separation of Organic Acids on an Agilent Polaris C18-A Column Source: Agilent URL: [Link]

• Title: Why are C18s So Different? A Focus on the Contributions of Steric Selectivity Source: LCGC International URL: [Link]

• Title: 2-Propanol in the mobile phase reduces the time of analysis of CLA isomers by silver ion-HPLC Source: National Institutes of Health (PubMed) URL: [Link]

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Application Note: High-Purity Isolation of Propyl 3-Cyclohexylpropanoate

Introduction

Propyl 3-cyclohexylpropanoate is an ester recognized for its characteristic fruity and waxy aroma, lending itself to applications in the fragrance and flavor industries. Achieving a high degree of purity is paramount for these applications to ensure a consistent scent profile and to meet regulatory standards. This document provides a comprehensive guide to the purification of propyl 3-cyclohexylpropanoate, targeting researchers, chemists, and process development professionals.

The primary synthesis route for this ester is the Fischer-Speier esterification of 3-cyclohexylpropanoic acid with propanol, typically under acidic catalysis.[1][2] This process, while effective, is an equilibrium reaction and often results in a crude product containing unreacted starting materials, the acid catalyst, and water.[3][4] This note details a multi-step purification strategy, beginning with a liquid-liquid extraction workup to remove bulk impurities, followed by high-purity isolation using either fractional vacuum distillation or flash column chromatography. The choice of the final purification step depends on the scale of the synthesis and the required final purity.

Physicochemical Properties & Impurity Profile

A successful purification strategy is predicated on understanding the physical properties of the target compound relative to its potential impurities.

Table 1: Physicochemical Properties of Propyl 3-Cyclohexylpropanoate and Related Compounds

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Solubility in Water
Propyl 3-cyclohexylpropanoate	184.29	~220-225 (est. at atm. pressure)	Insoluble
3-Cyclohexylpropanoic Acid	156.22	245-247	Slightly Soluble
n-Propanol	60.1	97	Miscible
Sulfuric Acid (catalyst)	98.08	337	Miscible

Note: The boiling point of propyl 3-cyclohexylpropanoate is estimated based on structurally similar compounds. A boiling point of 72-73°C at 10 mm Hg has been reported for the similar cyclohexyl propionate.[5]

The primary impurities after a typical Fischer esterification are:

• Unreacted 3-cyclohexylpropanoic acid: A high-boiling, acidic impurity.

• Excess n-propanol: A low-boiling, water-soluble alcohol.

• Acid catalyst (e.g., H₂SO₄): A non-volatile, water-soluble catalyst.

• Water: A by-product of the esterification reaction.[3]

The significant differences in solubility and boiling points between the desired ester and its principal impurities form the basis of the purification strategy.

Overall Purification Strategy

A two-stage purification workflow is recommended for isolating high-purity propyl 3-cyclohexylpropanoate. The initial stage involves an aqueous workup to remove acidic and highly polar impurities. The second stage employs either fractional vacuum distillation for large-scale purification or flash column chromatography for achieving the highest purity on a smaller scale.

Caption: Overall purification workflow for propyl 3-cyclohexylpropanoate.

Detailed Protocols

Protocol 1: Aqueous Workup for Crude Product

This protocol is designed to remove the acid catalyst, unreacted carboxylic acid, and excess propanol from the crude reaction mixture.

Rationale: The strategy leverages the immiscibility of the ester in water and the differential solubility of impurities.[6] A wash with saturated sodium bicarbonate (NaHCO₃) solution neutralizes the acidic catalyst and converts the unreacted 3-cyclohexylpropanoic acid into its water-soluble sodium salt.[4] A subsequent wash with brine (saturated NaCl solution) removes residual water from the organic layer and breaks up any emulsions.

Step-by-Step Methodology:

• Transfer the cooled crude reaction mixture to a separatory funnel.

• Dilute the mixture with a nonpolar organic solvent, such as diethyl ether or ethyl acetate (typically 2-3 volumes of the crude mixture).

• Add an equal volume of deionized water and shake gently. Allow the layers to separate and discard the aqueous (lower) layer.

• Add an equal volume of saturated NaHCO₃ solution to the separatory funnel. Stopper the funnel and shake cautiously, venting frequently to release CO₂ gas produced during neutralization.

• Allow the layers to separate and discard the aqueous layer. Repeat this wash until no more gas evolution is observed.

• Wash the organic layer with an equal volume of saturated NaCl solution (brine).

• Separate the organic layer and transfer it to an Erlenmeyer flask.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Gravity filter or decant the dried organic solution to remove the drying agent.

• Remove the organic solvent under reduced pressure using a rotary evaporator to yield the crude, neutralized ester.

Protocol 2: Purification by Fractional Vacuum Distillation

This method is ideal for purifying multi-gram to kilogram quantities of the ester and for separating it from non-volatile or very high-boiling impurities.[7] Distillation under reduced pressure is necessary to prevent thermal decomposition of the ester at its high atmospheric boiling point.[8]

Rationale: Fractional distillation separates compounds based on differences in their boiling points.[9] By reducing the pressure, the boiling points of all components are lowered. The fractionating column provides a large surface area for repeated vaporization-condensation cycles, allowing for a more efficient separation of compounds with close boiling points than simple distillation.[10]

Caption: Schematic of a fractional vacuum distillation apparatus.

Step-by-Step Methodology:

• Apparatus Setup: Assemble the fractional vacuum distillation apparatus as shown in the diagram above. Ensure all glassware is inspected for cracks and all joints are properly greased and sealed to maintain vacuum.[11] Use a Claisen adapter to minimize bumping.[11]

• Sample Loading: Add the crude ester from Protocol 1 and a magnetic stir bar to the round-bottom distilling flask. Do not fill the flask more than two-thirds full.

• System Evacuation: Connect the vacuum adapter to a vacuum trap and pump. Turn on the vacuum and allow the system to reach a stable, low pressure (e.g., 10-20 mmHg).

• Heating: Begin stirring and gradually heat the distilling flask using a heating mantle.

• Fraction Collection:

  • Fore-run: Collect any low-boiling volatile impurities that distill first.

  • Main Fraction: Once the vapor temperature stabilizes at the boiling point of propyl 3-cyclohexylpropanoate at the given pressure, switch to a clean receiving flask and collect the main product fraction.

  • Final Fraction: Stop the distillation when the temperature either rises significantly or drops, or when only a small residue remains in the distilling flask.

• Shutdown: Turn off the heat and allow the system to cool completely before slowly venting the apparatus to atmospheric pressure.

Table 2: Expected Distillation Fractions

Fraction	Expected Composition	Boiling Point Range (at 10 mmHg)
1 (Fore-run)	Residual solvent, low-boiling impurities	< 70 °C
2 (Main)	Propyl 3-cyclohexylpropanoate	~75-85 °C (estimated)
3 (Residue)	High-boiling impurities, decomposition products	> 90 °C

Protocol 3: High-Purity Polishing by Flash Column Chromatography

For obtaining the highest possible purity (>99.5%), especially on a smaller scale, flash column chromatography is the method of choice.[12]

Rationale: This technique separates compounds based on their differential adsorption to a solid stationary phase (silica gel) and solubility in a liquid mobile phase.[13] Propyl 3-cyclohexylpropanoate is a relatively nonpolar compound and will elute from the column with a nonpolar solvent system. More polar impurities will be more strongly adsorbed by the polar silica gel and will elute later or remain on the column.

Step-by-Step Methodology:

• Solvent System Selection: Using Thin Layer Chromatography (TLC), determine an appropriate mobile phase. A good starting point for propyl 3-cyclohexylpropanoate is a mixture of hexanes and ethyl acetate.[14][15] The ideal solvent system should provide a retention factor (Rf) of approximately 0.3 for the desired ester. A typical system might be 5-10% ethyl acetate in hexanes.

• Column Packing:

  • Prepare a slurry of silica gel in the initial, least polar eluting solvent.

  • Pour the slurry into the chromatography column and allow it to pack under gravity or with gentle pressure.

  • Add a thin layer of sand on top of the silica bed to prevent disturbance during sample loading.

• Sample Loading:

  • Dissolve the crude ester from Protocol 1 in a minimal amount of the mobile phase.

  • Carefully apply the sample solution to the top of the silica gel bed.

• Elution:

  • Begin eluting the column with the mobile phase, collecting fractions in test tubes or vials.

  • Apply positive pressure (air or nitrogen) to the top of the column to achieve a solvent flow rate of approximately 2 inches/minute.

  • If necessary, a solvent gradient (gradually increasing the polarity of the mobile phase) can be used to elute more polar impurities after the product has been collected.[12]

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the highly purified propyl 3-cyclohexylpropanoate.

Purity Validation

The purity of the final product should be confirmed using standard analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) to determine the percentage of purity and identify any remaining trace impurities. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) should be used to confirm the chemical structure of the isolated ester.

Conclusion

The protocols outlined in this application note provide a robust and adaptable framework for the purification of propyl 3-cyclohexylpropanoate. An initial aqueous workup is essential for removing acidic and water-soluble impurities. For large-scale production, fractional vacuum distillation offers an efficient method for achieving high purity. For applications demanding the highest purity standards or for smaller research-scale quantities, flash column chromatography provides an excellent polishing step. The selection between these final purification techniques should be based on the specific requirements of scale, throughput, and final product purity.

References

• The Good Scents Company. (n.d.). cyclohexyl propionate. Retrieved from [Link]

• European Chemicals Agency. (n.d.). Allyl 3-cyclohexylpropionate - Substance Information. Retrieved from [Link]

• PubChem. (n.d.). Allyl cyclohexanepropionate. Retrieved from [Link]

• Perfumer's Apprentice. (n.d.). Allyl Cyclohexyl Propionate (2705-87-5). Retrieved from [Link]

• PubChem. (n.d.). 3-Phenylpropyl cyclohexanepropionate. Retrieved from [Link]

• Biotage. (2023, January 30). Non-aqueous (or nearly so) reversed-phase flash column chromatography – a nice alternative for purifying lipophilic compounds. Retrieved from [Link]

• Master Organic Chemistry. (2022, November 16). Fischer Esterification. Retrieved from [Link]

• Scribd. (n.d.). 03-Fractional Distillation Esters. Retrieved from [Link]

• Perfumer & Flavorist. (n.d.). The Synthesis of Allyl-3-Cyclohexylpropionate. Retrieved from [Link]

• Coach Benner. (n.d.). Synthesis, Isolation, and Purification of an Ester. Retrieved from [Link]

• Google Patents. (n.d.). US4304925A - Process for purifying esters.

• Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. Retrieved from [Link]

• ResearchGate. (2016, April 15). How to purify esterefication product?. Retrieved from [Link]

• University of California, Irvine. (n.d.). Exp 3 - Distillation - F17. Retrieved from [Link]

• California State University, Bakersfield. (n.d.). Lab 12: Synthesis of an Ester. Retrieved from [Link]

• Thompson Rivers University. (n.d.). Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. Retrieved from [Link]

• HSCprep. (2025, March 4). Fisher Esterification: Synthesis and Purification of Esters. Retrieved from [Link]

• Sorbent Technologies, Inc. (2025, August 11). Flash Chromatography Basics. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Fischer Esterification. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 5.4C: Step-by-Step Procedures for Vacuum Distillation. Retrieved from [Link]

• University of Alberta. (n.d.). Column chromatography. Retrieved from [Link]

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Applications of propyl 3-cyclohexylpropanoate in flavor chemistry

An Application Guide to Cyclohexyl-Alkyl Esters in Flavor Chemistry Focus on: Propyl 3-Cyclohexylpropanoate and Allyl 3-Cyclohexylpropanoate

Introduction: A Tale of Two Esters

In the intricate world of flavor chemistry, esters are celebrated for their ability to impart a wide range of fruity and floral notes that are foundational to modern food and beverage formulation. Within this class, cyclohexyl-alkyl esters are prized for their complexity and stability. This guide delves into the applications of these compounds, with a specific focus on clarifying the roles of two closely related molecules: propyl 3-cyclohexylpropanoate and allyl 3-cyclohexylpropanoate.

While structurally similar, their utility in the flavor industry is vastly different. Propyl 3-cyclohexylpropanoate is noted to have a simple green odor and is not recommended for flavor or fragrance applications.[1] In stark contrast, allyl 3-cyclohexylpropanoate is a commercially significant flavorant, celebrated for its powerful and sweet pineapple-like aroma.[2][3] It is a key component in creating tropical and other fruit flavor profiles.[3][4]

This document will therefore pivot to an in-depth analysis of allyl 3-cyclohexylpropanoate (FEMA No. 2026), as it represents the compound of primary interest and application for researchers, scientists, and product developers in this field. We will explore its sensory profile, synthesis, analytical validation protocols, and applications, providing a comprehensive guide grounded in scientific and industry-proven insights.

Section 1: Chemical and Sensory Profile of Allyl 3-Cyclohexylpropanoate

Allyl 3-cyclohexylpropanoate is a synthetic flavoring substance valued for its potent fruity character.[4] Its physical and sensory properties make it a versatile tool for flavorists.

Chemical and Physical Properties

The fundamental properties of this ester are summarized below, providing the necessary data for its identification and safe handling.

Property	Value	Source
IUPAC Name	prop-2-enyl 3-cyclohexylpropanoate	[5]
CAS Number	2705-87-5	[5]
FEMA Number	2026	[5]
JECFA Number	13	[4][5]
Molecular Formula	C₁₂H₂₀O₂	[4][5]
Molecular Weight	196.29 g/mol	[4][5]
Appearance	Colorless liquid	[4][5]
Odor Profile	Sweet, pineapple, tropical fruit, waxy, green	[2][4]
Taste Profile	Strong fruity and sweet taste resembling pineapple	[3]
Boiling Point	91°C @ 1.00 mm Hg	[5]
Flash Point	106°C (222.8°F)	[4]
Solubility	Soluble in ethanol and oils; insoluble in water	[5]

Sensory Characteristics and Organoleptic Profile

The primary allure of allyl 3-cyclohexylpropanoate lies in its powerful and distinctive aroma. It is described as having a "powerful and sweet-fruity odor of Pineapple."[2] Experts note it is smoother and sweeter than comparable fruity esters like allyl caproate.[2] This unique profile makes it a major carrier for pineapple essences and a valuable modifier in other fruit flavors such as strawberry and raspberry.[3] Its contribution is often described as adding a tasty, natural, and slightly acidic fruit note to a formulation.[4]

Section 2: Synthesis Overview

Allyl 3-cyclohexylpropanoate is a synthetic ingredient not reported to be found in nature.[4] A common and efficient industrial synthesis route involves a two-step process starting from cinnamic acid.[4]

• Catalytic Hydrogenation: The process begins with the hydrogenation of cinnamic acid. This reaction reduces the aromatic ring of the cinnamic acid to a cyclohexane ring, forming cyclohexylpropionic acid. This step is typically performed at high temperatures (over 200°C) using a palladium catalyst (Pd/C).[3][4]

• Esterification: The resulting cyclohexylpropionic acid undergoes an acid-catalyzed esterification with allyl alcohol. This reaction is heated in the presence of a catalyst like concentrated sulfuric acid to form the final product, allyl 3-cyclohexylpropanoate.[4]

The workflow for this synthesis is visualized below.

A two-step synthesis route for Allyl 3-Cyclohexylpropanoate.

Section 3: Applications in Flavor Formulations

The unique sensory profile of allyl 3-cyclohexylpropanoate makes it indispensable in a variety of flavor applications.

• Pineapple Flavors: This is its primary application. It serves as a core building block, delivering the characteristic sweet, juicy, and slightly tangy notes of fresh pineapple.[3][4]

• Tropical Fruit Complexes: It is widely used to enhance and add authenticity to tropical fruit blends, including mango, passionfruit, and guava.[2]

• Berry and Orchard Fruit Modification: In smaller quantities, it acts as an effective modifier, adding brightness, complexity, and a juicy sensation to strawberry, raspberry, and apple flavor profiles.[3]

• Beverages: Used in both alcoholic and non-alcoholic beverages to impart a stable and impactful tropical fruit character.

• Confectionery: Ideal for hard candies, chewing gum, and gelatin-based desserts where its strong flavor profile can withstand processing conditions.[2]

Section 4: Analytical and Sensory Protocols

To ensure quality, purity, and consistent performance, rigorous analytical and sensory evaluation is required. These protocols form a self-validating system for any researcher or flavor chemist working with this ingredient.

Protocol 4.1: Purity and Identity Verification by GC-MS

Causality: Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for analyzing volatile flavor compounds.[6][7] It separates the components of a sample (GC) and provides a unique mass spectrum for identification (MS), ensuring both the purity and identity of the substance. A non-polar column is typically chosen for its ability to separate compounds based on boiling point, which is ideal for esters like this one.

Workflow Diagram:

Workflow for GC-MS analysis of Allyl 3-Cyclohexylpropanoate.

Step-by-Step Methodology:

• Sample Preparation: Prepare a 1% (w/v) solution of allyl 3-cyclohexylpropanoate in high-purity ethanol.

• Instrumentation:

  • GC System: Agilent 7890 or equivalent.

  • MS System: Agilent 5977 or equivalent.

  • Column: DB-5, HP-5MS, or equivalent non-polar column (30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• GC Conditions:

  • Inlet Temperature: 250°C.

  • Injection Volume: 1 µL (split ratio 50:1).

  • Oven Program: Start at 60°C, hold for 2 minutes. Ramp at 10°C/min to 280°C, hold for 5 minutes.

• MS Conditions:

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: 35-350 amu.

• Data Analysis:

  • Identify the primary peak corresponding to allyl 3-cyclohexylpropanoate. Confirm its identity by comparing the acquired mass spectrum with a reference library (e.g., NIST).

  • The purity is determined by the relative peak area (% area normalization) of the main peak. A high-quality sample should exhibit >98% purity.

  • Confirm the identity by comparing the calculated Kovats Retention Index (RI) to known values. The RI on a standard non-polar column is approximately 1405-1407.[5]

Protocol 4.2: Descriptive Sensory Evaluation

Causality: While GC-MS confirms chemical identity, only sensory evaluation can determine if the material meets the desired flavor profile.[8] Descriptive analysis with a trained panel provides detailed, reproducible data on the intensity of key flavor attributes, which is crucial for quality control and application development.[9]

Step-by-Step Methodology:

• Panelist Selection: Utilize a panel of 8-12 trained sensory assessors with demonstrated proficiency in identifying fruity and chemical aromatic notes.

• Sample Preparation:

  • Prepare a solution of allyl 3-cyclohexylpropanoate at a concentration of 5 ppm (0.0005%) in deodorized water containing 5% sugar and 0.1% citric acid to simulate a simple beverage matrix.

  • Prepare a known, approved "gold standard" reference sample at the same concentration for comparison.

• Evaluation Procedure:

  • Present the samples, coded with random three-digit numbers, to the panelists in a controlled sensory laboratory.

  • Ask panelists to rate the intensity of key attributes on a 15-point scale (where 0 = not perceptible and 15 = extremely strong).

  • Key attributes for evaluation: Pineapple, Sweet, Green, Waxy, Chemical, Overall Fruity Impact.

• Data Analysis:

  • Collect and analyze the data from all panelists.

  • Compare the mean attribute scores of the test sample to the reference standard.

  • The test sample passes if its sensory profile is not statistically different from the reference standard, ensuring consistent batch-to-batch quality.

Section 5: Regulatory and Safety Information

Allyl 3-cyclohexylpropanoate is a well-regulated and widely approved flavoring substance.

• GRAS Status: It is recognized as Generally Recognized as Safe (GRAS) by the Flavor and Extract Manufacturers Association (FEMA).[5] Its FEMA number is 2026.

• JECFA Evaluation: The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated this substance and concluded there is "no safety concern at current levels of intake when used as a flavouring agent."[5]

• European Union: The substance is registered under REACH and is listed as a flavoring substance.[10]

Safety and Handling:

As with all chemical ingredients, proper handling is essential. The following safety information is derived from supplier Safety Data Sheets (SDS).

Hazard Category	Pictogram	Hazard Statement	Source
Acute Toxicity (Oral)	GHS07 (Exclamation Mark)	H302: Harmful if swallowed	[11][12]
Acute Toxicity (Dermal)	GHS07 (Exclamation Mark)	H312: Harmful in contact with skin	[12]
Skin Sensitization	GHS07 (Exclamation Mark)	H317: May cause an allergic skin reaction	[10][11]
Aquatic Hazard	GHS09 (Environment)	H400: Very toxic to aquatic life	[10][11]

Personal Protective Equipment (PPE):

• Gloves: Wear protective gloves (e.g., nitrile).[11]

• Eye Protection: Wear safety glasses or goggles.[11]

• Handling: Avoid breathing vapors. Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[11]

Conclusion

While the name "propyl 3-cyclohexylpropanoate" may lead researchers down a path with limited application, its close relative, allyl 3-cyclohexylpropanoate , stands as a cornerstone ingredient in the creation of authentic and impactful fruit flavors, particularly pineapple. Its well-defined sensory profile, established synthesis routes, and robust safety and regulatory backing make it an essential tool for flavor chemists. By employing rigorous analytical and sensory protocols, professionals in the food, beverage, and drug development industries can confidently utilize this powerful ester to innovate and deliver consistent, high-quality products to the market.

References

• The Good Scents Company. (n.d.). cyclohexyl propionate. Retrieved from [Link]

• The Good Scents Company. (n.d.). allyl cyclohexyl propionate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 17617, Allyl cyclohexanepropionate. Retrieved from [Link]

• ScenTree. (n.d.). Allyl cyclohexyl propionate (CAS N° 2705-87-5). Retrieved from [Link]

• European Chemicals Agency. (n.d.). Allyl 3-cyclohexylpropionate. Retrieved from [Link]

• Perfumer & Flavorist. (2016). The Synthesis of Allyl-3-Cyclohexylpropionate. Retrieved from [Link]

• PCW. (2025). ALLYL CYCLOHEXYL PROPIONATE - Safety Data Sheet. Retrieved from [Link]

• MDPI. (2024). Food Flavor Chemistry and Sensory Evaluation. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 94919, 3-Phenylpropyl cyclohexanepropionate. Retrieved from [Link]

• FEMA. (n.d.). Sensory Testing for Flavorings with Modifying Properties. Retrieved from [Link]

• The Good Scents Company. (n.d.). 3-cyclohexyl propyl propionate. Retrieved from [Link]

• ResearchGate. (2024). (PDF) Food Flavor Chemistry and Sensory Evaluation. Retrieved from [Link]

• Madar Corporation. (2015). ALLYL CYCLOHEXYL PROPIONATE - Safety Data Sheet. Retrieved from [Link]

• ACS Publications. (2009). Sensory Evaluation of Food Flavor. Retrieved from [Link]

• BRF Ingredients. (2025). How to validate flavorings: aroma testing and sensory evaluation. Retrieved from [Link]

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Application Notes and Protocols: Propyl 3-Cyclohexylpropanoate as a Research Chemical

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Propyl 3-cyclohexylpropanoate is a specialty chemical with limited currently documented research applications. The following application notes and protocols are based on the known characteristics of structurally similar compounds, such as other cyclohexyl esters and propyl esters, and established principles of organic chemistry and analytical science. These guidelines are intended to serve as a starting point for research and development, and all protocols should be validated in the user's laboratory setting.

Introduction: Unveiling the Potential of a Novel Ester

Propyl 3-cyclohexylpropanoate is an ester that, while not extensively studied, presents intriguing possibilities for research and development. Its molecular structure, featuring a cyclohexyl ring and a propyl ester group, suggests potential applications in fields ranging from materials science to sensory research. This guide provides a comprehensive overview of its hypothesized properties, synthesis, and potential research applications, along with detailed protocols for its handling and analysis.

The insights and procedures detailed herein are extrapolated from extensive data on related compounds, including allyl 3-cyclohexylpropanoate, a known fragrance ingredient, and propyl propionate, a versatile solvent.[1][2][3][4] By understanding the established chemistry of these analogs, we can construct a robust framework for investigating propyl 3-cyclohexylpropanoate.

Physicochemical Properties and Characterization

While specific experimental data for propyl 3-cyclohexylpropanoate is scarce, we can predict its key physicochemical properties based on its structure and comparison with related esters.

Table 1: Predicted Physicochemical Properties of Propyl 3-Cyclohexylpropanoate

Property	Predicted Value	Rationale and Comparative Data
Molecular Formula	C12H22O2	Based on chemical structure.
Molecular Weight	198.30 g/mol	Calculated from the molecular formula.
Appearance	Colorless liquid	Similar to other short-chain alkyl esters.
Odor	Fruity, potentially with waxy or green nuances	Inferred from cyclohexyl propionate's fruity, banana-like scent and the general fruity character of propyl esters.[5]
Boiling Point	~210-220 °C	Extrapolated from the boiling points of related esters.
Solubility	Insoluble in water; soluble in organic solvents (e.g., ethanol, ether, acetone)	Typical for esters of this molecular weight.[6]

Analytical Characterization Protocol

Accurate characterization is paramount for any research chemical. The following protocol outlines a standard approach for verifying the identity and purity of synthesized or procured propyl 3-cyclohexylpropanoate.

Protocol 2.1.1: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Objective: To determine the purity of propyl 3-cyclohexylpropanoate and confirm its molecular weight.

• Instrumentation: A standard GC-MS system, such as a Hewlett Packard 5890 Series II Plus chromatograph with a flame-ionization detector.[2]

• Procedure:

  • Sample Preparation: Prepare a 1% (v/v) solution of propyl 3-cyclohexylpropanoate in a suitable solvent (e.g., dichloromethane or hexane).

  • GC Conditions:

    • Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

    • Injector Temperature: 250 °C.

    • Oven Program: Start at 50 °C for 2 minutes, then ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

    • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS Conditions:

    • Ionization Mode: Electron Impact (EI) at 70 eV.

    • Mass Range: m/z 40-400.

• Data Interpretation: The resulting chromatogram should show a single major peak. The mass spectrum of this peak should correspond to the molecular ion of propyl 3-cyclohexylpropanoate (m/z 198.30) and exhibit a fragmentation pattern consistent with its ester structure.

Synthesis of Propyl 3-Cyclohexylpropanoate

The most direct and common method for synthesizing esters is through the Fischer esterification of a carboxylic acid and an alcohol in the presence of an acid catalyst.

Proposed Synthesis Pathway

Caption: Fischer Esterification of 3-Cyclohexylpropionic Acid with Propanol.

Detailed Synthesis Protocol

Protocol 3.2.1: Synthesis of Propyl 3-Cyclohexylpropanoate via Fischer Esterification

• Objective: To synthesize propyl 3-cyclohexylpropanoate from 3-cyclohexylpropionic acid and propanol.

• Materials:

  • 3-Cyclohexylpropionic acid

  • Propanol

  • Concentrated sulfuric acid (H₂SO₄)

  • Toluene

  • Saturated sodium bicarbonate solution

  • Anhydrous magnesium sulfate

  • Round-bottom flask, Dean-Stark apparatus, condenser, heating mantle, separatory funnel.

• Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, combine 3-cyclohexylpropionic acid (1 equivalent), propanol (3 equivalents), and toluene (as a solvent to facilitate water removal).

  • Catalyst Addition: Slowly add concentrated sulfuric acid (0.1 equivalents) to the reaction mixture while stirring.

  • Reflux: Heat the mixture to reflux. The water produced during the esterification will be collected in the Dean-Stark trap. Continue the reflux until no more water is collected, indicating the reaction is complete.

  • Workup:

    • Cool the reaction mixture to room temperature.

    • Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate solution to neutralize the acidic catalyst.

    • Wash with brine (saturated NaCl solution).

    • Dry the organic layer over anhydrous magnesium sulfate.

  • Purification:

    • Filter to remove the drying agent.

    • Remove the toluene solvent under reduced pressure using a rotary evaporator.

    • Purify the crude product by vacuum distillation to obtain pure propyl 3-cyclohexylpropanoate.

Potential Research Applications

Given its structure, propyl 3-cyclohexylpropanoate could be a valuable research chemical in several areas:

• Fragrance and Flavor Chemistry: As an analog of allyl 3-cyclohexylpropionate, a pineapple-like fragrance, propyl 3-cyclohexylpropanoate is a prime candidate for investigation as a novel fragrance or flavor ingredient.[2][3][4][7] Research could focus on its olfactory profile, stability in various consumer product bases, and potential synergistic effects with other aroma chemicals.

• Solvent Applications: Propyl propionate is recognized as a safer substitute for toluene.[1] Propyl 3-cyclohexylpropanoate, with its higher boiling point and ester functionality, could be explored as a low-volatility, non-hazardous air pollutant (non-HAP) solvent for various applications.

• Precursor for Synthesis: The ester functionality can be a handle for further chemical transformations, making it a potential starting material for the synthesis of more complex molecules.

Safety and Handling

General Safety Precautions:

• Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and a lab coat when handling the compound.

• Ventilation: Work in a well-ventilated area or a fume hood to avoid inhalation of vapors.

• Handling: Avoid contact with skin, eyes, and clothing.[8] In case of contact, rinse thoroughly with water. If swallowed, seek medical attention.[9][10]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of the chemical and its container in accordance with local, regional, and national regulations.

Hazard Classification (Predicted):

Based on the hazard profile of related compounds like allyl 3-cyclohexylpropionate and propyl propionate, propyl 3-cyclohexylpropanoate may be classified as:

• Flammable liquid.[8]

• Harmful if swallowed or inhaled.[9][10][11]

• May cause skin and eye irritation.[10]

• Potentially toxic to aquatic life.[9][12]

Conclusion

Propyl 3-cyclohexylpropanoate represents an underexplored area of chemical research. The protocols and application notes provided here, derived from the known properties of its chemical relatives, offer a solid foundation for its synthesis, characterization, and investigation. As with any novel compound, diligent analytical work and adherence to safety protocols are essential for successful and safe research. The potential for this compound in the fields of fragrance, specialty solvents, and synthetic chemistry warrants further exploration.

References

• Google Patents. (2019). A kind of synthetic method of 3- cyclohexylpropionic acid. CN109824502A.

• Wikipedia. (n.d.). Propyl propanoate. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Propyl propionate. Retrieved from [Link]

• Perfumer & Flavorist. (2000). The Synthesis of Allyl-3-Cyclohexylpropionate. Retrieved from [Link]

• Perfumer & Flavorist. (2016). The Synthesis of Allyl-3-Cyclohexylpropionate. Retrieved from [Link]

• The Good Scents Company. (n.d.). allyl cyclohexyl propionate. Retrieved from [Link]

• European Chemicals Agency (ECHA). (n.d.). Allyl 3-cyclohexylpropionate - Substance Information. Retrieved from [Link]

• The Good Scents Company. (n.d.). cyclohexyl propionate. Retrieved from [Link]

• PubChem. (n.d.). Allyl cyclohexanepropionate. Retrieved from [Link]

• Madar Corporation. (2015). ALLYL CYCLOHEXYL PROPIONATE. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Propyl 3-Cyclohexylpropanoate

Welcome to the technical support center for the synthesis of propyl 3-cyclohexylpropanoate. This guide is designed for researchers, chemists, and drug development professionals aiming to enhance the yield and purity of this valuable ester. Here, we dissect the common challenges encountered during its synthesis, offering field-proven insights and solutions grounded in established chemical principles.

Section 1: The Core Reaction - Fischer-Speier Esterification

The most direct and industrially scalable method for synthesizing propyl 3-cyclohexylpropanoate is the Fischer-Speier esterification. This reaction involves the acid-catalyzed condensation of 3-cyclohexylpropanoic acid with propanol.[1]

Reaction: 3-Cyclohexylpropanoic Acid + Propanol ⇌ Propyl 3-Cyclohexylpropanoate + Water

The reaction is a classic equilibrium process.[2] Understanding and manipulating this equilibrium is the cornerstone of achieving high yields. The mechanism proceeds through a series of reversible protonation and nucleophilic attack steps.[3]

Reaction Mechanism: Fischer-Speier Esterification

The acid catalyst (typically H₂SO₄ or p-TsOH) protonates the carbonyl oxygen of the carboxylic acid, significantly increasing the electrophilicity of the carbonyl carbon.[1] The alcohol (propanol) then acts as a nucleophile, attacking this activated carbon to form a tetrahedral intermediate.[3] A series of proton transfers and the subsequent elimination of a water molecule yield the final ester product.[4]

Sources

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• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Optimizing GC Conditions for Propyl Ester Isomer Separation

Welcome to the Technical Support Center for Gas Chromatography (GC). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable advice for optimizing the separation of propyl ester isomers. Separating these isomers is a common challenge due to their similar physicochemical properties, which often results in co-elution and poor resolution. This resource offers a combination of troubleshooting advice, frequently asked questions, and detailed technical protocols to help you achieve baseline separation and accurate quantification.

Introduction: The Challenge of Separating Propyl Ester Isomers

Propyl ester isomers, such as n-propyl acetate and isopropyl acetate, often exhibit very similar boiling points and polarities. This makes their separation by gas chromatography a non-trivial task. Achieving adequate resolution requires careful optimization of several key chromatographic parameters, including the choice of stationary phase, temperature program, carrier gas flow rate, and injection technique. This guide will walk you through a systematic approach to method development and troubleshooting to overcome these challenges.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor for separating propyl ester isomers?

A1: The selection of the GC column's stationary phase is the most important first step.[1][2] Because isomers have very similar boiling points, a stationary phase that provides different selectivity based on subtle differences in molecular shape and polarity is crucial. Highly polar phases, such as those containing cyanopropyl functional groups, are often excellent choices for separating ester isomers.[1][2][3][4]

Q2: Should I use a temperature program or an isothermal oven method?

A2: For a mixture of isomers, a temperature program is almost always superior to an isothermal method.[5][6][7] A temperature ramp allows for the separation of compounds with a wider range of boiling points, improves peak shape for later eluting compounds, and can enhance the resolution of closely eluting isomers.[5][6] An isothermal run at a low temperature might improve the separation of early eluting peaks but will lead to very broad peaks for later eluting compounds.[8]

Q3: Which carrier gas is best for resolving propyl ester isomers?

A3: While helium is commonly used, hydrogen often provides better efficiency and allows for faster analysis times without a significant loss in resolution.[9] Hydrogen has a flatter van Deemter curve, meaning it maintains good efficiency over a wider range of linear velocities.[9] However, safety considerations for hydrogen must be taken into account. Nitrogen provides the highest efficiency but at much lower optimal flow rates, leading to longer run times.

Q4: My peaks are tailing. What is the most likely cause?

A4: Peak tailing can be caused by several factors, including active sites in the injector or column, poor column installation (a bad cut), or a contaminated liner.[10][11] For polar compounds like esters, active sites can be particularly problematic. Using ultra-inert liners and columns can significantly reduce this issue.

Q5: Should I use a split or splitless injection?

A5: The choice depends on the concentration of your analytes. For high-concentration samples, a split injection is preferred to avoid overloading the column, which can cause peak fronting.[11] For trace analysis, a splitless injection is necessary to ensure enough analyte reaches the detector.[12][13][14] However, splitless injections require careful optimization of the solvent focusing and purge time to ensure sharp peaks.[15]

In-Depth Technical Guides

Strategic Column Selection for Isomer Separations

Choosing the right stationary phase is paramount for resolving isomers.[2] The principle of "like dissolves like" is a good starting point; however, for isomers, subtle differences in molecular interactions are key.

Key Considerations:

• Polarity: For propyl ester isomers, a highly polar stationary phase is generally recommended.[2][3] Look for phases with high cyanopropyl content, such as those designated as G5, G8, or G48 in the USP nomenclature.[1] These phases offer unique selectivity for cis/trans isomers and positional isomers.[1][3]

• Film Thickness: A thicker film (0.5 µm or greater) can increase retention and may improve the resolution of very volatile isomers.[16] However, it will also increase analysis time and column bleed at higher temperatures. For moderately volatile propyl esters, a standard film thickness of 0.25 µm is often a good starting point.

• Column Length and Internal Diameter (I.D.): A longer column (e.g., 60 m vs. 30 m) will increase the number of theoretical plates and can improve resolution, but at the cost of longer analysis times and higher back pressure.[17] A smaller I.D. (e.g., 0.18 mm or 0.25 mm) also provides higher efficiency.[9] For most applications, a 30 m x 0.25 mm I.D. column provides a good balance of resolution, speed, and sample capacity.[2]

Recommended Column Phases for Propyl Ester Isomers:

Stationary Phase Type	Key Characteristics	Example Commercial Phases
High Cyanopropyl Content	Excellent for separating cis/trans and positional isomers due to strong dipole-dipole interactions.	DB-23, HP-88, SP-2380, Rtx-2330
Polyethylene Glycol (PEG)	A polar phase, often referred to as "WAX" columns, that separates based on polarity and hydrogen bonding capability.	DB-WAX, HP-INNOWax, Supelcowax 10

Systematic Optimization of the Oven Temperature Program

A well-designed temperature program can significantly enhance the separation of closely eluting isomers.[5][18] The goal is to find a balance between resolution and analysis time.

Step-by-Step Protocol for Temperature Program Development:

• Scouting Run: Start with a broad and relatively fast temperature ramp (e.g., 20°C/min) to elute all components and determine their approximate elution temperatures. A good starting point is to hold at 40°C for 1-2 minutes, then ramp to 250°C.

• Set the Initial Temperature: The initial oven temperature should be set near the boiling point of the solvent to ensure good solvent focusing. For volatile isomers, a lower initial temperature (e.g., 35-45°C) will increase retention and improve the resolution of the earliest eluting peaks.[19]

• Optimize the Ramp Rate:

  • If peaks are poorly resolved, decrease the ramp rate (e.g., from 10°C/min to 5°C/min). This gives the analytes more time to interact with the stationary phase, increasing separation.[9]

  • If the analysis time is too long and resolution is more than adequate, increase the ramp rate.

• Incorporate Mid-Ramp Holds: If a critical pair of isomers is co-eluting, you can add an isothermal hold just before their elution temperature to improve their specific separation.

• Set the Final Temperature and Hold Time: The final temperature should be high enough to ensure all components are eluted from the column. A final hold of 2-5 minutes will help to remove any less volatile matrix components.

Workflow for Temperature Program Optimization

A systematic workflow for developing an optimal GC oven temperature program.

Fine-Tuning Carrier Gas and Flow Rate

The choice and velocity of the carrier gas affect both the speed and efficiency of the separation.[20]

Principles of Carrier Gas Optimization:

• Van Deemter Equation: This equation describes the relationship between the linear velocity of the carrier gas and column efficiency (plate height). The goal is to operate at or slightly above the optimal linear velocity to achieve the best separation in the shortest time.

• Constant Flow vs. Constant Pressure: Modern GCs can operate in either constant flow or constant pressure mode. Constant flow mode is generally preferred for temperature-programmed methods. As the oven temperature increases, the viscosity of the carrier gas also increases. In constant pressure mode, this would cause the flow rate to decrease. In constant flow mode, the instrument automatically adjusts the head pressure to maintain a constant linear velocity, resulting in more consistent retention times and better chromatography.

Experimental Protocol for Optimizing Flow Rate:

• Select your carrier gas (Helium or Hydrogen is recommended for this application).

• Set the oven to a constant temperature (e.g., 60°C).

• Inject a standard containing the propyl ester isomers at various column flow rates (e.g., 0.8, 1.0, 1.2, 1.5, 1.8 mL/min).

• For each run, calculate the resolution between the critical isomer pair.

• Plot the resolution against the flow rate to determine the optimal flow rate that provides the best separation.

• Set your method to this optimal flow rate in constant flow mode.

Relationship Between Carrier Gas Velocity and Efficiency

Conceptual Van Deemter plot showing that Hydrogen maintains high efficiency over a broader range of linear velocities.

Troubleshooting Guide

Problem	Potential Causes	Recommended Solutions
Poor Resolution / Co-elution	1. Incorrect stationary phase. 2. Oven temperature program is not optimal. 3. Carrier gas flow rate is too high or too low.[9] 4. Column is overloaded.	1. Switch to a more polar column (e.g., high cyanopropyl content).[2][3] 2. Lower the initial temperature and/or decrease the ramp rate.[8][21] 3. Optimize the linear velocity of the carrier gas.[22] 4. Dilute the sample or increase the split ratio.
Peak Tailing	1. Active sites in the inlet liner or column. 2. Poor column cut or installation. 3. Dead volume in the system. 4. Column contamination.	1. Use a deactivated, ultra-inert liner. Consider derivatization if the problem persists.[23] 2. Re-cut the column end (a clean, 90-degree cut is essential) and reinstall it at the correct height in the injector. 3. Check all fittings and connections for leaks or gaps. 4. Bake out the column at its maximum isothermal temperature limit. If this fails, trim the front end of the column (approx. 0.5 m).
Peak Fronting	1. Column overload. 2. Incompatible sample solvent.	1. Dilute the sample or increase the split ratio.[11] 2. Ensure the sample is dissolved in a solvent that is compatible with the stationary phase.
Inconsistent Retention Times	1. Leaks in the system (septum, fittings). 2. Fluctuations in carrier gas flow rate (if in constant pressure mode). 3. Column aging or contamination.	1. Perform a leak check of the system. Change the injector septum. 2. Switch to constant flow mode.[20] 3. Condition the column. If retention times continue to shift, the column may need to be replaced.

References

• Chromatography Forum. (2006). GC Troubleshooting for Solvent Peak separation. Available at: [Link]

• PubMed. (2024). The optimization and validation of a gas chromatography-mass spectrometry method to analyze the concentration of acetate, propionate and butyrate in human plasma or serum. Available at: [Link]

• Journal of the Serbian Chemical Society. SEPARATION AND IDENTIFICATION OF ISOMERIC HYDROCARBONS BY CAPILLARY GAS CHROMATOGRAPHY AND HYPHENATED SPECTROMETRIC TECHNIQUES. Available at: [Link]

• LCGC International. (2020). Go With the Flow: Thinking About Carrier Gas Flow in GC. Available at: [Link]

• Crawford Scientific. GC Temperature Programming—10 Things You Absolutely Need to Know. Available at: [Link]

• Konrad Grob. (2001). Split and Splitless Injection for Quantitative Gas Chromatography. Available at: [Link]

• Agilent Technologies. (2005). Column Selection for the Analysis of Fatty Acid Methyl Esters. Available at: [Link]

• Greyhound Chromatography. GC Column Selection Guide. Available at: [Link]

• Agilent Technologies. (2025). Peak Perfection: A Guide to GC Troubleshooting. Available at: [Link]

• ResearchGate. (2025). Effects of GC temperature and carrier gas flow rate on on-line oxygen isotope measurement as studied by on-column CO injection. Available at: [Link]

• Phenomenex. (2025). Temperature Programming for Better GC Results. Available at: [Link]

• Restek. Impact of GC Parameters on The Separation Part 5: Choice of Column Temperature. Available at: [Link]

• International Journal of Scientific & Engineering Research. (2014). GAS CHROMATOGRAPHY, EXPERIMENTAL STUDIES ON THE FLOW RATE EFFECTS OF CARRIER GAS AND APPLICATION OF THE METHOD TO HYDROCARBON AN. Available at: [Link]

• JCANO Ingenieria. GC Column Selection Guide. Available at: [Link]

• Welch Materials. (2024). A Guide to Selective Columns for Isomer Separation. Available at: [Link]

• LCGC International. (2020). Troubleshooting Gas Chromatography Part II – Reduced Peak Size (Loss of Sensitivity). Available at: [Link]

• Restek Corporation. (2020). Split vs. Splitless Injection. Available at: [Link]

• ResearchGate. (2025). Optimization of the GC method for routine analysis of the fatty acid profile in several food samples. Available at: [Link]

• ResearchGate. (2007). Split and Splitless Injection for Quantitative Gas Chromatography: Concepts, Processes, Practical Guidelines, Sources of Error, Fourth, Completely Revised Edition. Available at: [Link]

• SciELO. (2018). Development, Optimization and Validation of a GC Method by Polarity Phase Constants and Statistical Design of Experiments for the Determination of Monoterpenes in Alpinia zerumbet Essential Oil. Available at: [Link]

• National Institutes of Health. (2020). The Effect Analysis of Carrier Gas Flow Rate on the Rapid Gas Chromatographic Separation System. Available at: [Link]

• ResearchGate. (2025). Effect of temperature programming on separation and quantitative analysis of organics using gas chromatography-flame ionization detector. Available at: [Link]

• Element Lab Solutions. Troubleshooting GC peak shapes. Available at: [Link]

• European Directorate for the Quality of Medicines & HealthCare. (2022). General chapter 2.2.46. Chromatographic separation techniques now published in Ph. Eur. 11th Edition. Available at: [Link]

• LCGC International. Split, Splitless, and Beyond—Getting the Most From Your Inlet. Available at: [Link]

• Postnova Analytics. Agilent J&W GC Column Selection Guide. Available at: [Link]

• MDPI. (2020). Optimization and Validation of the GC/FID Method for the Quantification of Fatty Acids in Bee Products. Available at: [Link]

• International Journal of Science and Research Archive. (2024). Effect of temperature programming on separation and quantitative analysis of organics using gas chromatography-flame ionization detector. Available at: [Link]

• ResearchGate. (2015). How can I improve the resolution of the peaks in gas chromatography?. Available at: [Link]

• Wiley-VCH. (2001). Split and Splitless Injection for Quantitative Gas Chromatography. Available at: [Link]

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Technical Support Center: Propyl 3-Cyclohexylpropanoate Synthesis & Side-Product Analysis

Welcome to the technical support resource for the synthesis and analysis of propyl 3-cyclohexylpropanoate. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into troubleshooting common issues encountered during this synthesis. We will delve into the causality behind experimental outcomes, focusing on the identification and mitigation of common side-products.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your synthesis and analysis, presented in a direct question-and-answer format.

Q: My final product purity is low, and I see multiple unexpected peaks in my GC-MS analysis. What are the likely impurities?

A: Low purity with multiple gas chromatography (GC) peaks is a common issue, typically stemming from the equilibrium nature of the Fischer esterification reaction and side-reactions involving the alcohol and catalyst.[1][2] The most probable impurities are:

• Unreacted Starting Materials: Due to the reversible nature of the reaction, you will almost always have some residual 3-cyclohexylpropanoic acid and n-propanol in your crude product mixture.[1]

• Dipropyl Ether: Under strong acid catalysis (like H₂SO₄) and heat, n-propanol can undergo intermolecular dehydration to form dipropyl ether. This will appear as a lower-boiling point impurity in your GC analysis.

• Propene: Intramolecular dehydration of n-propanol can also occur, though this gaseous by-product would likely be lost from the reaction vessel.

• 3-Cyclohexylpropanoic Anhydride: Two molecules of the starting carboxylic acid can condense with the removal of water to form an anhydride. This is less common but possible, especially under harsh dehydrating conditions, and would appear as a high-boiling point impurity.[3]

To diagnose, compare the mass spectra of your impurity peaks with library data for these compounds. Pay close attention to retention times relative to your starting materials and final product.

Q: I have a significant peak corresponding to my starting 3-cyclohexylpropanoic acid in the final analysis. How can I improve the conversion rate?

A: A large unreacted carboxylic acid peak indicates that the reaction equilibrium is not sufficiently shifted towards the product side. The Fischer esterification is a classic equilibrium-controlled process.[2][4] To drive the reaction to completion, you must apply Le Châtelier's principle.

Causality-Driven Solutions:

• Increase the Alcohol Concentration: The most common and straightforward method is to use the alcohol (n-propanol) as the limiting reagent and solvent, creating a large molar excess that pushes the equilibrium towards the ester.[1][5] A 5- to 10-fold molar excess is a good starting point.[6]

• Remove Water as it Forms: Water is a product of the reaction; its removal will pull the equilibrium to the right. This is highly effective and can be achieved by:

  • Dean-Stark Apparatus: Refluxing the reaction in a solvent that forms a low-boiling azeotrope with water (e.g., toluene or hexane) allows for the physical separation of water.[1][7]

  • Drying Agents: Adding molecular sieves to the reaction mixture can sequester the water as it is produced.

The diagram below illustrates how manipulating reactants and products affects the reaction equilibrium.

Caption: The acid-catalyzed mechanism for propyl 3-cyclohexylpropanoate formation.

FAQ 2: What are the best analytical methods for monitoring reaction progress and analyzing the final product?

A: A combination of chromatographic and spectroscopic methods provides the most comprehensive analysis.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the gold standard for this application. GC provides excellent separation of the volatile components (ester, alcohol, ether side-product), while MS provides positive identification of each peak based on its mass fragmentation pattern. [8][9][10]It is invaluable for identifying unknown side-products.

• Thin-Layer Chromatography (TLC): A quick and inexpensive way to qualitatively monitor the disappearance of the starting carboxylic acid (which is more polar and will have a lower Rf value) and the appearance of the ester product (less polar, higher Rf).

• Infrared (IR) Spectroscopy: Ideal for confirming the conversion. You should see the disappearance of the broad O-H stretch of the carboxylic acid (around 3300-2500 cm⁻¹) and the appearance of the strong C=O stretch of the ester at a slightly higher wavenumber (around 1735-1750 cm⁻¹).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are definitive for structural confirmation of the purified product and can quantify impurities if they are present at levels >1%.

Section 3: Standard Operating Protocols

Protocol 1: GC-MS Analysis of Reaction Mixture

This protocol provides a validated starting point for analyzing reaction aliquots and final product mixtures.

• Sample Preparation: a. Withdraw ~50 µL of the reaction mixture. b. Dilute it in 1.0 mL of a suitable solvent (e.g., ethyl acetate or dichloromethane). c. If the sample contains a solid catalyst, filter it through a small plug of silica or a syringe filter before injection.

• Instrumentation & Conditions:

  • Injector: 250°C, Split mode (e.g., 50:1 split ratio).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Column: A standard non-polar column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl methylpolysiloxane).

  • Oven Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp: 10°C/min to 250°C.

    • Hold: Hold at 250°C for 5 minutes.

  • MS Detector:

    • Transfer Line: 280°C.

    • Ion Source: 230°C.

    • Scan Range: 40-400 m/z.

• Data Analysis: a. Integrate all peaks in the total ion chromatogram (TIC). b. Identify peaks by comparing their mass spectra against a standard library (e.g., NIST). c. Use area percent values to approximate the relative concentrations and monitor the reaction progress.

Protocol 2: Post-Reaction Work-up and Purification

This is a general procedure for isolating the ester after the reaction has reached completion.

• Cooling: Allow the reaction mixture to cool to room temperature.

• Dilution: Dilute the mixture with an organic solvent immiscible with water, such as ethyl acetate (2-3 times the reaction volume).

• Neutralization: Transfer the diluted mixture to a separatory funnel. Wash sequentially with: a. Deionized water (to remove excess alcohol). b. Saturated sodium bicarbonate (NaHCO₃) solution. Add slowly to neutralize the acid catalyst. Caution: CO₂ evolution will cause pressure buildup. Vent the funnel frequently. Continue washing until the aqueous layer is no longer acidic. c. Saturated sodium chloride (brine) solution (to break emulsions and remove residual water). [5]4. Drying: Separate the organic layer and dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Solvent Removal: Filter off the drying agent and remove the solvent using a rotary evaporator.

• Purification: Purify the remaining crude oil via fractional vacuum distillation to isolate the pure propyl 3-cyclohexylpropanoate.

Section 4: Data Interpretation

Table 1: Common Analytes in Propyl 3-Cyclohexylpropanoate Synthesis

Compound Name	Structure	Molar Mass ( g/mol )	Boiling Point (°C)	Expected GC Retention	Key MS Fragments (m/z)
n-Propanol	CH₃CH₂CH₂OH	60.1	97	Very Early	31, 29, 59
Dipropyl Ether	(CH₃CH₂CH₂)₂O	102.2	90	Early	43, 59, 73
Propyl 3-Cyclohexylpropanoate	C₆H₁₁CH₂CH₂COOCH₂CH₂CH₃	198.3	~230 (atm), 91 (1 mmHg) [11]	Target	101, 155, 55, 83
3-Cyclohexylpropanoic Acid	C₆H₁₁CH₂CH₂COOH	156.2	~250 (atm)	Late	113, 138, 156
3-Cyclohexylpropanoic Anhydride	(C₆H₁₁CH₂CH₂CO)₂O	294.4	>250 (atm)	Very Late	156, 138, 113

Analytical Workflow Diagram

The following diagram outlines the logical flow from reaction monitoring to final purity assessment.

Caption: A comprehensive analytical workflow for synthesis.

References

• Master Organic Chemistry. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. [Link]

• Perfumer & Flavorist. (2016). The Synthesis of Allyl-3-Cyclohexylpropionate. [Link]

• Perfumer & Flavorist. (n.d.). The Synthesis of Allyl-3-Cyclohexylpropionate. [Link]

• National Center for Biotechnology Information. (n.d.). Allyl cyclohexanepropionate. PubChem Compound Database. [Link]

• ScenTree. (n.d.). Allyl cyclohexyl propionate (CAS N° 2705-87-5). [Link]

• Wiley Analytical Science. (2023). Essential oil enzymatic esterification: 2D-GC/MS resolves complex mixtures. [Link]

• ACS Publications. (2024). Rapid On-Column Esterification and Separation of Carboxylic Acids in Petroleum Fractions. Energy & Fuels. [Link]

• Chemguide. (n.d.). esterification - alcohols and carboxylic acids. [Link]

• Google Patents. (n.d.).

• OperaChem. (2024). Fischer Esterification-Typical Procedures. [Link]

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• Google Patents. (n.d.).

• AIP Publishing. (n.d.). Analysis of Water Content in Esterification of Isoamyl Acetate by Using Gas Chromatography-Thermal Conductivity Detector with Wa. [Link]

• ResearchGate. (n.d.). Analysis by gas chromatography/mass spectrometry of fatty acids and esters in alcoholic beverages and tobaccos. [Link]

• BYJU'S. (n.d.). Esterification. [Link]

• Unknown Source. (n.d.).

• Organic Chemistry Portal. (n.d.). Fischer Esterification. [Link]

• Jack Westin. (n.d.). Carboxylic Acids Important Reactions. [Link]

• National Institutes of Health. (2020). Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections. [Link]

• ResearchGate. (n.d.). (PDF) Esterification of propanoic acid in the presence of a homogeneous catalyst. [Link]

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Technical Support Center: Ensuring the Stability of Propyl 3-Cyclohexylpropanoate During Storage

A Note on Nomenclature: Scientific literature and databases provide extensive information on allyl 3-cyclohexylpropanoate (CAS 2705-87-5), a structurally similar fragrance and flavor ester.[1][2] In contrast, specific degradation and stability data for propyl 3-cyclohexylpropanoate are less prevalent. Given the similarity in their core structure (a cyclohexylpropanoate ester), the degradation pathways and analytical methodologies are largely analogous. This guide will leverage the robust data available for the allyl variant to provide a comprehensive framework for understanding and preventing the degradation of propyl 3-cyclohexylpropanoate, noting key differences where applicable.

Introduction

Propyl 3-cyclohexylpropanoate is an ester valued in research and development for its unique sensory characteristics. Maintaining the chemical integrity of this molecule throughout its storage is paramount for reproducible experimental outcomes and the quality of final formulations. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting advice and frequently asked questions to proactively address and resolve potential degradation issues. As Senior Application Scientists, we combine established chemical principles with practical, field-proven insights to ensure the stability and reliability of your materials.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of propyl 3-cyclohexylpropanoate degradation during storage?

Degradation of propyl 3-cyclohexylpropanoate, like most esters, is primarily driven by two chemical reactions: hydrolysis and oxidation.[3]

• Hydrolysis: This is the cleavage of the ester bond by reaction with water, yielding 3-cyclohexylpropanoic acid and propanol. This reaction can be catalyzed by both acids and bases. The presence of even trace amounts of moisture or acidic/basic impurities can initiate this process.[3]

• Oxidation: While the propyl variant is saturated, the analogous and more commonly referenced allyl 3-cyclohexylpropanoate contains an allyl group with a carbon-carbon double bond. This site is susceptible to oxidation, which can be initiated by exposure to atmospheric oxygen, light (photoxidation), or trace metal ions. Oxidation can lead to the formation of hydroperoxides, aldehydes, and other byproducts, significantly altering the compound's properties. For propyl 3-cyclohexylpropanoate, oxidation is less of a concern for the alkyl chain but can still occur at other positions on the molecule under harsh conditions.

Q2: I've noticed a change in the odor profile of my stored sample. What could be the cause?

A change in odor is a common indicator of ester degradation. The hydrolysis of propyl 3-cyclohexylpropanoate would produce 3-cyclohexylpropanoic acid and propanol. While propanol has a mild alcoholic scent, some carboxylic acids can have distinct, often unpleasant, odors. For example, the hydrolysis of ethyl butyrate, which has a pineapple-like scent, yields butyric acid, known for its rancid butter odor.[3] Therefore, a shift from the desired fragrance to a sour or otherwise "off" note likely points to hydrolysis.

Q3: What are the ideal storage conditions to prevent degradation?

To minimize degradation, propyl 3-cyclohexylpropanoate should be stored with the following considerations:

Parameter	Recommendation	Rationale
Temperature	Store in a cool, dry place, ideally refrigerated (2-8 °C).	Reduces the rate of chemical reactions, including hydrolysis and oxidation.
Atmosphere	Store under an inert atmosphere (e.g., nitrogen or argon).	Prevents oxidation by displacing oxygen.[4][5]
Light	Store in an amber or opaque container.	Protects the compound from light-induced degradation (photoxidation).
Container	Use a tightly sealed, clean, and dry glass container.	Prevents moisture ingress and contamination. Avoid reactive plastic containers.

Q4: Can impurities from the synthesis process affect the stability of the ester?

Yes, impurities can significantly impact stability. The synthesis of similar esters, such as allyl 3-cyclohexylpropanoate, can involve hydrogenation and esterification steps.[6][7] Potential impurities could include:

• Residual Acid or Base Catalysts: These can directly catalyze hydrolysis.

• Unreacted Starting Materials: For instance, residual 3-cyclohexylpropionic acid or propanol.

• Water: Can directly participate in hydrolysis.

• Trace Metals: From catalysts (e.g., palladium, Raney nickel) used in synthesis, which can promote oxidation.[6][7]

The International Fragrance Association (IFRA) standards for allyl esters, for example, specify that the level of free allyl alcohol should be less than 0.1% due to its potential for irritation, highlighting the importance of purity.[1]

Troubleshooting Guide

Problem 1: Suspected Hydrolysis (e.g., pH change, "off" odor)

Symptoms:

• A noticeable change in the sample's odor profile.

• A decrease in the pH of the sample if dissolved in a neutral medium.

• Appearance of a new peak corresponding to 3-cyclohexylpropanoic acid or propanol in a Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

• Changes in the infrared spectrum, specifically the appearance of a broad O-H stretch and changes in the carbonyl region.

Root Cause Analysis and Corrective Actions:

Caption: Troubleshooting workflow for suspected hydrolysis.

Problem 2: Suspected Oxidation (relevant for unsaturated analogs like the allyl ester, but good practice for all esters)

Symptoms:

• Development of a yellow or brownish color.

• A change in viscosity.

• Appearance of new peaks in the GC-MS chromatogram, potentially at higher retention times (indicating larger molecules).

• Changes in the FTIR spectrum, such as the appearance of new carbonyl or hydroxyl bands.

Root Cause Analysis and Corrective Actions:

Caption: Troubleshooting workflow for suspected oxidation.

Experimental Protocols

Protocol 1: Quantification of Propyl 3-Cyclohexylpropanoate and its Hydrolysis Products by GC-MS

This protocol provides a general framework for the analysis. The specific parameters may need to be optimized for your instrument and sample matrix.

1. Objective: To quantify the concentration of propyl 3-cyclohexylpropanoate and detect the primary hydrolysis product, 3-cyclohexylpropanoic acid.

2. Materials:

• Gas Chromatograph with Mass Spectrometric detector (GC-MS)

• A non-polar capillary column (e.g., DB-5ms, HP-5ms, or similar) is suitable for separating the ester and its degradation products.

• Helium (carrier gas)

• Anhydrous solvent for dilution (e.g., hexane or ethyl acetate)

• Propyl 3-cyclohexylpropanoate standard

• 3-cyclohexylpropanoic acid standard

3. Sample Preparation:

• Accurately weigh a sample of the stored propyl 3-cyclohexylpropanoate.

• Dilute the sample in the chosen anhydrous solvent to a concentration within the calibrated range of the instrument (e.g., 100 ppm).

• Prepare a series of calibration standards for both propyl 3-cyclohexylpropanoate and 3-cyclohexylpropanoic acid in the same solvent.

4. GC-MS Parameters (Example):

Parameter	Setting
Inlet Temperature	250 °C
Injection Mode	Split (e.g., 50:1 ratio)
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temp 60 °C, hold for 2 min, ramp at 10 °C/min to 280 °C, hold for 5 min
MS Transfer Line	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	40-400 m/z

5. Data Analysis:

• Identify the peaks for propyl 3-cyclohexylpropanoate and 3-cyclohexylpropanoic acid based on their retention times and mass spectra compared to the standards.

• Quantify the amount of each compound by integrating the peak area and using the calibration curve.

• An increase in the concentration of 3-cyclohexylpropanoic acid over time is indicative of hydrolysis.

Protocol 2: Monitoring Degradation using Fourier Transform Infrared (FTIR) Spectroscopy

1. Objective: To qualitatively monitor the degradation of propyl 3-cyclohexylpropanoate by observing changes in its infrared spectrum.

2. Materials:

• FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• Sample of propyl 3-cyclohexylpropanoate.

3. Procedure:

• Acquire a background spectrum of the clean ATR crystal.

• Place a small drop of the propyl 3-cyclohexylpropanoate sample onto the ATR crystal.

• Acquire the sample spectrum (e.g., by co-adding 32 scans at a resolution of 4 cm⁻¹).

• For accelerated degradation studies, the sample can be heated on the ATR crystal, and spectra can be collected at various time intervals.

4. Spectral Interpretation:

• Intact Ester: Look for the strong, sharp carbonyl (C=O) stretch of the ester group, typically around 1730-1750 cm⁻¹. Also, note the C-O stretches in the 1100-1300 cm⁻¹ region.

• Hydrolysis: The formation of 3-cyclohexylpropanoic acid will result in the appearance of a broad O-H stretching band from approximately 2500 to 3300 cm⁻¹, which will overlap with the C-H stretches. The carbonyl peak of the carboxylic acid may appear at a slightly lower wavenumber (around 1700-1725 cm⁻¹) and will broaden the original ester carbonyl peak.

• Oxidation: The formation of hydroperoxides would lead to a broad O-H stretch around 3200-3600 cm⁻¹. The formation of other carbonyl-containing species like aldehydes or ketones would cause new peaks or shoulders to appear in the 1690-1740 cm⁻¹ region.

Caption: Expected FTIR spectral changes upon degradation.

References

• PubChem. (n.d.). Allyl cyclohexanepropionate. National Center for Biotechnology Information. Retrieved from [Link]

• European Chemicals Agency. (n.d.). Allyl 3-cyclohexylpropionate - Substance Information. Retrieved from [Link]

• S. K. & et al. (2016). The Synthesis of Allyl-3-Cyclohexylpropionate. Perfumer & Flavorist, 41(4), 22-27. Retrieved from [Link]

• Madar Corporation. (2015). ALLYL CYCLOHEXYL PROPIONATE Safety Data Sheet. Retrieved from [Link]

• Google Patents. (2007). CN101041618A - New production technique of cyclohexyl allyl propionate.

• Scent Journer. (n.d.). The Essential Role of Esters in the Fragrance Industry. Retrieved from [Link]

• H&F. (n.d.). Allyl Cyclohexyl Propionate (2705-87-5) - Fruity Synthetic Ingredient for Perfumery. Retrieved from [Link]

• ScenTree. (n.d.). Allyl cyclohexyl propionate (CAS N° 2705-87-5). Retrieved from [Link]

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• 2. Allyl cyclohexylpropionate | 2705-87-5 [chemicalbook.com]
• 3. ScenTree - Allyl cyclohexyl propionate (CAS N° 2705-87-5) [scentree.co]
• 4. vigon.com [vigon.com]
• 5. madarcorporation.com [madarcorporation.com]
• 6. perfumerflavorist.com [perfumerflavorist.com]
• 7. CN101041618A - New production technique of cyclohexyl allyl propionate - Google Patents [patents.google.com]

Minimizing water content in propyl 3-cyclohexylpropanoate synthesis

A Guide to Minimizing Water Content for Optimal Yield and Purity

Welcome to the Technical Support Center for the synthesis of propyl 3-cyclohexylpropanoate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this common esterification reaction. As Senior Application Scientists, we understand that even seemingly straightforward reactions can present challenges. This resource, structured in a flexible question-and-answer format, provides in-depth technical guidance rooted in established chemical principles and practical laboratory experience. Our goal is to empower you to overcome experimental hurdles and achieve high-yield, high-purity synthesis of propyl 3-cyclohexylpropanoate.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental challenge in synthesizing propyl 3-cyclohexylpropanoate via Fischer esterification?

The primary challenge in the Fischer esterification of 3-cyclohexylpropanoic acid with propanol is the reversible nature of the reaction.[1][2] The reaction produces one molecule of water for every molecule of ester formed. This product water can hydrolyze the ester, shifting the equilibrium back towards the reactants and thereby limiting the yield.[1][2][3] Therefore, the central task for maximizing the yield of propyl 3-cyclohexylpropanoate is the effective removal of water as it is formed.

Q2: How does the presence of water specifically impact the reaction yield?

Water actively participates in the reverse reaction, the acid-catalyzed hydrolysis of the ester.[1][2] According to Le Châtelier's principle, the accumulation of a product (in this case, water) will drive the equilibrium to the left, favoring the reactants (carboxylic acid and alcohol). Even small amounts of water present at the start of the reaction or generated during the process can significantly reduce the final yield. In some cases, the presence of water can also deactivate the acid catalyst, further slowing down the desired esterification.

Q3: What are the most effective methods for removing water during the synthesis?

There are two primary strategies for removing water in a Fischer esterification:

• Azeotropic Distillation using a Dean-Stark Apparatus: This is a highly effective method where the reaction is conducted in a solvent that forms a low-boiling azeotrope with water, such as toluene or hexane.[4][5] The azeotrope vaporizes, condenses, and is collected in the Dean-Stark trap. Since water is denser than these solvents, it separates and collects at the bottom of the trap, while the solvent overflows back into the reaction vessel. This continuous removal of water drives the reaction to completion.

• Use of Chemical Drying Agents: A chemical drying agent can be added directly to the reaction mixture to sequester water as it is formed. Common choices include anhydrous sodium sulfate (Na₂SO₄), anhydrous magnesium sulfate (MgSO₄), and molecular sieves.[6] The selection of the appropriate drying agent is critical and depends on the reaction conditions and the chemical compatibility with the reactants and products.

Troubleshooting Guide

Problem: Low Yield of Propyl 3-Cyclohexylpropanoate

A lower than expected yield is the most common issue encountered in this synthesis. The following troubleshooting steps will help you identify and resolve the root cause.

Step 1: Scrutinize Your Reagents and Glassware

• Are your reagents sufficiently dry? 3-Cyclohexylpropanoic acid can be hygroscopic. Ensure it is dry before use. Propanol should be of an anhydrous grade.

• Is your glassware completely dry? Any residual moisture in the reaction flask or condenser will negatively impact the equilibrium. Oven-dry all glassware before setting up the reaction.

Step 2: Evaluate Your Water Removal Technique

• If using a Dean-Stark apparatus:

  • Is the apparatus set up correctly? Ensure there are no leaks.

  • Are you using a suitable azeotropic solvent? Toluene or hexane are common choices.

  • Is the heating rate appropriate to maintain a steady reflux and azeotropic distillation?

• If using a chemical drying agent:

  • Have you chosen the right drying agent? (See Table 1 for a comparison).

  • Have you used a sufficient quantity of the drying agent? It should be in excess to ensure all water is captured.

  • Is the drying agent compatible with your reaction conditions? Some drying agents can be acidic or basic and may interfere with the reaction.

Step 3: Consider Potential Side Reactions

Under strongly acidic conditions and elevated temperatures, side reactions can occur, consuming your starting materials and reducing the yield of the desired ester.

• Dehydration of Propanol: Propanol can undergo acid-catalyzed dehydration to form propene gas or di-n-propyl ether, especially at higher temperatures.[7][8] This is a significant concern when using a strong dehydrating acid catalyst like concentrated sulfuric acid.

  • Mitigation: Use a milder acid catalyst such as p-toluenesulfonic acid (p-TsOH).[4][5] Maintain the reaction temperature at the minimum required for a reasonable reaction rate.

• Charring: Concentrated sulfuric acid can cause charring of the organic reagents, leading to a dark-colored reaction mixture and the formation of byproducts.[9]

  • Mitigation: Use p-TsOH as the catalyst and avoid excessive heating.

Step 4: Optimize Reaction Parameters

• Molar Ratio of Reactants: Using a large excess of one reactant can shift the equilibrium towards the products. Propanol is typically the less expensive reagent and can be used in excess.

• Catalyst Loading: Ensure you are using a catalytic amount of acid. Too much acid can promote side reactions.

• Reaction Time: Fischer esterifications can be slow. Monitor the reaction progress by techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time.

Data Presentation: Impact of Water on Esterification Yield

To illustrate the critical importance of water removal, the following table summarizes the expected yield of a generic esterification reaction at different initial water concentrations.

Initial Water Content (% v/v)	Expected Ester Yield (%)
0	> 95
1	~ 80
5	< 50
10	< 20

Note: These are generalized values. The actual yield will depend on the specific reactants and reaction conditions.

Data Presentation: Comparison of Common Chemical Drying Agents

Drying Agent	Efficiency	Capacity	Advantages	Disadvantages
Anhydrous Sodium Sulfate (Na₂SO₄)	Moderate	High	Inexpensive, neutral	Slow acting, can form a hard cake
Anhydrous Magnesium Sulfate (MgSO₄)	High	Moderate	Fast acting, fine powder provides large surface area	Slightly acidic, may not be suitable for acid-sensitive compounds
Molecular Sieves (3Å or 4Å)	Very High	Low to Moderate	Highly efficient at scavenging water, can be used at elevated temperatures	More expensive, need to be activated before use

Experimental Protocols

Protocol 1: Synthesis of Propyl 3-Cyclohexylpropanoate using a Dean-Stark Apparatus

This protocol is a standard and effective method for achieving a high yield of the desired ester.

Materials:

• 3-Cyclohexylpropanoic acid

• n-Propanol (anhydrous)

• p-Toluenesulfonic acid monohydrate (p-TsOH)

• Toluene (or hexane)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

• Round-bottom flask, Dean-Stark trap, condenser, heating mantle, magnetic stirrer and stir bar

Procedure:

• To a dry round-bottom flask, add 3-cyclohexylpropanoic acid, a 3 to 5-fold molar excess of n-propanol, and a catalytic amount of p-TsOH (approx. 5 mol%).

• Add a volume of toluene sufficient to fill the Dean-Stark trap.

• Assemble the Dean-Stark apparatus and condenser.

• Heat the mixture to reflux with vigorous stirring. Water will begin to collect in the arm of the Dean-Stark trap.

• Continue refluxing until no more water is collected in the trap.

• Cool the reaction mixture to room temperature.

• Transfer the reaction mixture to a separatory funnel.

• Wash the organic layer with saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent.

• Remove the solvent and excess propanol under reduced pressure using a rotary evaporator.

• Purify the crude ester by vacuum distillation to obtain pure propyl 3-cyclohexylpropanoate.

Protocol 2: Alternative Synthesis Methods Avoiding Water Byproduct

For substrates that are sensitive to acidic conditions or high temperatures, alternative methods that do not produce water can be employed.

• From an Acid Chloride: 3-Cyclohexylpropanoic acid can be converted to its acid chloride using thionyl chloride (SOCl₂) or oxalyl chloride. The resulting 3-cyclohexylpropanoyl chloride can then be reacted with propanol in the presence of a non-nucleophilic base like pyridine to yield the ester. This reaction is typically fast and high-yielding.[10]

• Steglich Esterification: This method uses a coupling reagent, such as dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of a catalytic amount of 4-dimethylaminopyridine (DMAP).[11][12] This reaction is very mild and can be performed at room temperature, making it suitable for sensitive substrates.

Visualizations

Caption: Workflow for the Fischer Esterification of 3-Cyclohexylpropanoic Acid.

Caption: Diagram of a Dean-Stark apparatus for azeotropic water removal.

References

• Cerveny, L., et al. (2000).

• Clark, J. (2023). Esterification - Alcohols and Carboxylic Acids. Chemguide. [Link]

• Paštová, I., et al. (2020). Esterification of Propanoic Acid in the Presence of a Homogeneous Catalyst. Journal of Agricultural, Food and Environmental Sciences, 74(2), 44-54.

• Wikipedia. (2023). Fischer–Speier esterification. [Link]

• Ashenhurst, J. (2022). Fischer Esterification. Master Organic Chemistry. [Link]

• LibreTexts Chemistry. (2023). D. The Dehydration of Propan-2-ol. [Link]

• Ung, S., et al. (2011). Effect of water on sulfuric acid catalyzed esterification. Chemical Engineering Journal, 171(3), 1205-1213.

• Sorbe. (2024). Different Molecular Sieve Sizes And Their Importance Explained. Sorbead India. [Link]

• The Organic Chemistry Tutor. (2020). Alcohol Dehydration Reaction Mechanism With H2SO4. YouTube. [Link]

• OIM Chemical. (2023). Molecular Sieves: An Ultimate Guide. [Link]

• Márkus, Z., et al. (2017). The effect of water content on ester yield in the esterification of acetic acid and isoamyl alcohol. ResearchGate. [Link]

• Wikipedia. (2023). Steglich esterification. [Link]

• Bower, J. H. (1934). Comparative efficiencies of various dehydrating agents used for drying gases (A survey of commercial drying agents). Journal of Research of the National Bureau of Standards, 12(2), 241-248.

• Science Ready. (2021). Esterification: Reflux, Isolation and Purification // HSC Chemistry. YouTube. [Link]

• Ashenhurst, J. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry. [Link]

• Clark, J. (2023). Dehydration of alcohols. Chemguide. [Link]

• Wikipedia. (2023). Molecular sieve. [Link]

• Grokipedia. (2023). Steglich esterification. [Link]

• Quora. (2020). Why is the yield of ester relatively low? How do you improve the yield and the purity of esters? [Link]

• Clark, J. (2023). Esterification - Alcohols and Carboxylic Acids. Chemguide. [Link]

• Google Patents. (2007).

• Chemistry Stack Exchange. (2015). Routes of formation of esters with highest yield. [Link]

• Quora. (2018). What is the product formed when propan-1-ol reacts with concentrated H2SO4? [Link]

• MSJChem. (2015). 10.2 Esterification/condensation reactions of alcohols and carboxylic acids (SL). YouTube. [Link]

• BYJU'S. (n.d.). Esterification Reaction. [Link]

• Singh, R., et al. (2023). Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. National Institutes of Health. [Link]

• Reddit. (2020). How can I improve the yield of my Fischer Esterification? r/Chempros. [Link]

• Rao, T. K., et al. (2020). Kinetics of Esterification of Propionic Acid and Cyclohexanol. ResearchGate. [Link]

• Clark, J. (2023). Esterification - Alcohols and Carboxylic Acids. Chemguide. [Link]

• Filo. (2024). Give reaction propan-2-ol is heated with sulfuric acid at 443k. [Link]

• Thylabs. (2023). Making Propionyl Chloride: An Acid Chloride. YouTube. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Molecular Sieves. [Link]

• Organic Syntheses. (n.d.). Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl Ethyl Fumarate. [Link]

• Embibe. (2023). Drying and Dehydrating Agents: Definitions, Examples and Differences. [Link]

• PubChem. (n.d.). Allyl cyclohexanepropionate. [Link]

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• 2. researchgate.net [researchgate.net]
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• 11. Steglich esterification - Wikipedia [en.wikipedia.org]
• 12. grokipedia.com [grokipedia.com]

Technical Support Center: Enhancing Mass Spectrometry Resolution for Propyl 3-Cyclohexylpropanoate

Welcome to the technical support guide for the analysis of propyl 3-cyclohexylpropanoate. This document is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for enhancing analytical resolution in mass spectrometry. We will explore both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) methodologies, addressing common challenges with scientifically-grounded solutions.

Analyte Overview: Propyl 3-Cyclohexylpropanoate

Propyl 3-cyclohexylpropanoate (also known as allyl 3-cyclohexylpropanoate) is a fragrance and flavor agent characterized by its fruity, pineapple-like aroma.[1] Accurate quantification and identification are crucial in various matrices, from consumer products to biological samples. Its physicochemical properties are key to selecting the appropriate analytical strategy.

Property	Value	Source
Molecular Formula	C₁₂H₂₀O₂	PubChem[2]
Molecular Weight	196.29 g/mol	PubChem[2]
Boiling Point	91.0 °C @ 1.00 mm Hg	PubChem[2]
Solubility	Insoluble in water; Soluble in ethanol and oils.	PubChem[2]
Synonyms	Allyl cyclohexanepropionate, Allyl 3-cyclohexylpropionate	PubChem[2]

Given its volatility and non-polar nature, Gas Chromatography (GC) is the more conventional and often more straightforward approach. However, Liquid Chromatography (LC) can be adapted, particularly when dealing with complex, non-volatile sample matrices.

Troubleshooting Guide for GC-MS Analysis

GC-MS is exceptionally well-suited for volatile esters like propyl 3-cyclohexylpropanoate.[3] High resolution is achieved by optimizing both the chromatographic separation and the mass spectrometric detection.

Q1: Why am I observing poor peak shape (tailing or fronting) for my analyte?

Poor peak shape compromises both resolution and integration accuracy. The issue typically stems from the chromatographic system, not the mass spectrometer.

Causality:

• Peak Tailing: Often caused by "active sites" within the GC system (e.g., liner, column inlet) that interact undesirably with the analyte. For esters, this is less common than for polar compounds but can occur with system contamination.[4]

• Peak Fronting: This is a classic symptom of column overload, where too much analyte is injected for the column's capacity, leading to a saturated stationary phase.[5] Another cause can be a mismatch between the sample solvent and the stationary phase.

Troubleshooting Protocol:

• Assess for Overload: Sequentially dilute your sample by a factor of 5 and 10 and re-inject. If peak fronting diminishes and the peak becomes more symmetrical, column overload is the confirmed cause.[6]

  • Solution: Reduce the injection volume, increase the split ratio, or dilute the sample. Ensure the column film thickness is adequate for the sample concentration; thicker films handle higher capacities.[5]

• Inspect the Inlet: Deactivate the inlet system to minimize unwanted interactions.

  • Action: Replace the inlet liner with a new, deactivated liner. Use a liner with glass wool only if analyzing clean samples, as glass wool can be a source of activity.

  • Rationale: The liner is the first point of contact for the sample. Active silanol groups on a non-deactivated or contaminated liner can cause peak tailing.

• Perform Column Maintenance: Trim the first 10-20 cm of the analytical column.

  • Rationale: The front end of the column accumulates non-volatile residues that can become active sites. A fresh cut provides a clean, inert surface.

• Verify Installation: Ensure the column is installed at the correct height in the inlet as specified by the instrument manufacturer. An improper position can cause peak distortion.[5]

Q2: How can I improve the separation of propyl 3-cyclohexylpropanoate from isomeric or structurally similar compounds?

Co-elution is a primary challenge to high-resolution analysis. Enhancing chromatographic selectivity is key.

Causality: Resolution in GC is primarily a function of column efficiency, selectivity (stationary phase), and temperature. Optimizing these parameters can separate even closely related compounds.

Optimization Strategy:

• Stationary Phase Selection: The choice of column chemistry is critical.

  • Recommendation: For general-purpose analysis of esters, a mid-polarity phase like a Carbowax-type (polyethylene glycol) is effective.[7][8] For resolving cis/trans isomers or other subtle structural differences, a more polar, biscyanopropyl-based stationary phase may offer superior selectivity.[8]

• Temperature Program Optimization: The oven temperature ramp rate directly impacts resolution.

  • Action: Decrease the ramp rate (e.g., from 10 °C/min to 5 °C/min).

  • Rationale: A slower temperature ramp increases the interaction time of the analyte with the stationary phase, allowing for better separation between closely eluting peaks.

• Carrier Gas and Flow Rate:

  • Action: Switch from Helium to Hydrogen as the carrier gas, if possible, and operate at a higher linear velocity.

  • Rationale: Hydrogen provides higher efficiency at higher flow rates compared to helium, which can significantly reduce analysis time while maintaining or even improving resolution.[9] This relationship is described by the Golay plot.

Parameter	Recommended Setting	Rationale
Column	30 m x 0.25 mm ID, 0.25 µm film	Standard dimensions for good efficiency.
Stationary Phase	5% Phenyl Polysiloxane (e.g., DB-5ms) or Polyethylene Glycol (e.g., FAMEWAX)	DB-5ms is a robust, general-purpose phase. FAMEWAX offers higher polarity for esters.[7][8]
Carrier Gas	Helium or Hydrogen	Hydrogen allows for faster analysis without resolution loss.[9]
Flow Rate	1.0 - 1.5 mL/min (constant flow)	Optimal for column efficiency.
Inlet Temp.	250 °C	Ensures complete vaporization without thermal degradation.
Injection Mode	Split (e.g., 50:1)	Prevents column overload and ensures sharp peaks.
Oven Program	60 °C (hold 1 min), ramp 10 °C/min to 280 °C	A starting point; adjust ramp rate to improve resolution.
MS Source Temp.	230 °C	Standard for good ionization.
MS Quad Temp.	150 °C	Standard for good ion transmission.
Ionization Mode	Electron Ionization (EI) @ 70 eV	Standard for creating reproducible fragmentation patterns.
Acquisition Mode	Scan (50-300 m/z) or SIM	Use Scan for identification and SIM for quantification.

Troubleshooting Guide for LC-MS Analysis

Analyzing a non-polar compound like propyl 3-cyclohexylpropanoate by LC-MS is challenging due to difficulties with retention on standard columns and ionization with common sources.[10]

Q1: My analyte shows poor or no retention on a C18 column. What can I do?

Causality: In reversed-phase (RP) chromatography, retention is driven by hydrophobic interactions. Highly non-polar compounds have very strong interactions with the C18 stationary phase and require a high percentage of strong (organic) solvent to elute. If the sample is dissolved in a solvent much stronger than the mobile phase (e.g., hexane), it can cause the analyte to travel with the injection solvent, resulting in poor peak shape and no retention.[11][12]

Troubleshooting Protocol:

• Match Sample Solvent to Mobile Phase:

  • Action: Ensure your sample is dissolved in a solvent that is miscible with and ideally weaker than the initial mobile phase. Try dissolving the sample in pure acetonitrile or methanol. If solubility is an issue, tetrahydrofuran (THF) can be a good intermediate-polarity solvent.[11]

• Adjust Gradient Conditions:

  • Action: Modify your gradient to start with a higher percentage of organic solvent (e.g., 70-80% acetonitrile or methanol).

  • Rationale: This reduces the differential between the mobile phase and stationary phase polarity, allowing the analyte to elute in a reasonable time frame.

• Consider Normal-Phase Chromatography:

  • Action: If RP methods fail, explore normal-phase (NP) LC-MS. An amino-functionalized column can provide excellent separation for compounds of varying polarity.[13]

  • Caution: NP solvents (e.g., hexane, isopropanol) are often less compatible with ESI sources. Atmospheric Pressure Chemical Ionization (APCI) or Atmospheric Pressure Photoionization (APPI) are better choices for NP-LC-MS.[10][13]

Q2: I am observing significant signal suppression in my analysis. How do I identify and mitigate these matrix effects?

Causality: Matrix effects occur when co-eluting components from the sample matrix interfere with the ionization of the target analyte in the MS source, leading to either suppression or enhancement of the signal.[14][15] This is a major cause of poor accuracy and precision in quantitative LC-MS analysis.[16][17]

Mitigation Workflow:

The following diagram outlines a systematic approach to addressing matrix effects.

Caption: A systematic workflow for diagnosing and mitigating matrix effects in LC-MS.

Experimental Protocols:

• Diagnosing Matrix Effects:

  • Prepare three sets of samples: (A) Analyte in pure solvent, (B) Blank matrix extract spiked with analyte post-extraction, (C) Blank matrix extract.

  • Calculate the matrix effect (%ME) as: (%ME) = (Peak Area in B / Peak Area in A) * 100.

  • A value < 100% indicates suppression, while > 100% indicates enhancement. Significant effects are typically outside the 85-115% range.[17]

• Improving Sample Cleanup:

  • Solid-Phase Extraction (SPE): Use a reversed-phase (C18) or normal-phase (silica) SPE cartridge to selectively retain the analyte while washing away interfering matrix components.

  • Liquid-Liquid Extraction (LLE): Use an immiscible solvent (e.g., hexane) to extract the non-polar propyl 3-cyclohexylpropanoate from a more polar sample matrix (e.g., an aqueous extract).

Frequently Asked Questions (FAQs)

Q: Which technique is better for this compound, GC-MS or LC-MS? A: GC-MS is generally the preferred technique due to the compound's volatility and non-polar nature. It typically provides robust, high-resolution results with simpler method development. LC-MS is a viable alternative, especially for complex or non-volatile matrices, but requires careful method development to manage retention and potential matrix effects.

Q: What are the expected major fragment ions for propyl 3-cyclohexylpropanoate in EI-MS? A: Based on the NIST Mass Spectrometry Data Center and PubChem, the characteristic fragment ions (m/z) under standard 70 eV Electron Ionization are: 41 (most abundant), 55 , and 95 .[2] These ions are useful for creating a Selected Ion Monitoring (SIM) method for high-sensitivity quantification.

Q: Can I use Atmospheric Pressure Photoionization (APPI) for LC-MS analysis? A: Yes. APPI is an excellent choice for non-polar compounds that are difficult to ionize using ESI or APCI.[10][13] It often provides better sensitivity and is less susceptible to matrix effects for this class of compounds.

Troubleshooting Workflow Diagram (GC-MS)

This diagram provides a logical path for troubleshooting common GC-MS issues when analyzing propyl 3-cyclohexylpropanoate.

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Reference Data & Comparative Studies

A Comparative Guide to Propyl 3-Cyclohexylpropanoate and Allyl Cyclohexylpropionate for Researchers and Formulators

In the nuanced world of fragrance and flavor chemistry, the subtle modification of a molecule's structure can lead to profound differences in its sensory profile, stability, and performance. This guide offers an in-depth comparison of two structurally similar esters: Propyl 3-cyclohexylpropanoate and Allyl Cyclohexylpropionate. While both share the same cyclohexylpropanoate backbone, the variation in their ester functional group—a saturated propyl chain versus an unsaturated allyl group—imparts distinct characteristics crucial for consideration in research, development, and formulation.

Molecular Structure and Physicochemical Properties

The primary structural difference lies in the three-carbon chain of the ester group. Propyl 3-cyclohexylpropanoate possesses a saturated propyl group (-CH₂CH₂CH₃), whereas Allyl Cyclohexylpropionate contains an unsaturated allyl group (-CH₂CH=CH₂), introducing a reactive double bond.

A Comparative Guide to the Validation of Analytical Methods for Propyl 3-Cyclohexylpropanoate Quantification

In the landscape of pharmaceutical development and quality control, the bedrock of product safety and efficacy lies in the unwavering reliability of its analytical methods. The quantification of active pharmaceutical ingredients (APIs), excipients, and potential impurities demands methods that are not just precise, but rigorously validated to be fit for their intended purpose. This guide provides an in-depth, experience-driven comparison of two common chromatographic techniques—Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)—for the quantification of propyl 3-cyclohexylpropanoate.

Propyl 3-cyclohexylpropanoate, an ester with applications in flavoring and fragrance, serves as a representative molecule for a class of semi-volatile organic compounds frequently encountered in pharmaceutical formulations. The validation of an analytical method for such a compound is not a mere checklist exercise; it is a systematic scientific investigation to ensure the method's performance characteristics are well-understood and controlled.

This guide is structured to provide not only the "how" but, more critically, the "why" behind the experimental choices in method validation. We will delve into the core principles of analytical method validation as stipulated by the International Council for Harmonisation (ICH) guidelines, presenting a hypothetical yet scientifically grounded validation study for a GC-FID method and comparing its performance attributes to a plausible HPLC-UV alternative.[1][2]

The Imperative of Method Validation: A Foundation of Trust

The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[3][4] In the context of quantifying propyl 3-cyclohexylpropanoate in a pharmaceutical product, this translates to a method that is:

• Specific: Unequivocally assesses the analyte in the presence of other components.

• Accurate: Provides results that are close to the true value.

• Precise: Yields consistent results from multiple analyses of the same homogeneous sample.

• Linear: Produces results that are directly proportional to the concentration of the analyte within a given range.

• Robust: Remains unaffected by small, deliberate variations in method parameters.

• Sensitive: Possesses a low limit of detection (LOD) and limit of quantitation (LOQ).

Failure to establish these parameters can lead to inaccurate batch release data, failed stability studies, and, ultimately, compromise patient safety. The validation process, therefore, is a self-validating system of checks and balances that builds trustworthiness into the entire analytical workflow.

Choosing the Right Tool: GC-FID vs. HPLC-UV for Propyl 3-Cyclohexylpropanoate

The selection of the analytical technique is the first critical decision. For a semi-volatile ester like propyl 3-cyclohexylpropanoate, both GC and HPLC are viable options.

• Gas Chromatography (GC) is inherently well-suited for volatile and semi-volatile compounds that can be vaporized without decomposition.[5][6] Coupled with a Flame Ionization Detector (FID), which offers excellent sensitivity and a wide linear range for hydrocarbons, GC-FID is a powerful tool for ester quantification.[7]

• High-Performance Liquid Chromatography (HPLC) is a versatile technique for a broader range of compounds, including those that are not volatile or are thermally labile.[2][8] For propyl 3-cyclohexylpropanoate, which lacks a strong chromophore, UV detection would likely be set at a low wavelength (e.g., 210 nm), which can sometimes lead to interference from other formulation components.

For the purpose of this guide, we will focus on the validation of a GC-FID method as the primary example, given the volatile nature of the analyte, and draw comparisons to a hypothetical HPLC-UV method .

A Systematic Approach to Method Validation: The Validation Workflow

The validation of an analytical method should follow a pre-defined protocol. The following diagram illustrates a logical workflow for the validation of a quantitative method for propyl 3-cyclohexylpropanoate.

Caption: A typical workflow for analytical method validation.

Experimental Protocols and Data Presentation

Here, we present detailed experimental protocols for the validation of a hypothetical GC-FID method for the quantification of propyl 3-cyclohexylpropanoate in a topical cream formulation.

Specificity and Forced Degradation Studies

Rationale: Specificity ensures that the signal measured is solely from the analyte of interest.[9] Forced degradation studies are conducted to intentionally degrade the drug substance to ensure that the analytical method can separate the intact analyte from its degradation products, thus proving it is "stability-indicating".[3][10][11][12] A target degradation of 5-20% is generally considered appropriate.[3]

Experimental Protocol:

• Preparation of Stressed Samples:

  • Acid Hydrolysis: Dissolve propyl 3-cyclohexylpropanoate in a 1:1 mixture of acetonitrile and 0.1 M HCl. Heat at 60°C for 4 hours.

  • Base Hydrolysis: Dissolve propyl 3-cyclohexylpropanoate in a 1:1 mixture of acetonitrile and 0.1 M NaOH. Heat at 60°C for 2 hours.

  • Oxidative Degradation: Dissolve propyl 3-cyclohexylpropanoate in a 1:1 mixture of acetonitrile and 3% H₂O₂. Store at room temperature for 24 hours.

  • Thermal Degradation: Expose solid propyl 3-cyclohexylpropanoate to 105°C for 48 hours.

  • Photolytic Degradation: Expose a solution of propyl 3-cyclohexylpropanoate in acetonitrile to UV light (254 nm) for 24 hours.

• Sample Analysis: Analyze the stressed samples, along with an unstressed control, using the proposed GC-FID method.

• Peak Purity Assessment: If using a mass spectrometry detector (GC-MS), assess the peak purity of the analyte in the presence of degradation products. For FID, the absence of co-eluting peaks at the retention time of the analyte is the primary indicator of specificity.

Acceptance Criteria:

• The method must be able to separate the propyl 3-cyclohexylpropanoate peak from all degradation product peaks.

• The resolution between the analyte peak and the nearest degradation peak should be > 2.0.

Linearity and Range

Rationale: Linearity demonstrates a proportional relationship between the analyte concentration and the instrument's response. The range is the interval between the upper and lower concentrations of the analyte for which the method has been shown to be linear, accurate, and precise.[2]

Experimental Protocol:

• Preparation of Calibration Standards: Prepare a series of at least five calibration standards of propyl 3-cyclohexylpropanoate in a suitable solvent (e.g., hexane) over a concentration range of 50% to 150% of the expected sample concentration.

• Analysis: Inject each calibration standard in triplicate.

• Data Analysis: Plot the mean peak area against the concentration and perform a linear regression analysis.

Acceptance Criteria:

• The correlation coefficient (r²) should be ≥ 0.999.

• The y-intercept should be minimal.

• The residuals should be randomly distributed around the x-axis.

Accuracy

Rationale: Accuracy is the closeness of the test results to the true value. It is typically assessed by the recovery of a known amount of analyte spiked into a placebo matrix.[9]

Experimental Protocol:

• Preparation of Spiked Samples: Spike a placebo cream formulation with propyl 3-cyclohexylpropanoate at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare three replicates at each level.

• Sample Preparation: Extract the spiked samples using a validated extraction procedure.

• Analysis: Analyze the extracted samples and calculate the percentage recovery.

Acceptance Criteria:

• The mean recovery should be within 98.0% to 102.0% for each concentration level.

• The relative standard deviation (RSD) of the recovery at each level should be ≤ 2.0%.

Precision

Rationale: Precision expresses the closeness of agreement among a series of measurements from multiple samplings of the same homogeneous sample. It is evaluated at two levels: repeatability (intra-assay precision) and intermediate precision (inter-assay precision).[1][2]

Experimental Protocol:

• Repeatability: Analyze six independent samples of the topical cream containing propyl 3-cyclohexylpropanoate at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

Acceptance Criteria:

• The RSD for repeatability should be ≤ 2.0%.

• The RSD for intermediate precision should be ≤ 3.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Rationale: LOD is the lowest amount of analyte that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[1][13]

Experimental Protocol:

• Based on the Standard Deviation of the Response and the Slope:

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

  • Where σ is the standard deviation of the y-intercept of the regression line and S is the slope of the calibration curve.

Acceptance Criteria:

• The LOQ should be demonstrated by analyzing a standard at the determined concentration and showing acceptable precision and accuracy (e.g., RSD ≤ 10% and recovery within 80-120%).

Robustness

Rationale: Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Experimental Protocol:

• Introduce Small Variations: Deliberately vary critical method parameters one at a time, such as:

  • GC oven temperature (± 2°C)

  • Carrier gas flow rate (± 5%)

  • Injector temperature (± 5°C)

• Analyze Samples: Analyze a standard solution and a sample solution under each varied condition.

• Assess Impact: Evaluate the effect of these changes on the retention time, peak area, and resolution.

Acceptance Criteria:

• The system suitability parameters (e.g., resolution, tailing factor) should remain within the established limits.

• The quantitative results should not be significantly affected.

Comparative Performance Data: GC-FID vs. HPLC-UV

The following table summarizes hypothetical validation data for the quantification of propyl 3-cyclohexylpropanoate, comparing the proposed GC-FID method with a potential HPLC-UV alternative.

Validation Parameter	GC-FID Method (Hypothetical Data)	HPLC-UV Method (Hypothetical Data)
Specificity	Excellent separation from degradation products	Potential for interference from excipients at low UV wavelengths
Linearity (r²)	> 0.9995	> 0.9990
Range	50 - 150 µg/mL	50 - 150 µg/mL
Accuracy (% Recovery)	99.2% - 101.5%	98.5% - 102.0%
Precision (Repeatability RSD)	< 1.0%	< 1.5%
Precision (Intermediate RSD)	< 1.5%	< 2.0%
LOD	0.5 µg/mL	1.0 µg/mL
LOQ	1.5 µg/mL	3.0 µg/mL
Robustness	Robust to minor changes in temperature and flow rate	Sensitive to changes in mobile phase composition

Interpretation of Comparative Data:

Based on this hypothetical data, the GC-FID method demonstrates superior sensitivity (lower LOD and LOQ) and potentially better specificity for propyl 3-cyclohexylpropanoate compared to the HPLC-UV method. The higher sensitivity of the FID for hydrocarbons contributes to this advantage. The HPLC-UV method, while acceptable, may be more susceptible to interferences and less robust concerning mobile phase variations.

Logical Relationships in Method Validation

The various parameters of method validation are interconnected. For instance, the range is dependent on the method's linearity, accuracy, and precision. The following diagram illustrates these relationships.

Caption: Interdependencies of analytical method validation parameters.

Conclusion: A Scientifically Sound and Defensible Method

The validation of an analytical method is a cornerstone of pharmaceutical quality. This guide has provided a comprehensive framework for the validation of a GC-FID method for the quantification of propyl 3-cyclohexylpropanoate, benchmarked against a hypothetical HPLC-UV method. The detailed experimental protocols, acceptance criteria, and comparative data underscore the importance of a systematic and scientifically rigorous approach.

By meticulously evaluating specificity, linearity, accuracy, precision, sensitivity, and robustness, researchers and drug development professionals can establish analytical methods that are not only compliant with regulatory expectations but are also scientifically sound and defensible. The choice between techniques like GC-FID and HPLC-UV should be driven by the physicochemical properties of the analyte and the specific requirements of the analysis, with the ultimate goal of ensuring the quality and safety of the final pharmaceutical product.

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A Comprehensive Guide to the Physicochemical Properties of C1-C12 Fatty Acid Esters for Pharmaceutical Applications

For researchers, scientists, and drug development professionals, a deep understanding of the physicochemical properties of excipients is paramount in designing robust and effective drug delivery systems. Among the versatile class of excipients, fatty acid esters, particularly those with short to medium chain lengths (C1-C12), offer a wide spectrum of properties that can be tailored for various pharmaceutical applications, from enhancing drug solubility and permeability to controlling release profiles.

This guide provides an in-depth comparison of the key physicochemical properties of C1-C12 fatty acid esters, focusing on how variations in both the fatty acid and alcohol moieties influence their behavior. We will delve into the experimental methodologies for characterizing these properties and discuss their implications in the context of drug formulation and delivery.

The Influence of Molecular Structure on Physicochemical Properties

The physicochemical characteristics of fatty acid esters are intrinsically linked to their molecular structure, primarily the length of the fatty acid acyl chain and the alcohol-derived alkyl chain. Understanding these relationships is crucial for selecting the appropriate ester for a specific formulation challenge.

Key Physicochemical Properties and Their Determinants:

• Melting Point: The melting point of a fatty acid ester is influenced by the chain length of both the fatty acid and the alcohol component. Longer, straight-chain saturated esters exhibit stronger van der Waals forces, leading to more ordered crystalline structures and consequently higher melting points.[1] Branching in the alkyl chain generally lowers the melting point due to disruptions in crystal packing.[2]

• Boiling Point: Similar to the melting point, the boiling point increases with molecular weight due to stronger intermolecular forces. For a given fatty acid, the boiling point will increase as the chain length of the alcohol moiety increases.

• Density: The density of fatty acid esters is influenced by both the fatty acid and alcohol chain lengths. Generally, for a homologous series of esters, the density decreases as the chain length of the fatty acid or the alcohol increases.[3] However, the presence of double bonds in the fatty acid chain can lead to an increase in density.[3]

• Viscosity: Viscosity, a measure of a fluid's resistance to flow, is a critical parameter for liquid and semi-solid formulations. It generally increases with the chain length of both the fatty acid and the alcohol.[3][4] The degree of unsaturation in the fatty acid chain can also affect viscosity.

• Solubility: The solubility of fatty acid esters is dictated by the balance between their lipophilic alkyl chains and the polar ester group. Shorter-chain esters exhibit some solubility in polar solvents like water, but this decreases significantly as the hydrocarbon chain length increases.[5] Conversely, their solubility in nonpolar organic solvents increases with chain length.

• Surface Tension: Surface tension is an important property for emulsification and wetting. For fatty acid esters, surface tension is influenced by the nature of the alkyl chains.

The interplay of these factors allows for the fine-tuning of formulation properties. For instance, selecting an ester with a specific melting point can be critical for developing solid lipid nanoparticles or controlling the release from a suppository base.

Figure 1: Influence of Molecular Structure on Physicochemical Properties.

Comparative Data of C1-C12 Fatty Acid Esters

The following tables provide a comparative overview of the key physicochemical properties of selected C1-C12 fatty acid esters. These values are compiled from various literature sources and are intended to serve as a guide for formulation scientists. It is important to note that experimental values can vary slightly depending on the measurement conditions and purity of the substance.

Table 1: Physicochemical Properties of Saturated Fatty Acid Methyl Esters[6]

Fatty Acid Ester	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Density (g/cm³ at 20°C)
Methyl Acetate	C₃H₆O₂	74.08	-98	57	0.934
Methyl Propionate	C₄H₈O₂	88.11	-88	80	0.915
Methyl Butyrate	C₅H₁₀O₂	102.13	-84	102	0.898
Methyl Valerate	C₆H₁₂O₂	116.16	-91	127	0.884
Methyl Caproate (C6)	C₇H₁₄O₂	130.18	-71	151	0.886
Methyl Caprylate (C8)	C₉H₁₈O₂	158.24	-39	193	0.875
Methyl Caprate (C10)	C₁₁H₂₂O₂	186.30	-13	224	0.872
Methyl Laurate (C12)	C₁₃H₂₆O₂	214.35	5	262	0.868

Table 2: Comparative Properties of C8 (Octanoic Acid) Esters

Ester	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Density (g/cm³ at 20°C)
Methyl Octanoate	C₉H₁₈O₂	158.24	-39	193	0.875
Ethyl Octanoate	C₁₀H₂₀O₂	172.26	-44	208	0.869
Propyl Octanoate	C₁₁H₂₂O₂	186.30	-49	228	0.865
Butyl Octanoate	C₁₂H₂₄O₂	200.32	-56	248	0.862

Table 3: Comparative Properties of C12 (Lauric Acid) Esters

Ester	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Density (g/cm³ at 20°C)
Methyl Laurate	C₁₃H₂₆O₂	214.35	5	262	0.868
Ethyl Laurate	C₁₄H₂₈O₂	228.37	-10	269	0.861
Propyl Laurate	C₁₅H₃₀O₂	242.40	-16	285	0.858
Butyl Laurate	C₁₆H₃₂O₂	256.43	-19	300	0.855

Pharmaceutical Applications and Formulation Considerations

The diverse physicochemical properties of C1-C12 fatty acid esters make them valuable excipients in a wide range of pharmaceutical dosage forms.

• Solubilizers and Co-solvents: Shorter-chain esters can act as co-solvents to enhance the solubility of poorly water-soluble drugs in liquid and semi-solid formulations. Their ability to form microemulsions and self-emulsifying drug delivery systems (SEDDS) is particularly advantageous for improving the oral bioavailability of lipophilic active pharmaceutical ingredients (APIs).

• Permeation Enhancers: Certain fatty acid esters, particularly those with medium chain lengths, are known to act as permeation enhancers in transdermal and topical drug delivery systems. They are thought to reversibly disrupt the highly ordered structure of the stratum corneum, thereby facilitating the penetration of drug molecules.

• Matrix Formers and Release Modifiers: Solid fatty acid esters can be used as matrix-forming agents in sustained-release oral dosage forms and as bases for suppositories and pessaries. The melting point of the ester is a critical factor in determining the drug release rate from such formulations.

• Lubricants and Binders: In tablet manufacturing, some fatty acid esters can function as lubricants to reduce friction during tablet compression.

The selection of a suitable fatty acid ester for a particular application requires careful consideration of its physicochemical properties in relation to the API and the desired performance of the final dosage form. For instance, in a SEDDS formulation, an ester with good solvent capacity for the drug and the ability to form a stable emulsion upon dilution in the gastrointestinal fluids would be ideal.

Experimental Protocols for Physicochemical Characterization

Accurate and reproducible characterization of the physicochemical properties of fatty acid esters is essential for quality control and formulation development. The following sections outline the principles and step-by-step methodologies for determining key properties.

Figure 2: General Experimental Workflow for Physicochemical Characterization.

Determination of Melting Point by Differential Scanning Calorimetry (DSC)

Principle: DSC measures the difference in heat flow between a sample and a reference as a function of temperature. A phase transition, such as melting, results in an endothermic peak, the onset and peak of which provide the melting point.

Methodology:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of the fatty acid ester into an aluminum DSC pan. Crimp the pan to seal it.

• Thermal Program:

  • Equilibrate the sample at a temperature well below the expected melting point.

  • Heat the sample at a controlled rate (e.g., 5-10 °C/min) to a temperature above the melting point.

  • Cool the sample back to the initial temperature.

  • A second heating scan is often performed to ensure thermal history does not affect the results.

• Data Analysis: Determine the onset temperature and the peak temperature of the melting endotherm from the thermogram. The peak temperature is commonly reported as the melting point.

Causality of Experimental Choices: The use of a controlled heating rate ensures thermal equilibrium within the sample, leading to accurate and reproducible melting point determination. The second heating scan is crucial for amorphous or polymorphic substances to obtain a consistent melting profile.

Determination of Boiling Point by Ebulliometry

Principle: Ebulliometry measures the boiling point of a liquid by determining the temperature at which its vapor pressure equals the atmospheric pressure.[6]

Methodology:

• Apparatus Setup: Assemble the ebulliometer, which typically consists of a boiling flask, a condenser, and a high-precision thermometer.

• Sample Introduction: Introduce a known volume of the fatty acid ester into the boiling flask along with boiling chips to ensure smooth boiling.

• Heating and Equilibration: Gently heat the sample until it boils and a steady reflux is established. Allow the system to equilibrate for a period to ensure the thermometer bulb is fully enveloped in the vapor of the boiling liquid.

• Temperature Measurement: Record the temperature at which the liquid and vapor phases are in equilibrium. This is the boiling point at the measured atmospheric pressure.

• Pressure Correction: If necessary, correct the observed boiling point to standard atmospheric pressure using the Clausius-Clapeyron equation or appropriate nomographs.

Causality of Experimental Choices: Ensuring a steady reflux is critical to obtain an accurate boiling point, as it indicates that the vapor phase is in equilibrium with the liquid phase. Measuring the atmospheric pressure concurrently is essential for accurate boiling point reporting and comparison.

Determination of Density using a Pycnometer

Principle: A pycnometer is a glass flask with a precisely known volume. The density of a liquid is determined by accurately weighing the pycnometer when empty, when filled with a reference liquid of known density (e.g., water), and when filled with the sample liquid.[7][8][9]

Methodology:

• Pycnometer Preparation: Thoroughly clean and dry the pycnometer and its stopper.

• Weighing the Empty Pycnometer: Accurately weigh the empty pycnometer.

• Calibration with Water: Fill the pycnometer with deionized water of a known temperature. Insert the stopper, allowing excess water to escape through the capillary. Dry the outside of the pycnometer and weigh it. Calculate the exact volume of the pycnometer using the known density of water at that temperature.

• Measurement of Sample: Empty and dry the pycnometer. Fill it with the fatty acid ester at the same temperature as the water. Weigh the filled pycnometer.

• Density Calculation: Calculate the mass of the ester and divide it by the calibrated volume of the pycnometer to obtain the density.[10]

Causality of Experimental Choices: Using a liquid with a well-known density like water for calibration ensures the accuracy of the volume determination of the pycnometer. Maintaining a constant temperature throughout the measurements is crucial as density is temperature-dependent.

Determination of Viscosity using a Rotational Viscometer

Principle: A rotational viscometer measures the torque required to rotate a spindle immersed in a fluid at a constant angular velocity. The viscosity is proportional to this torque.[11][12][13]

Methodology:

• Instrument Setup and Calibration: Select the appropriate spindle and rotational speed based on the expected viscosity of the sample. Calibrate the viscometer using standard viscosity fluids.

• Sample Preparation: Place a sufficient volume of the fatty acid ester in a suitable container and allow it to reach a constant temperature.

• Measurement: Immerse the spindle into the sample up to the designated mark. Start the motor and allow the reading to stabilize.

• Data Recording: Record the torque reading and the rotational speed.

• Viscosity Calculation: The viscosity is calculated from the instrument's readings using the calibration factor for the specific spindle and speed combination.

Causality of Experimental Choices: The choice of spindle and rotational speed is critical to ensure the measurement is within the instrument's optimal torque range. Temperature control is paramount as viscosity is highly sensitive to temperature changes.

Determination of Surface Tension by the Pendant Drop Method

Principle: This optical method involves analyzing the shape of a pendant drop of liquid. The shape of the drop is determined by the balance between surface tension and gravity. By fitting the profile of the drop to the Young-Laplace equation, the surface tension can be calculated.[14][15][16][17]

Methodology:

• Instrument Setup: A syringe with a needle of a known diameter is used to form a pendant drop. A camera captures the image of the drop, which is then analyzed by software.

• Drop Formation: A drop of the fatty acid ester is carefully formed at the tip of the needle.

• Image Acquisition: An image of the stable pendant drop is captured.

• Shape Analysis: The software analyzes the profile of the drop and fits it to the Young-Laplace equation.

• Surface Tension Calculation: The surface tension is calculated from the shape parameters of the drop and the known density of the liquid.

Causality of Experimental Choices: The pendant drop method is advantageous as it requires only a small sample volume and is non-destructive. The accuracy of the measurement depends on the precise determination of the drop's shape and the density of the liquid.

Conclusion

C1-C12 fatty acid esters represent a highly versatile class of pharmaceutical excipients with a wide range of tunable physicochemical properties. By carefully selecting the appropriate fatty acid and alcohol moieties, formulation scientists can leverage these properties to address various drug delivery challenges, including poor solubility, low permeability, and the need for controlled release. A thorough understanding of the structure-property relationships, coupled with robust experimental characterization, is essential for the successful application of these valuable excipients in the development of safe and effective medicines.

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A Senior Application Scientist's Guide to the Synthesis of Cyclohexylpropanoate Esters: A Comparative Analysis

Introduction: The Versatility of Cyclohexylpropanoate Esters

Cyclohexylpropanoate esters are a fascinating class of molecules valued for their diverse applications, ranging from fragrance and flavor compounds to key intermediates in pharmaceutical and materials science. Their characteristic fruity and floral scents make them sought-after ingredients in the perfume industry. Allyl 3-cyclohexylpropionate, for instance, is known for its strong pineapple-like aroma.[1][2] Beyond their olfactory appeal, the physical and chemical properties of these esters can be fine-tuned by varying the alcohol moiety, leading to their use as specialty solvents, plasticizers, and building blocks for more complex molecules.

This guide provides a comprehensive comparison of the primary synthetic routes to various cyclohexylpropanoate esters, including the methyl, ethyl, propyl, and butyl esters. We will delve into the mechanistic underpinnings of each method, present detailed experimental protocols, and offer a comparative analysis of their performance based on yield, reaction conditions, and substrate scope. This document is intended for researchers, scientists, and drug development professionals seeking to make informed decisions in the synthesis of these valuable compounds.

Strategic Approaches to Cyclohexylpropanoate Ester Synthesis

The synthesis of cyclohexylpropanoate esters can be broadly categorized into four primary strategies:

• Direct Hydrogenation of Cinnamate Esters: An efficient route for the synthesis of saturated esters from unsaturated precursors.

• Fischer-Speier Esterification of 3-Cyclohexylpropionic Acid: A classic, acid-catalyzed approach for the direct formation of esters from a carboxylic acid and an alcohol.

• Transesterification of a Cyclohexylpropanoate Ester: A versatile method for converting an existing ester into a different one by exchanging the alcohol group.

• Steglich Esterification of 3-Cyclohexylpropionic Acid: A mild esterification method suitable for sensitive substrates that may not tolerate the harsh conditions of traditional acid-catalyzed reactions.

The choice of the optimal synthetic route is dictated by several factors, including the availability of starting materials, the desired scale of the reaction, the sensitivity of the functional groups on the target molecule, and economic considerations.

Route 1: Direct Hydrogenation of Cinnamate Esters

This method involves the catalytic hydrogenation of the corresponding cinnamate ester to yield the desired cyclohexylpropanoate ester. This is a powerful technique, particularly for the synthesis of methyl cyclohexylpropanoate, and is utilized in industrial-scale production.[3] The reaction proceeds by the addition of hydrogen across both the double bond of the cinnamoyl group and the aromatic ring.

Causality Behind Experimental Choices:

The choice of catalyst is critical in this reaction. Palladium and ruthenium catalysts are highly effective for this transformation.[3] Palladium on carbon (Pd/C) is a widely used and robust catalyst for hydrogenation reactions.[4] Ruthenium on carbon (Ru/C) is also an excellent choice and can offer high yields and purity.[3] The reaction is typically carried out under pressure to ensure a sufficient concentration of hydrogen in the reaction mixture, which drives the reaction to completion. The choice of solvent is often an alcohol corresponding to the ester group, which simplifies the purification process.

Experimental Protocol: Synthesis of Methyl Cyclohexylpropanoate via Hydrogenation

Materials:

• Methyl cinnamate

• 5% Ruthenium on activated carbon (Ru/C) or 5% Palladium on activated carbon (Pd/C)

• Methanol (solvent)

• High-pressure autoclave with a stirrer

• Filtration apparatus

Procedure:

• Charge the high-pressure autoclave with methyl cinnamate and the chosen catalyst (e.g., 5% Ru/C). The catalyst loading can be in the range of 0.1% to 1% by weight relative to the methyl cinnamate.

• Add methanol as the solvent.

• Seal the autoclave and purge it with nitrogen gas to remove any air.

• Pressurize the autoclave with hydrogen gas to the desired pressure (e.g., 10-20 bar).

• Heat the reaction mixture to the target temperature (e.g., 100-150 °C) while stirring.

• Maintain the reaction at the set temperature and pressure for the required duration (typically 4-8 hours), monitoring the hydrogen uptake.

• Once the reaction is complete, cool the autoclave to room temperature and carefully vent the excess hydrogen.

• Filter the reaction mixture to remove the catalyst.

• The filtrate, containing the methyl cyclohexylpropanoate, can be further purified by distillation if required.

Expected Outcome: This process is known to produce methyl cyclohexylpropanoate in high purity (>99%) and with excellent yields (approaching 99%).[3]

Workflow for Direct Hydrogenation

Caption: Workflow for the synthesis of methyl cyclohexylpropanoate via direct hydrogenation.

Route 2: Fischer-Speier Esterification of 3-Cyclohexylpropionic Acid

The Fischer-Speier esterification is a time-honored and widely used method for producing esters from carboxylic acids and alcohols in the presence of an acid catalyst.[5] This equilibrium-driven reaction necessitates shifting the equilibrium towards the product side to achieve high yields. This is typically accomplished by using a large excess of the alcohol or by removing the water formed during the reaction.[6][7]

Causality Behind Experimental Choices:

A strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH), is essential to protonate the carbonyl oxygen of the carboxylic acid, thereby increasing its electrophilicity and facilitating the nucleophilic attack by the alcohol.[1][5] Using an excess of the alcohol reactant serves to push the equilibrium towards the formation of the ester, in accordance with Le Châtelier's principle.[6][7] Refluxing the reaction mixture provides the necessary activation energy for the reaction to proceed at a reasonable rate. The removal of water, often through a Dean-Stark apparatus, is another effective strategy to drive the reaction to completion.

Experimental Protocol: Synthesis of Ethyl Cyclohexylpropanoate via Fischer-Speier Esterification

Materials:

• 3-Cyclohexylpropionic acid

• Ethanol (absolute)

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

• Round-bottom flask

• Reflux condenser

• Dean-Stark apparatus (optional)

• Separatory funnel

• Sodium bicarbonate solution (saturated)

• Brine (saturated sodium chloride solution)

• Anhydrous sodium sulfate or magnesium sulfate

• Distillation apparatus

Procedure:

• To a round-bottom flask, add 3-cyclohexylpropionic acid and a significant excess of absolute ethanol (e.g., 3-5 molar equivalents).

• Carefully add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid (approximately 1-2% of the carboxylic acid by mole).

• Set up the apparatus for reflux (with a Dean-Stark trap if desired to remove water).

• Heat the reaction mixture to reflux and maintain it for several hours (typically 4-8 hours), monitoring the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• If a large excess of ethanol was used, remove it by rotary evaporation.

• Transfer the residue to a separatory funnel and wash it with water, followed by a saturated sodium bicarbonate solution to neutralize the acid catalyst, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter to remove the drying agent, and purify the crude ester by distillation under reduced pressure.

Fischer-Speier Esterification Mechanism

Caption: Mechanism of the Fischer-Speier esterification.

Route 3: Transesterification of a Cyclohexylpropanoate Ester

Transesterification is a process where the alkoxy group of an ester is exchanged with that of an alcohol.[8] This method is particularly useful for preparing a series of different esters from a common, readily available ester, such as methyl cyclohexylpropanoate. The reaction is typically catalyzed by an acid or a base.

Causality Behind Experimental Choices:

The choice of catalyst depends on the desired reaction conditions. Acid catalysts, similar to those used in Fischer-Speier esterification, can be employed. Alternatively, base catalysts such as sodium methoxide or potassium carbonate can be used. The reaction is an equilibrium process, so a large excess of the new alcohol is used to drive the reaction towards the desired product. The removal of the lower-boiling alcohol byproduct (e.g., methanol) by distillation also helps to shift the equilibrium.

Experimental Protocol: Synthesis of Butyl Cyclohexylpropanoate via Transesterification

Materials:

• Methyl cyclohexylpropanoate

• n-Butanol

• Sodium methoxide (catalyst)

• Round-bottom flask

• Distillation head and condenser

• Heating mantle

• Separatory funnel

• Dilute hydrochloric acid

• Brine

• Anhydrous sodium sulfate

Procedure:

• Combine methyl cyclohexylpropanoate and a large excess of n-butanol in a round-bottom flask.

• Add a catalytic amount of sodium methoxide.

• Set up the apparatus for distillation.

• Heat the reaction mixture to a temperature that allows for the distillation of the methanol byproduct as it is formed.

• Continue the reaction until the formation of methanol ceases, indicating the completion of the reaction.

• Cool the reaction mixture to room temperature.

• Neutralize the catalyst by washing the mixture with dilute hydrochloric acid.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and purify the butyl cyclohexylpropanoate by vacuum distillation.

Route 4: Steglich Esterification of 3-Cyclohexylpropionic Acid

For substrates that are sensitive to the high temperatures and strongly acidic conditions of the Fischer-Speier method, the Steglich esterification offers a mild and efficient alternative. This reaction utilizes N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-dimethylaminopyridine (DMAP) as a catalyst to facilitate the esterification at room temperature.[9][10]

Causality Behind Experimental Choices:

DCC activates the carboxylic acid by forming a highly reactive O-acylisourea intermediate.[9] DMAP then acts as a nucleophilic catalyst, reacting with the intermediate to form a still more reactive acylpyridinium species, which is then readily attacked by the alcohol. This catalytic cycle allows the reaction to proceed under mild conditions. The byproduct, dicyclohexylurea (DCU), is a solid that can be easily removed by filtration.

Experimental Protocol: Synthesis of Propyl Cyclohexylpropanoate via Steglich Esterification

Materials:

• 3-Cyclohexylpropionic acid

• n-Propanol

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM) as solvent

• Round-bottom flask

• Magnetic stirrer

• Filtration apparatus

• Separatory funnel

• Dilute hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve 3-cyclohexylpropionic acid, n-propanol (1.0-1.2 equivalents), and a catalytic amount of DMAP (0.1 equivalents) in dry dichloromethane in a round-bottom flask.

• Cool the solution in an ice bath.

• Add a solution of DCC (1.1 equivalents) in dichloromethane dropwise to the stirred mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC.

• Once the reaction is complete, filter off the precipitated dicyclohexylurea (DCU).

• Wash the filtrate successively with dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude propyl cyclohexylpropanoate, which can be further purified by column chromatography or distillation.

Steglich Esterification Mechanism

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A Comparative Sensory and Chemical Analysis of Propyl Acetate, Propyl Propionate, and Propyl Butyrate

This guide provides an in-depth comparative analysis of the sensory profiles of three common aliphatic esters: propyl acetate, propyl propionate, and propyl butyrate. Designed for researchers, scientists, and drug development professionals, this document synthesizes technical data with practical experimental protocols to offer a comprehensive understanding of the distinct organoleptic properties of these molecules. We will explore the nuances of their aroma and taste, the underlying chemical principles governing these characteristics, and the methodologies to empirically evaluate them.

Introduction: The Chemical Architecture of Fruity Aromas

Propyl acetate, propyl propionate, and propyl butyrate are straight-chain esters that share a common propyl alcohol moiety but differ in the length of their carboxylic acid chain. This seemingly minor structural variation—the addition of a single methylene group at each step from acetate to butyrate—results in a significant and discernible shift in their sensory profiles. Understanding these differences is crucial in the fields of flavor and fragrance chemistry, food science, and pharmaceutical formulation, where precise sensory attributes are paramount for product development and consumer acceptance.

This guide will first present a comparative summary of the sensory characteristics of these three esters, supported by available quantitative data on their detection thresholds. Subsequently, we will delve into the detailed experimental protocols for conducting a comprehensive sensory evaluation using Quantitative Descriptive Analysis (QDA) and a chemical analysis via Gas Chromatography-Olfactometry (GC-O). These methodologies provide a robust framework for correlating objective chemical measurements with subjective sensory perception.

Comparative Sensory Profiles and Detection Thresholds

The sensory profiles of these esters are all generally characterized as "fruity," yet each possesses unique nuances. As the carbon chain of the carboxylic acid moiety elongates, the aroma profile transitions from a light, pear-like scent to a more complex and ripe fruity character.

Propyl Acetate is distinguished by its light and volatile, sweet, fruity aroma, most commonly described as pear-like.[1] It can also have nuances of raspberry and a bittersweet flavor reminiscent of pear upon dilution.[2]

Propyl Propionate presents a more complex fruity profile, often described as reminiscent of apple, banana, and pineapple.[3] It can also have a sharper, more chemical and pungent top note with a sweet, tropical green fruitiness in its taste profile.[4][5]

Propyl Butyrate offers the richest and most complex fruity aroma of the three, with notes of pineapple and apricot.[6] Its flavor is sweet and fruity, often associated with tutti-frutti and bubble gum, with a slight green nuance.[5] However, it can also possess some less desirable sharp, pungent, rancid, or sweaty off-notes at higher concentrations.[6]

To quantify the potency of these aromas and tastes, detection thresholds are determined. These represent the minimum concentration of a substance that can be detected by a human sensory panel. The table below summarizes the available odor and taste detection thresholds for the three esters, converted to parts per million (ppm) for ease of comparison.

Compound	Odor Threshold (ppm)	Taste Threshold (ppm)
Propyl Acetate	0.048 - 16.7[2][7]	Not available
Propyl Propionate	0.057 - 0.058[5][8]	~20 (for taste characteristics)[5]
Propyl Butyrate	0.0008 - 0.124[6]	~20 (for taste characteristics)[5]

Note: The conversion of odor threshold values from mg/m³ and µg/m³ to ppm was performed using the molecular weight of each compound and standard temperature and pressure conditions.[9][10][11] The conversion from ppb to ppm was a direct division by 1000.[8][12][13]

The lower odor threshold of propyl butyrate suggests it is the most potent aroma compound of the three, detectable at significantly lower concentrations.

The Underlying Science: Structure-Activity Relationships

The differences in the sensory profiles of these esters can be attributed to their varying molecular structures and how they interact with olfactory receptors in the nasal cavity. The "odorant-receptor" theory posits that the shape, size, and electronic properties of a molecule determine its ability to bind to specific olfactory receptors, triggering a neural signal that the brain interprets as a particular scent.

While the exact mechanisms are still under investigation, it is understood that for aliphatic esters, both the alcohol and the carboxylic acid moieties contribute to the overall sensory perception. The propyl group provides a common "fruity" backbone, while the increasing length of the acyl chain (from acetate to butyrate) modulates the specific character of that fruitiness. This is likely due to changes in the molecule's volatility, polarity, and overall shape, which influence its transport to and interaction with the diverse array of olfactory receptors.[14][15][16][17] The increased lipophilicity with a longer carbon chain in propyl butyrate may enhance its interaction with certain receptors, contributing to its lower detection threshold and more complex aroma profile.

Experimental Protocols for Sensory and Chemical Analysis

To empirically compare the sensory profiles of these esters, a combination of sensory evaluation by a trained human panel and instrumental analysis is essential. The following sections provide detailed, self-validating protocols for Quantitative Descriptive Analysis (QDA) and Gas Chromatography-Olfactometry (GC-O).

Quantitative Descriptive Analysis (QDA)

QDA is a powerful sensory evaluation method that provides a detailed and quantifiable description of a product's sensory attributes.[6][18][19][20]

Objective: To identify and quantify the key sensory attributes (aroma and taste) of propyl acetate, propyl propionate, and propyl butyrate.

Materials:

• High-purity (>99%) propyl acetate, propyl propionate, and propyl butyrate.

• Odorless and tasteless solvent (e.g., deionized water or mineral oil, depending on the application).

• Glass vials with PTFE-lined caps.

• Reference standards for aroma and taste attributes (e.g., pear essence, pineapple juice, etc.).

• Palate cleansers (e.g., unsalted crackers, room temperature deionized water).

• Sensory evaluation software or paper ballots.

Protocol:

• Panelist Selection and Training:

  • Recruit 10-12 panelists based on their sensory acuity, descriptive ability, and availability.

  • Conduct initial screening for basic taste and odor recognition.

  • Train the panel over several sessions (typically 15-20 hours) to develop a common lexicon for describing the sensory attributes of the esters. This involves presenting the three esters and a variety of reference standards to generate a comprehensive list of aroma and taste descriptors.

  • The panel, through consensus, will define each descriptor and select appropriate reference standards.

• Attribute Lexicon Development:

  • Through roundtable discussions facilitated by a panel leader, the panelists will develop a list of specific aroma and taste attributes for the three esters. Examples might include:

    • Aroma: pear, green apple, pineapple, ripe banana, sweet, chemical/solvent, pungent.

    • Taste: sweet, bitter, fruity, pear-like, pineapple-like, chemical, lingering.

• Intensity Scaling:

  • Utilize a 15-cm unstructured line scale for each attribute, anchored at the ends with "low" and "high" intensity.

  • Train panelists to use the scale consistently, providing reference standards to anchor specific points on the scale for key attributes.

• Sample Preparation and Presentation:

  • Prepare solutions of each ester at a concentration that is clearly detectable but not overwhelming (e.g., 50 ppm in the chosen solvent). The concentration should be consistent across all samples.

  • Present the samples monadically (one at a time) in coded, identical vials to avoid bias.

  • The order of presentation should be randomized and balanced across panelists.

• Evaluation Procedure:

  • Panelists will evaluate the aroma of each sample first by sniffing the headspace of the vial.

  • They will then evaluate the taste by taking a small sip, holding it in their mouth for a few seconds, and then expectorating.

  • Panelists will cleanse their palate with water and unsalted crackers between samples.

  • For each sample, panelists will rate the intensity of all attributes on the developed lexicon using the line scales.

• Data Analysis:

  • Convert the line scale ratings to numerical data.

  • Analyze the data using analysis of variance (ANOVA) to determine significant differences in attribute intensities between the three esters.

  • Use multivariate analysis techniques, such as Principal Component Analysis (PCA), to visualize the relationships between the samples and their sensory attributes.

Caption: Quantitative Descriptive Analysis (QDA) Workflow.

Gas Chromatography-Olfactometry (GC-O)

GC-O is an analytical technique that combines the separation capabilities of gas chromatography with human sensory detection to identify aroma-active compounds.[21][22][23]

Objective: To separate the volatile compounds in a sample and identify which of them contribute to the overall aroma of propyl acetate, propyl propionate, and propyl butyrate.

Materials:

• Gas chromatograph coupled with a mass spectrometer (GC-MS) and an olfactometry port.

• High-purity (>99%) propyl acetate, propyl propionate, and propyl butyrate.

• Appropriate GC column for volatile ester analysis (e.g., a mid-polar column like DB-WAX or a non-polar column like DB-5).

• Helium carrier gas.

• Syringes for sample injection.

• Reference standards of the three esters.

Protocol:

• Instrument Setup:

  • Injector: Set to a temperature of 250°C. Use a splitless injection mode for high sensitivity.

  • GC Column: Install a suitable capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp: Increase at 5°C/minute to 220°C.

    • Final hold: Hold at 220°C for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Effluent Splitter: Split the column effluent between the MS detector and the olfactometry port (typically a 1:1 or 1:2 split).

  • Olfactometry Port: Heated transfer line to the sniffing port (e.g., 250°C). Humidified air should be mixed with the effluent at the port to prevent nasal dehydration.

• Sample Preparation:

  • Prepare dilute solutions of each ester in a volatile solvent (e.g., dichloromethane) at a concentration suitable for GC analysis (e.g., 100 ppm).

• GC-O Analysis:

  • Inject 1 µL of the sample into the GC.

  • A trained assessor (or a panel of assessors in separate runs) will sniff the effluent from the olfactometry port throughout the chromatographic run.

  • The assessor will record the time at which an odor is detected, a description of the odor, and its intensity (using a predefined scale).

  • Simultaneously, the MS detector will record the mass spectrum of the eluting compounds.

• Data Analysis:

  • Correlate the retention times of the detected odors with the retention times of the peaks in the chromatogram.

  • Identify the compounds responsible for the odors by comparing their mass spectra with a library (e.g., NIST) and by matching their retention times with those of the injected reference standards.

  • Construct an aromagram, which is a plot of odor intensity versus retention time, to visualize the aroma-active regions of the chromatogram for each ester.

Caption: Gas Chromatography-Olfactometry (GC-O) Workflow.

Conclusion

The sensory profiles of propyl acetate, propyl propionate, and propyl butyrate, while all broadly categorized as "fruity," exhibit distinct and quantifiable differences. Propyl acetate is characterized by a light, pear-like aroma. Propyl propionate offers a more complex profile with notes of apple, banana, and pineapple. Propyl butyrate presents the most potent and complex aroma of the three, with pineapple and apricot notes. These differences are a direct consequence of the incremental increase in the length of the carboxylic acid chain, which influences the molecule's interaction with olfactory receptors.

The experimental protocols for Quantitative Descriptive Analysis and Gas Chromatography-Olfactometry outlined in this guide provide a robust framework for the systematic and objective evaluation of these sensory differences. By employing these methodologies, researchers, scientists, and drug development professionals can gain a deeper understanding of the structure-function relationships of these esters and make more informed decisions in the formulation and development of products with specific and desirable sensory attributes.

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A Senior Application Scientist's Guide to the Cross-Validation of Propyl 3-Cyclohexylpropanoate NMR Data

In the landscape of drug development and chemical research, the unambiguous structural elucidation of novel molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone technique for this purpose. However, the reliability of spectral interpretation hinges on robust data validation. This guide provides an in-depth, experience-driven approach to the cross-validation of ¹H and ¹³C NMR data for propyl 3-cyclohexylpropanoate, a fragrance ingredient, serving as a practical case study for researchers and scientists.

The Imperative of Cross-Validation in NMR Spectroscopy

In an ideal scenario, the NMR spectrum of a newly synthesized compound is compared against a verified reference spectrum. However, for novel compounds or those with limited published data, this direct comparison is often not possible. This is where cross-validation becomes an indispensable tool. It is a multi-faceted process of confirming the structural assignment of NMR signals through a combination of predictive methods, comparison with related known compounds, and adherence to established experimental best practices. This guide will walk you through this process, providing both the "how" and the critical "why" behind each step.

The Subject of Our Study: Propyl 3-Cyclohexylpropanoate

Propyl 3-cyclohexylpropanoate is an ester with the molecular formula C₁₂H₂₂O₂. Its structure consists of a cyclohexyl group attached to a propanoate moiety, which is in turn esterified with a propyl group. Understanding the distinct chemical environments of the protons and carbons in this molecule is key to interpreting its NMR spectra.

Chemical Structure of Propyl 3-Cyclohexylpropanoate:

A Multi-Faceted Approach to NMR Data Validation

Our cross-validation strategy for propyl 3-cyclohexylpropanoate will be built on three pillars:

• In Silico Prediction: Leveraging computational algorithms to generate a theoretical NMR spectrum.

• Comparative Analysis: Cross-referencing the predicted data with experimental spectra of structurally similar compounds.

• Rigorous Experimental Protocol: Adhering to best practices for sample preparation and data acquisition to ensure high-quality, reproducible results.

This comprehensive approach provides a self-validating system, enhancing the confidence in the structural assignment.

Pillar 1 & 2: In Silico Prediction and Comparative Analysis

Given the absence of a publicly available experimental spectrum for propyl 3-cyclohexylpropanoate in databases like the Spectral Database for Organic Compounds (SDBS)[1][2][3][4], we turn to NMR prediction tools. These tools utilize extensive databases of known chemical shifts and employ sophisticated algorithms to estimate the NMR spectra of a given structure. For this guide, we have used a reputable online NMR prediction tool to generate the ¹H and ¹³C NMR chemical shifts for our target molecule.

To cross-validate these predictions, we will compare them with the experimental data of two structurally related compounds for which data is available:

• Allyl 3-cyclohexylpropanoate (CAS: 2705-87-5) [5][6][7]: This compound shares the cyclohexylpropanoate core but has an allyl group instead of a propyl group.

• Cyclohexyl propionate (CAS: 6222-35-1) [8]: This molecule features the cyclohexyl and propionate groups but lacks the two-carbon chain extension of the cyclohexyl moiety.

The following tables present the predicted ¹H and ¹³C NMR data for propyl 3-cyclohexylpropanoate alongside the experimental data for our reference compounds.

¹H NMR Data Comparison

Proton Assignment (Propyl 3-cyclohexylpropanoate)	Predicted Chemical Shift (ppm)	Experimental Chemical Shift (ppm) - Allyl 3-cyclohexylpropanoate	Experimental Chemical Shift (ppm) - Cyclohexyl propionate
Propyl Group
-O-CH₂ -CH₂-CH₃	4.05 (t)	4.57 (d) (Allyl -O-CH₂ -)	N/A
-O-CH₂-CH₂ -CH₃	1.65 (sextet)	N/A	N/A
-O-CH₂-CH₂-CH₃	0.93 (t)	N/A	N/A
Propanoate Moiety
-C(=O)-CH₂ -CH₂-	2.29 (t)	2.29 (t)	2.28 (q)
-C(=O)-CH₂-CH₂ -	1.52 (q)	1.51 (q)	N/A
Cyclohexyl Group
-CH - (methine)	1.70 (m)	1.70 (m)	4.75 (m)
-CH₂ - (axial & equatorial)	0.85 - 1.75 (m)	0.85 - 1.75 (m)	1.15 - 1.90 (m)

Note: Predicted multiplicities are shown in parentheses (t = triplet, q = quartet, sextet, m = multiplet, d = doublet). Experimental data is sourced from publicly available databases and may not include multiplicity information.

¹³C NMR Data Comparison

Carbon Assignment (Propyl 3-cyclohexylpropanoate)	Predicted Chemical Shift (ppm)	Experimental Chemical Shift (ppm) - Allyl 3-cyclohexylpropanoate	Experimental Chemical Shift (ppm) - Cyclohexyl propionate
Propyl Group
-O-CH₂ -CH₂-CH₃	66.5	64.9 (Allyl -O-CH₂ -)	N/A
-O-CH₂-CH₂ -CH₃	22.0	N/A	N/A
-O-CH₂-CH₂-CH₃	10.5	N/A	N/A
Propanoate Moiety
-C =O	173.8	173.5	175.7
-C(=O)-CH₂ -CH₂-	34.5	34.8	27.8
-C(=O)-CH₂-CH₂ -	31.5	31.7	N/A
Cyclohexyl Group
-CH - (methine)	37.4	37.6	72.7
-CH₂ - (adjacent to CH)	33.1	33.3	31.7
-CH₂ -	26.3	26.5	25.6
-CH₂ - (para to substituent)	26.0	26.2	23.6

Analysis of the Comparative Data:

The predicted chemical shifts for the cyclohexylpropanoate core of our target molecule show strong correlation with the experimental values of allyl 3-cyclohexylpropanoate. This is expected, as the electronic environment of this part of the molecule is very similar in both compounds. The propyl group signals are also in the expected regions for an aliphatic ester. The comparison with cyclohexyl propionate is also informative, particularly for the propanoate and cyclohexyl moieties, although the direct attachment of the oxygen to the cyclohexyl ring in this reference compound significantly alters the chemical shift of the methine proton and adjacent carbons, as observed.

Pillar 3: A Rigorous Experimental Protocol for NMR Data Acquisition

To ensure the acquisition of high-quality NMR data for validation, a standardized and well-documented experimental protocol is crucial. The following represents a best-practice methodology for acquiring ¹H and ¹³C NMR spectra.

Step-by-Step Experimental Workflow

• Sample Preparation:

  • Weigh approximately 5-10 mg of the purified propyl 3-cyclohexylpropanoate sample. Causality: This amount provides a good signal-to-noise ratio without causing issues with sample solubility or spectrometer shimming.

  • Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃). Causality: Deuterated solvents are used to avoid large solvent signals that would obscure the analyte signals. CDCl₃ is a common choice for non-polar to moderately polar organic compounds.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), to the solvent. Causality: TMS provides a reference signal at 0 ppm, allowing for accurate calibration of the chemical shift axis.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Spectrometer Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock onto the deuterium signal of the solvent. Causality: The lock signal is used by the spectrometer to maintain a stable magnetic field during the experiment.

  • Shim the magnetic field to achieve a narrow and symmetrical lock signal. Causality: Shimming corrects for inhomogeneities in the magnetic field, leading to sharper NMR signals and better resolution.

• ¹H NMR Data Acquisition:

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-12 ppm).

  • Use a standard 90° pulse sequence.

  • Set the number of scans to a sufficient value to achieve a good signal-to-noise ratio (typically 8-16 scans for a sample of this concentration).

  • Set the relaxation delay to be at least 5 times the longest T₁ relaxation time of the protons in the molecule. Causality: This ensures that all protons have fully relaxed back to their equilibrium state before the next pulse, allowing for accurate integration of the signals.

• ¹³C NMR Data Acquisition:

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-200 ppm).

  • Use a proton-decoupled pulse sequence (e.g., zgpg30) to simplify the spectrum and improve sensitivity. Causality: Proton decoupling removes the C-H coupling, resulting in a single sharp peak for each unique carbon atom.

  • A sufficient number of scans is required due to the low natural abundance of ¹³C (typically several hundred to thousands of scans).

  • A relaxation delay of 2-5 seconds is generally sufficient for most carbons in a molecule of this size.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID) data.

  • Phase correct the resulting spectrum to ensure all peaks are in the absorptive mode.

  • Calibrate the chemical shift axis by setting the TMS signal to 0 ppm.

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons corresponding to each signal.

  • For the ¹³C NMR spectrum, identify the chemical shift of each unique carbon atom.

Visualizing the Cross-Validation Workflow

The following diagram illustrates the logical flow of the NMR data cross-validation process described in this guide.

Caption: Workflow for NMR Data Cross-Validation.

Conclusion: A Foundation of Trust in Structural Elucidation

This guide has outlined a robust, multi-pronged strategy for the cross-validation of NMR data, using propyl 3-cyclohexylpropanoate as a practical example. By integrating in silico prediction with comparative analysis of known compounds and adhering to rigorous experimental protocols, researchers can build a powerful, self-validating system for structural elucidation. This approach not only enhances the confidence in the assigned structure but also embodies the principles of scientific integrity and trustworthiness that are the bedrock of modern research and development.

References

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Purity assessment of propyl 3-cyclohexylpropanoate from different suppliers

An In-Depth Comparative Guide to the Purity Assessment of Propyl 3-Cyclohexylpropanoate from Different Suppliers

For researchers, scientists, and professionals in drug development, the purity of a chemical reagent is not a matter of triviality; it is the bedrock of reliable, reproducible, and meaningful results. Propyl 3-cyclohexylpropanoate, a key intermediate and building block in various synthetic pathways, is no exception. The presence of uncharacterized impurities can lead to unforeseen side reactions, altered biological activity, and compromised data integrity. This guide provides a comprehensive framework for the rigorous purity assessment of propyl 3-cyclohexylpropanoate, comparing hypothetical samples from three different suppliers to illustrate the importance of a multi-faceted analytical approach.

Introduction: Beyond the Label Specification

Propyl 3-cyclohexylpropanoate (C₁₂H₂₂O₂) is a saturated fatty acid ester valued for its specific physicochemical properties. It is typically synthesized via Fischer esterification of 3-cyclohexylpropionic acid with propanol. While suppliers provide a certificate of analysis (CoA) stating a purity value, this figure often represents the result of a single analytical technique, which may not reveal the full impurity profile. Potential process-related impurities include unreacted starting materials (3-cyclohexylpropionic acid, n-propanol), residual catalysts, and by-products from side reactions. Furthermore, water content can be a critical, yet often overlooked, parameter affecting reactivity and stability.

This guide moves beyond a single-point purity claim, advocating for an orthogonal analytical strategy. By employing a suite of complementary techniques, we can build a comprehensive purity profile that provides a much higher degree of confidence in the material's quality. We will detail the methodologies, present and interpret comparative data from three fictional suppliers (Supplier A, Supplier B, and Supplier C), and explain the causality behind our experimental choices.

The Analytical Imperative: A Multi-Pronged Strategy

No single analytical method is sufficient to declare a compound "pure." A robust purity assessment relies on orthogonal methods—techniques that measure the same attribute based on different chemical or physical principles. This approach minimizes the risk of co-eluting impurities or non-responsive analytes going undetected. Our strategy integrates four key analytical pillars.

Caption: Overall workflow for the comprehensive purity assessment of propyl 3-cyclohexylpropanoate.

Gas Chromatography-Mass Spectrometry (GC-MS)

Causality: GC is the premier technique for separating volatile and semi-volatile compounds, making it ideal for analyzing esters and potential impurities like residual alcohols and other low-boiling-point by-products.[1][2] Coupling it with a Flame Ionization Detector (FID) provides excellent quantification based on carbon content, while a Mass Spectrometry (MS) detector running in parallel or in a separate run provides definitive identification of unknown peaks by their mass spectra.

High-Performance Liquid Chromatography (HPLC)

Causality: Not all potential impurities are sufficiently volatile or thermally stable for GC analysis. HPLC is essential for detecting higher molecular weight by-products, residual non-volatile starting materials like the carboxylic acid, or catalyst residues.[3][4] The choice of detector is critical. A UV detector is common, but since propyl 3-cyclohexylpropanoate and many potential impurities lack a strong chromophore, a universal detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) is preferable for a more comprehensive impurity profile.

Quantitative NMR (qNMR) Spectroscopy

Causality: ¹H NMR is a powerful tool for structural confirmation. In its quantitative application (qNMR), it becomes a primary analytical method for determining purity without requiring a reference standard of the analyte itself.[5][6] By integrating the signals of the analyte against those of a certified internal standard of known purity and weight, one can calculate the absolute purity of the sample.[6] This method is insensitive to non-proton-containing impurities and provides an orthogonal value to chromatographic techniques.

Karl Fischer Titration

Causality: Water is a common impurity that can act as a poison in moisture-sensitive reactions or affect product stability. Karl Fischer titration is the gold standard for water determination due to its high accuracy, precision, and specificity for water, unlike loss-on-drying methods which also measure volatile solvents.[7][8] Both volumetric and coulometric methods are available, with the choice depending on the expected water content.[8]

Experimental Protocols

The following protocols are designed to be self-validating through the inclusion of system suitability tests, as mandated by pharmacopeial guidelines like USP General Chapter <621> and EP General Chapter 2.2.46.[9][10][11]

GC-MS/FID Protocol

• Sample Preparation: Accurately weigh ~20 mg of the propyl 3-cyclohexylpropanoate sample into a 10 mL volumetric flask and dilute to volume with analytical grade dichloromethane.

• Instrumentation: Agilent 8890 GC coupled with a 5977B MS and a separate FID.

• Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness.

• GC Conditions:

  • Inlet: Split mode (50:1), 250°C.

  • Carrier Gas: Helium, constant flow at 1.2 mL/min.

  • Oven Program: Initial 50°C hold for 2 min, ramp at 15°C/min to 280°C, hold for 5 min.

  • FID: 300°C, Hydrogen flow 40 mL/min, Air flow 450 mL/min.

  • MS Transfer Line: 280°C.

  • MS Source: 230°C, Quadrupole 150°C. Scan range 35-400 amu.

• System Suitability: Inject a standard mixture containing the analyte and expected impurities to verify resolution, peak shape, and detector response. Tailing factor should be between 0.8 and 1.8.[10]

• Quantification: Purity is calculated based on the area percent of the main peak from the FID chromatogram. Impurity identification is performed using the NIST mass spectral library.

HPLC-UV/CAD Protocol

• Sample Preparation: Accurately weigh ~50 mg of the sample into a 25 mL volumetric flask and dilute to volume with acetonitrile.

• Instrumentation: Thermo Scientific Vanquish HPLC with a Diode Array Detector (DAD) and a Corona Veo Charged Aerosol Detector (CAD).

• Column: C18 reverse-phase, 150 mm x 4.6 mm ID, 3.5 µm particle size.

• HPLC Conditions:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 30% B to 100% B over 15 min, hold at 100% B for 5 min, return to 30% B and equilibrate for 5 min.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • DAD: 210 nm.

  • CAD: Nebulizer Temp 35°C, Power Function 1.0.

• System Suitability: Ensure adequate separation of a known impurity mix and check for peak symmetry.

• Quantification: Purity is calculated based on the area percent of the main peak from the CAD chromatogram, which provides a more uniform response for non-volatile compounds.

Quantitative ¹H NMR (qNMR) Protocol

• Sample Preparation:

  • Accurately weigh ~20 mg of propyl 3-cyclohexylpropanoate into a clean NMR tube.

  • Accurately weigh ~10 mg of a certified internal standard (e.g., maleic anhydride) into the same NMR tube.

  • Add ~0.7 mL of a deuterated solvent (e.g., Chloroform-d) and gently mix until fully dissolved.

• Instrumentation: Bruker Avance III 400 MHz NMR spectrometer.

• Acquisition Parameters:

  • Pulse Program: zg30.

  • Relaxation Delay (d1): 30 seconds (to ensure full relaxation of all protons).

  • Number of Scans: 16.

• Data Processing: Apply Fourier transform, phase correction, and baseline correction. Integrate a well-resolved signal of the analyte and a signal of the internal standard.

• Calculation: The purity (P_analyte) is calculated using the following formula:

  • P_analyte = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std

  • Where: I = Integral area, N = Number of protons for the integrated signal, M = Molar mass, m = mass, P = Purity of the standard.

Karl Fischer Titration Protocol

• Instrumentation: Mettler Toledo C30S Compact Karl Fischer Coulometer.

• Reagent: Hydranal™-Coulomat AG or equivalent.

• Procedure:

  • Allow the instrument to stabilize and perform a drift check.

  • Using a gas-tight syringe, accurately inject a known mass (typically ~0.5 g) of the sample into the titration cell.

  • The instrument automatically titrates the water and displays the result in ppm or percentage.

  • Perform the measurement in triplicate to ensure precision.

Comparative Data Analysis

Samples of propyl 3-cyclohexylpropanoate from three hypothetical suppliers were analyzed using the protocols described above. The results are summarized below.

Table 1: Overall Purity and Water Content

Parameter	Supplier A	Supplier B	Supplier C	Method
Purity (GC-FID, Area %)	99.2%	98.5%	99.8%	GC-FID
Purity (qNMR, w/w %)	98.9%	98.3%	99.7%	qNMR
Water Content (w/w %)	0.25%	0.05%	0.02%	Karl Fischer

Table 2: Impurity Profile Analysis

Impurity Identity	Supplier A (Area %)	Supplier B (Area %)	Supplier C (Area %)	Method of Identification
3-Cyclohexylpropionic Acid	0.5%	0.1%	< 0.05% (Not Detected)	HPLC-CAD, GC-MS
n-Propanol	0.1%	0.8%	< 0.05% (Not Detected)	GC-MS
Unknown (MW 212)	0.2%	Not Detected	Not Detected	GC-MS
Dimer By-product	Not Detected	0.6%	0.2%	HPLC-CAD

Interpretation and Discussion

The data reveals significant differences in the quality of material from the three suppliers, highlighting the inadequacy of relying solely on a single purity value.

• Supplier A: Presents with a high purity of 99.2% by GC-FID. However, this value is misleading. The qNMR result is slightly lower (98.9%), and more importantly, there is a significant amount of the starting carboxylic acid (0.5%) and a notable water content (0.25%). The presence of an acidic impurity and water could be detrimental in pH-sensitive or water-intolerant reaction systems. The unknown impurity (MW 212) would require further structural elucidation to assess its potential impact.

• Supplier B: Shows the lowest overall purity by both GC (98.5%) and qNMR (98.3%). The main impurities are residual n-propanol (0.8%) and a dimer by-product. While the water content is low, the high level of residual solvent could be an issue for applications with strict solvent limits. The dimer by-product, being structurally similar to the main component, might not be problematic in some applications but could interfere in others.

• Supplier C: Clearly provides the highest quality material. The purity is excellent across both chromatographic and spectroscopic methods (99.8% and 99.7%). Critically, the levels of process-related impurities like the starting acid and alcohol are below the detection limit, and the water content is minimal (0.02%). While a small amount of the dimer by-product is present, the overall profile is exceptionally clean.

Caption: Summary comparison of purity profiles for the three hypothetical suppliers.

Conclusion and Recommendations

The purity assessment of a chemical reagent is a critical due diligence step in any scientific endeavor. This guide demonstrates that a comprehensive, multi-technique approach is essential for truly understanding the quality of a material like propyl 3-cyclohexylpropanoate.

• For high-stakes applications such as pharmaceutical development or kinetic studies where trace impurities can have a significant impact, Supplier C is the unequivocal choice due to its high purity and negligible levels of reactive impurities.

• For less sensitive applications , such as initial screening or general synthesis, Supplier B might be a cost-effective option, provided the high level of residual propanol is acceptable.

• Supplier A's material should be used with caution. The presence of significant acidic and water impurities makes it unsuitable for moisture- or pH-sensitive applications without further purification.

Ultimately, researchers must align the purity of their reagents with the demands of their experiments. By adopting the robust, orthogonal analytical strategy outlined here, scientists can confidently select the appropriate supplier, ensure the integrity of their results, and accelerate their research and development goals.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Propyl 3-Cyclohexylpropanoate

As laboratory professionals dedicated to innovation and discovery, our responsibility extends beyond the benchtop. The integrity of our work is intrinsically linked to the safety of our practices and our stewardship of the environment. This guide provides a detailed, step-by-step protocol for the proper disposal of Propyl 3-cyclohexylpropanoate, grounding every recommendation in the principles of chemical safety, regulatory compliance, and environmental protection.

The procedural guidance herein is based on a synthesis of regulatory standards and an expert understanding of chemical properties. While specific data on Propyl 3-cyclohexylpropanoate may be limited, its classification as a non-halogenated ester with a persistent cyclohexyl moiety dictates a cautious and systematic approach to its disposal.

Foundational Principles: Hazard Assessment & Causality

Understanding the "why" is paramount to ensuring safe and compliant disposal. The disposal protocol for Propyl 3-cyclohexylpropanoate is dictated by its chemical characteristics and potential environmental impact.

• Chemical Family & Inferred Hazards : As a carboxylic acid ester, this compound may act as a skin and eye irritant. A Safety Data Sheet for the related compound, cyclohexanepropanoic acid, indicates it causes serious eye irritation.[1] Therefore, appropriate personal protective equipment (PPE) is non-negotiable.

• Environmental Persistence : The cyclohexyl group is a stable aliphatic ring structure. Studies by the U.S. Geological Survey on related n-alkylated cyclohexanes show they are subject to slow anaerobic microbial degradation in the environment.[2][3][4] This persistence means the compound can have lasting negative impacts on aquatic ecosystems if improperly released.[5] Consequently, under no circumstances should Propyl 3-cyclohexylpropanoate or its residues be disposed of down the sink or drain . This practice is explicitly prohibited by the Environmental Protection Agency (EPA) for many chemical wastes to protect waterways.[5][6][7]

Key Chemical & Safety Data

For quick reference, the following table summarizes the essential properties of Propyl 3-cyclohexylpropanoate and its structural relatives.

Property	Value / Information	Source
Chemical Name	Propyl 3-cyclohexylpropanoate	-
Synonyms	Cyclohexanepropanoic acid, propyl ester	-
Molecular Formula	C₁₂H₂₂O₂	Inferred
Molecular Weight	198.30 g/mol	[8]
Appearance	Colorless liquid (Expected)	-
Solubility	Insoluble in water (Expected)	[9]
Known Hazards	May cause skin and serious eye irritation. Harmful if swallowed.	[1]
Environmental Hazard	Potentially persistent in the environment; toxic to aquatic life.	[2][8]
Primary Disposal Route	Hazardous Chemical Waste (Non-Halogenated Organics)	[10][11]

The Disposal Workflow: A Step-by-Step Protocol

This protocol is designed to be a self-validating system, ensuring that every step reinforces safety and compliance. All laboratory personnel handling this waste must receive appropriate training on chemical hazards and waste disposal procedures, as mandated by the Occupational Safety and Health Administration (OSHA).[12][13]

Step 1: Immediate Handling and Personal Protective Equipment (PPE)

Before generating the waste, ensure you are equipped to handle it safely.

• Engineering Controls : Always handle Propyl 3-cyclohexylpropanoate in a well-ventilated area, preferably within a certified chemical fume hood.

• Required PPE :

  • Eye Protection : ANSI Z87.1-compliant safety glasses with side shields or, preferably, chemical splash goggles.

  • Hand Protection : Chemically resistant gloves (e.g., Nitrile or Neoprene). Consult a glove compatibility chart for specific breakthrough times.

  • Body Protection : A standard laboratory coat.

Step 2: Waste Segregation at the Point of Generation

Proper segregation is the most critical step in laboratory waste management.[14] Never mix incompatible waste streams, as this can lead to dangerous chemical reactions.[15]

• Designate as Hazardous Waste : From the moment it is deemed unusable, Propyl 3-cyclohexylpropanoate is classified as a hazardous waste.[10][11]

• Select the Correct Waste Stream : This compound belongs in the liquid, non-halogenated organic waste stream.

• Do NOT Mix With :

  • Halogenated solvents (e.g., dichloromethane, chloroform)

  • Strong acids or bases

  • Oxidizers

  • Aqueous waste

Step 3: Proper Containerization

The integrity of the waste container is essential to prevent leaks and spills.[16][17]

• Container Type : Use a chemically compatible, leak-proof container with a secure screw-top cap. High-density polyethylene (HDPE) or glass bottles are appropriate. Do not use metal containers for any acidic or potentially corrosive waste.[14][17]

• Container Condition : The container must be clean, in good condition, and free of damage or corrosion.[16]

• Fill Level : Never fill a waste container beyond 90% of its capacity. [17] This headspace allows for vapor expansion and reduces the risk of splashes when moving the container.

• Keep Closed : The waste container must remain closed at all times except when actively adding waste.[10][11] This is a key regulatory requirement to prevent the release of vapors.

Step 4: Accurate and Compliant Labeling

Clear labeling prevents accidental mixing and ensures the waste is handled correctly by disposal personnel.

• Use an Official Hazardous Waste Tag : Your institution's Environmental Health & Safety (EHS) department will provide official waste tags.

• Required Information :

  • The words "Hazardous Waste ".

  • Full Chemical Name(s) : List "Propyl 3-cyclohexylpropanoate" and any other chemicals in the container by their full names. Do not use abbreviations or chemical formulas.

  • Approximate Percentages : Estimate the concentration of each component.

  • Hazard Information : Check the appropriate boxes for hazards (e.g., Flammable, Irritant, Health Hazard).

  • Generator Information : Your name, lab location, and contact information.

Step 5: Storage and Final Disposal

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) while awaiting pickup.[11]

• SAA Location : The SAA must be at or near the point of waste generation and under the control of the laboratory personnel.[11]

• Secondary Containment : Store the waste container within a larger, chemically resistant tub or tray to contain any potential leaks.

• Request Pickup : Once the container is 90% full or you have finished the project, submit a chemical waste pickup request to your institution's EHS department. Waste should be disposed of through a registered medical or hazardous waste hauler.[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Propyl 3-cyclohexylpropanoate.

Caption: Decision workflow for safe and compliant chemical waste disposal.

References

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Navigating the Safe Handling of Propyl 3-cyclohexylpropanoate: A Detailed Guide

A Note on Chemical Identity: Extensive searches for safety data specifically for "Propyl 3-cyclohexylpropanoate" did not yield a dedicated Safety Data Sheet (SDS). However, the closely related and more commercially prevalent compound, Allyl Cyclohexyl Propionate (CAS No. 2705-87-5) , is well-documented. Given the potential for nomenclature confusion, this guide will focus on the safe handling of Allyl Cyclohexyl Propionate. It is imperative to confirm the precise identity of your chemical substance with your supplier's SDS before proceeding. The information for Allyl Cyclohexyl Propionate should not be directly extrapolated to other compounds.

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Allyl Cyclohexyl Propionate. Our aim is to furnish you with the critical knowledge to foster a safe and efficient laboratory environment.

Understanding the Hazard Profile

Allyl Cyclohexyl Propionate is classified with the following hazards:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

• Skin Sensitization: May cause an allergic skin reaction.[1][2][3]

• Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[2][3]

A thorough understanding of these hazards is the foundation of a robust safety protocol. The primary routes of exposure are oral ingestion, dermal contact, and inhalation.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling Allyl Cyclohexyl Propionate. The following table outlines the recommended PPE for various laboratory operations.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Dispensing	Chemical safety goggles	Chemical-resistant gloves (e.g., Nitrile)	Laboratory coat	Not generally required if performed in a well-ventilated area or chemical fume hood.
Mixing and Formulating	Chemical safety goggles and face shield	Chemical-resistant gloves (e.g., Nitrile)	Chemical-resistant apron over a laboratory coat.[4]	Recommended to be performed in a chemical fume hood to avoid vapor inhalation.
Heating or Reactions	Chemical safety goggles and face shield	Chemical-resistant gloves (e.g., Nitrile)	Chemical-resistant apron over a laboratory coat.[4]	Mandatory to be performed in a chemical fume hood.
Waste Disposal	Chemical safety goggles	Chemical-resistant gloves (e.g., Nitrile)	Laboratory coat	Not generally required if handling sealed waste containers.

Causality of PPE Choices:

• Eye and Face Protection: The risk of splashes during transfer and mixing necessitates the use of chemical safety goggles at a minimum. A face shield provides an additional layer of protection, particularly during procedures with a higher risk of splashing or exothermic reactions.

• Hand Protection: Given that Allyl Cyclohexyl Propionate is harmful in contact with skin and can cause sensitization, chemical-resistant gloves are crucial.[1][2] Nitrile gloves are a common and effective choice for incidental contact. Always inspect gloves for any signs of degradation or perforation before use.

• Body Protection: A standard laboratory coat protects against minor spills. When handling larger quantities or during procedures with a higher splash risk, a chemical-resistant apron worn over the lab coat is recommended to prevent saturation of clothing.[4]

• Respiratory Protection: Due to the risk of harm upon inhalation, it is best practice to handle this chemical in a well-ventilated area, preferably within a certified chemical fume hood, to minimize vapor exposure.[1]

Procedural Guidance for Safe Handling and Disposal

A systematic approach to handling and disposal is critical for minimizing risk.

Handling Protocol

• Preparation:

  • Ensure a calibrated and certified chemical fume hood is available and functioning correctly.

  • Assemble all necessary equipment and reagents before starting work.

  • Clearly label all containers with the chemical name and appropriate hazard warnings.

• Personal Protective Equipment (PPE) Donning:

  • Don a laboratory coat, ensuring it is fully buttoned.

  • Put on chemical safety goggles.

  • Wash and dry hands thoroughly before donning the appropriate chemical-resistant gloves.

• Chemical Handling:

  • Perform all transfers and manipulations of Allyl Cyclohexyl Propionate within the chemical fume hood.

  • Use appropriate tools (e.g., spatulas, pipettes) to avoid direct contact.

  • Keep containers sealed when not in use to minimize vapor release.

• Post-Handling:

  • Decontaminate any surfaces that may have come into contact with the chemical.

  • Remove gloves using a technique that avoids skin contact with the outer surface.

  • Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

• Waste Segregation:

  • Collect all waste contaminated with Allyl Cyclohexyl Propionate in a dedicated, labeled, and sealed hazardous waste container.

  • Do not mix this waste with other waste streams unless compatibility has been confirmed.

• Container Management:

  • Use containers that are chemically resistant and have a secure lid.

  • Label the waste container clearly with "Hazardous Waste," the chemical name, and the associated hazards.

• Spill Management:

  • In the event of a spill, evacuate the immediate area if necessary.

  • Wear appropriate PPE, including respiratory protection if the spill is large or in a poorly ventilated area.

  • Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

  • Collect the absorbed material into a sealed hazardous waste container for disposal.[5]

• Final Disposal:

  • Dispose of the hazardous waste through your institution's designated hazardous waste management program, following all local, state, and federal regulations.[2]

Visualizing the Workflow

The following diagram illustrates the key decision points and procedural flow for the safe handling of Allyl Cyclohexyl Propionate.

Caption: Workflow for the safe handling of Allyl Cyclohexyl Propionate.

Safety Considerations for the Precursor: 3-Cyclohexylpropionic Acid

The synthesis of esters like Allyl Cyclohexyl Propionate often involves the precursor acid, in this case, 3-Cyclohexylpropionic Acid (CAS No. 701-97-3). It is crucial to also be aware of its hazard profile:

• Acute Toxicity: Harmful if swallowed.[6]

• Skin Irritation: Causes skin irritation.[6]

• Eye Irritation: Causes serious eye irritation.[6]

When handling 3-Cyclohexylpropionic Acid, the following specific precautions should be taken:

• Wear protective gloves, and eye/face protection.[6]

• Wash skin thoroughly after handling.[6]

• Do not eat, drink, or smoke when using this product.[6]

By understanding and mitigating the risks associated with both the final product and its precursors, you create a more comprehensive safety net in your laboratory.

References

• PubChem. Allyl cyclohexanepropionate. National Center for Biotechnology Information. [Link]

• European Chemicals Agency (ECHA). Substance Information: Allyl 3-cyclohexylpropionate.[Link]

• The Good Scents Company. Allyl cyclohexyl propionate.[Link]

• Chemtex USA. Safety Data Sheet: Allyl Cyclohexyl Propionate.[Link]

• M&U International. Safety Data Sheet: ALLYL CYCLOHEXYL PROPIONATE.[Link]

• ScenTree. Allyl cyclohexyl propionate (CAS N° 2705-87-5).[Link]

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